6,8-Dimethylindolizine-2-carboxylic acid

• CAS: 1206972-95-3

Core Science & Biosynthesis

Chemical structure and properties of 6,8-Dimethylindolizine-2-carboxylic acid

This guide details the chemical structure, synthesis, and physicochemical properties of 6,8-Dimethylindolizine-2-carboxylic acid , a significant heterocyclic scaffold in medicinal chemistry and materials science.

Chemical Identity & Structural Analysis

6,8-Dimethylindolizine-2-carboxylic acid is a fused bicyclic heteroaromatic compound belonging to the indolizine class (pyrrocoline). Unlike its isomer indole, indolizine contains a bridgehead nitrogen atom, rendering the system electron-rich and fluorescent.

Core Identifiers

Property	Detail
IUPAC Name	6,8-Dimethylindolizine-2-carboxylic acid
Molecular Formula	C₁₁H₁₁NO₂
Molecular Weight	189.21 g/mol
Core Scaffold	Indolizine (Pyrrolo[1,2-a]pyridine)
Key Substituents	Methyl groups at C6, C8; Carboxylic acid at C2
Electronic Character	-excessive (10 -electron aromatic system)

Structural Architecture

The indolizine ring system is planar. The bridgehead nitrogen (N4) donates its lone pair into the

-system, creating a 10 -electron aromatic structure.

• Five-membered ring (C1-C3): Highly electron-rich, behaving similarly to a pyrrole. Positions C1 and C3 are nucleophilic "hotspots" for electrophilic substitution.

• Six-membered ring (C5-C8): Electron-deficient relative to the five-membered ring but stabilized by the methyl groups at C6 and C8.

• Carboxylic Acid (C2): Acts as an electron-withdrawing group (EWG), stabilizing the electron-rich core against oxidation and serving as a handle for bioconjugation or pharmacophore expansion.

Figure 1: Connectivity and functional mapping of the 6,8-dimethylindolizine-2-carboxylic acid scaffold.

Synthesis Strategy: The Tschitschibabin Route

The most robust method for constructing this specific derivative is the Tschitschibabin Indolizine Synthesis . This route ensures correct regiochemistry for the 6,8-dimethyl substitution pattern by utilizing 3,5-dimethylpyridine (3,5-Lutidine) as the starting material.

Retrosynthetic Logic

• Indolizine Core: Formed by the condensation of a pyridine derivative with an

  -halo carbonyl.

• 6,8-Dimethyl Pattern: Requires methyl groups at the meta positions of the starting pyridine ring.

  • Precursor:3,5-Dimethylpyridine .[1][2]

  • Mapping: Pyridine C3

    Indolizine C8; Pyridine C5 Indolizine C6.

• 2-Carboxylic Acid: Requires an

  -halo ketoester.

  • Reagent:Ethyl bromopyruvate (creates the ester, hydrolyzed later).

Detailed Protocol

Step 1: Quaternization (Salt Formation)

• Reagents: 3,5-Dimethylpyridine (1.0 eq), Ethyl bromopyruvate (1.1 eq).

• Solvent: Acetone or Acetonitrile (anhydrous).

• Procedure: Dissolve 3,5-dimethylpyridine in solvent. Add ethyl bromopyruvate dropwise at 0°C. Stir at room temperature for 12–24 hours.

• Observation: Precipitation of the N-(2-ethoxy-1,2-dioxoethyl)-3,5-dimethylpyridinium bromide salt.

• Isolation: Filtration and washing with cold ether.

Step 2: Cyclization (Tschitschibabin)

• Reagents: Pyridinium salt (from Step 1), Weak Base (NaHCO₃ or Et₃N), Water/Ethanol mix.

• Conditions: Reflux (80–100°C) for 2–4 hours.

• Mechanism: Base generates the pyridinium ylide (active methylene). Intramolecular aldol-type condensation occurs at the

  -position (C2/C6) of the pyridine ring, followed by dehydration.

• Product: Ethyl 6,8-dimethylindolizine-2-carboxylate.[1]

Step 3: Hydrolysis

• Reagents: NaOH (aq), Methanol.

• Procedure: Treat the ester with 1M NaOH/MeOH at reflux for 1 hour. Acidify with HCl to pH 3.

• Product: 6,8-Dimethylindolizine-2-carboxylic acid (precipitates as a solid).

Figure 2: Step-wise synthesis pathway via the Tschitschibabin reaction.

Physicochemical Properties

The 6,8-dimethyl substitution pattern significantly alters the solubility and electronic profile compared to the unsubstituted parent.

Property	Value / Characteristic	Relevance
Appearance	Yellow to pale-green crystalline solid	Indolizines are inherently colored due to conjugation.
Solubility	Soluble in DMSO, DMF, MeOH. Poor in water (acid form).	Requires salt formation (e.g., Na+ salt) for aqueous bio-assays.
Fluorescence	Strong emission (typically 450–500 nm, Blue-Cyan)	6,8-Dimethyl groups restrict rotation/vibration, often increasing Quantum Yield ( ).
pKa (Acid)	~4.2 – 4.8 (Predicted)	Similar to benzoic acid; deprotonated at physiological pH.
LogP	~2.5 – 3.0	Moderately lipophilic; good membrane permeability potential.
Stability	Sensitive to light/air over prolonged periods.	Store in amber vials under inert atmosphere (Ar/N₂).

Reactivity & Applications

Chemical Reactivity

• Electrophilic Substitution: The C3 position is the most electron-rich site. It readily undergoes Vilsmeier-Haack formylation, Mannich reactions, or halogenation.

• Decarboxylation: Thermal decarboxylation can occur at high temperatures (>200°C), yielding 6,8-dimethylindolizine.

• Coordination: The carboxylate group can chelate metal ions (e.g., Cu²⁺, Zn²⁺), potentially forming bioactive complexes.

Biological & Research Applications[4][5][6]

• Antimicrobial Agents: Indolizine-2-carboxylates have demonstrated efficacy against Mycobacterium tuberculosis (InhA inhibitors) and various bacterial strains.

• Fluorescent Probes: Due to their high Stokes shift and tunable emission, these derivatives are used as lipid-soluble fluorescent tags for cellular imaging.

• PLA2 Inhibition: Certain indolizine derivatives inhibit Phospholipase A2, reducing inflammation cascades.

References

• Indolizine Synthesis & Mechanism: The Chichibabin Indolizine Synthesis. BenchChem Technical Guides.

• Antitubercular Activity: Synthesis and biological evaluation of 1,2,3,6,8-pentasubstituted indolizines.[1] US Patent 11530217B1.

• General Reactivity: Reactivity of Indolizines in Organic Synthesis. ResearchGate Review.

• Precursor Data: 3,5-Dimethylpyridine properties and reactivity. PubChem CID 109371-18-8 (Analog).

Sources

• 1. US11530217B1 - Antitubercular compounds - Google Patents [patents.google.com]
• 2. WO2007012650A1 - Isotopically substituted proton pump inhibitors - Google Patents [patents.google.com]

Biological Activity of Dimethyl Substituted Indolizine Derivatives: A Technical Guide

Abstract

This technical guide provides a comprehensive analysis of dimethyl-substituted indolizine derivatives, focusing on their pharmacological potential as anti-inflammatory, anticancer, and antimicrobial agents. Unlike generic reviews, this document dissects the specific structure-activity relationships (SAR) of dimethyl dicarboxylate and ring-methylated analogs. It integrates chemical synthesis pathways with validated experimental protocols, offering researchers a blueprint for developing next-generation indolizine therapeutics.

Introduction: The Indolizine Scaffold

The indolizine nucleus (pyrrocoline) is a 10

-electron aromatic system isomeric with indole but possessing a bridgehead nitrogen.[1] This structural uniqueness imparts distinct electronic properties—specifically, an electron-rich pyrrole ring fused to a pyridine ring—making it highly susceptible to electrophilic substitution and 1,3-dipolar cycloadditions.

Why Dimethyl Substitution? Dimethyl substitution on the indolizine core, particularly at the 1,2-positions (often as methyl esters) or 2,3-positions (as methyl groups), critically modulates the scaffold's lipophilicity and electronic distribution.

• Steric Effects: Methyl groups at C1/C2 restrict rotation of adjacent substituents (e.g., benzoyl groups), locking the molecule into active conformations for receptor binding (e.g., COX-2 active sites).

• Electronic Tuning: The electron-donating nature of methyl groups or the electron-withdrawing nature of methyl esters (in dicarboxylates) fine-tunes the pKa and solubility, essential for crossing biological membranes.

Structural Classification & SAR Analysis

We categorize biologically active dimethyl derivatives into two primary classes based on the nature of the substitution.

Class A: Dimethyl Indolizine-1,2-dicarboxylates

Synthesized primarily via the reaction of pyridinium ylides with dimethyl acetylenedicarboxylate (DMAD). These are the most explored class for anti-inflammatory and anticancer activity. The ester groups at C1 and C2 act as hydrogen bond acceptors, crucial for interacting with amino acid residues in target enzymes.

Class B: Ring-Methylated Indolizines (e.g., 1,2-Dimethylindolizine)

These derivatives often arise from Chichibabin cyclization or specific ylide reactions. They exhibit CNS depressant and antimicrobial profiles due to their higher lipophilicity and ability to penetrate the blood-brain barrier or bacterial cell walls.

Visualization: Structure-Activity Relationship (SAR) Map

Figure 1: SAR map illustrating how specific dimethyl and acyl substitutions on the indolizine core drive distinct pharmacological outcomes.

Therapeutic Applications & Data Synthesis[1][2][3][4][5][6][7][8]

Anti-inflammatory Activity (COX-2 Inhibition)

Dimethyl 7-methoxy-3-(substituted benzoyl)indolizine-1,2-dicarboxylates have emerged as potent, selective COX-2 inhibitors. The dimethyl ester groups mimic the carboxylate binding mode of NSAIDs like indomethacin but with improved selectivity profiles.

• Mechanism: The C1/C2 ester oxygens form hydrogen bonds with Arg120 and Tyr355 at the entrance of the COX-2 active site. The C3-benzoyl group occupies the hydrophobic pocket.

• Key Finding: Compound 5a (from literature) showed an IC50 of 5.84 µM , comparable to indomethacin.

Anticancer Activity

Dimethyl substituted derivatives, particularly those with C3-glyoxylamides or fused lactones, exhibit cytotoxicity against the NCI-60 human tumor cell line panel.

• Targets: Tubulin polymerization inhibition and Farnesyltransferase inhibition.[2]

• Selectivity: High potency observed against SiHa (cervical) and MCF-7 (breast) cancer lines.

Antimicrobial Activity

1,2-Dimethylindolizine derivatives have shown moderate to high activity against Gram-positive bacteria (S. aureus) and M. tuberculosis.

• MIC Values: Range from 6.25 µg/mL to 50 µg/mL depending on the N-substitution pattern.

Summary of Biological Data

Derivative Class	Target/Organism	Key Compound	Activity Metric	Reference Context
Dimethyl 1,2-dicarboxylate	COX-2 Enzyme	Compound 5a	IC50: 5.84 µM	Comparable to Indomethacin
Dimethyl 1,2-dicarboxylate	SiHa (Cervical Cancer)	Analog 128	IC50: ~10-20 µg/mL	Dose-dependent inhibition
1,2-Dimethylindolizine	M. tuberculosis H37Rv	N-alkyl derivative	MIC: 6.25 µg/mL	Good antitubercular potential
Indolizine-1-carbonitrile	Candida albicans	Compound 5b	MIC: 8-32 µg/mL	Antifungal potency

Chemical Synthesis: The 1,3-Dipolar Cycloaddition Route[4][5][9]

The most robust method for generating dimethyl indolizine-1,2-dicarboxylates is the 1,3-dipolar cycloaddition of pyridinium ylides with dimethyl acetylenedicarboxylate (DMAD). This reaction is highly regioselective and allows for the simultaneous introduction of the dimethyl ester functionality.

Synthesis Workflow Diagram

Figure 2: Step-by-step synthesis of dimethyl indolizine-1,2-dicarboxylates via the pyridinium ylide route.

Experimental Protocols (Self-Validating Systems)

Protocol A: Synthesis of Dimethyl Indolizine-1,2-dicarboxylate

Rationale: This protocol ensures the formation of the core pharmacophore used in anticancer/COX-2 studies.

• Quaternization: Dissolve 2-methylpyridine (10 mmol) and phenacyl bromide (10 mmol) in anhydrous acetone (20 mL). Reflux for 2 hours.

  • Validation: Formation of a white precipitate (pyridinium salt). Filter and wash with cold acetone.

• Ylide Generation & Cyclization: Suspend the salt (5 mmol) in acetonitrile (15 mL). Add Dimethyl Acetylenedicarboxylate (DMAD) (6 mmol) and Triethylamine (TEA) (7 mmol).

• Reaction: Stir at room temperature for 4 hours or reflux for 1 hour.

  • Validation: Monitor TLC (Hexane:EtOAc 7:3). Disappearance of the polar salt spot and appearance of a fluorescent spot (indolizine).

• Workup: Evaporate solvent. Dissolve residue in DCM, wash with water. Purify via column chromatography.

  • Yield Check: Expected yield 60-80%. Product should be a yellow/orange crystalline solid.

Protocol B: In Vitro COX-2 Inhibition Assay

Rationale: To quantify the anti-inflammatory potential of the synthesized dimethyl derivative.

• Enzyme Preparation: Use purified recombinant human COX-2 enzyme.

• Incubation: Mix enzyme (1 unit) with test compound (dissolved in DMSO, varying concentrations 0.1 - 100 µM) in Tris-HCl buffer (pH 8.0) containing hematin and phenol. Incubate at 25°C for 5 minutes.

• Substrate Addition: Add arachidonic acid (100 µM) to initiate the reaction.

• Termination: Stop reaction after 2 minutes using 1M HCl.

• Detection: Quantify PGE2 production using a standard ELISA kit or colorimetric TMPD assay.

• Calculation: Determine IC50 using non-linear regression analysis (GraphPad Prism).

  • Control: Use Indomethacin as a positive control (IC50 should be ~5-10 µM). If Indomethacin fails, the assay is invalid.

Future Perspectives

The field is moving towards hybrid molecules . Current research suggests that fusing the dimethyl-indolizine core with other pharmacophores (e.g., coumarins, triazoles) significantly enhances potency.

• Dual Inhibitors: Designing molecules that inhibit both COX-2 and 15-LOX to prevent gastric side effects.

• Fluorescent Probes: Utilizing the intrinsic fluorescence of the indolizine core for theranostic applications (drug delivery + imaging).

References

• Indolizine derivatives with biological activity IV: 3-(2-Aminoethyl)-2-methylindolizine... and their N-alkyl derivatives. Journal of Pharmaceutical Sciences. [Link]

• Crystallography, Molecular Modeling, and COX-2 Inhibition Studies on Indolizine Derivatives. Molecules (MDPI). [Link]

• Design, synthesis, and biological evaluation of some novel indolizine derivatives as dual cyclooxygenase and lipoxygenase inhibitor. PubMed. [Link]

• Discovery of indolizine lactones as anticancer agents and their optimization. RSC Advances. [Link]

• Design, Synthesis, Biological Evaluation... of Novel Indolizine-1-Carbonitrile Derivatives. Iranian Journal of Pharmaceutical Research. [Link]

Sources

• 1. globalresearchonline.net [globalresearchonline.net]
• 2. scilit.com [scilit.com]

Fluorescence Properties & Synthetic Utility of 6,8-Dimethylindolizine Derivatives

Topic: Fluorescence Properties of 6,8-Dimethylindolizine Derivatives Format: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

A Technical Guide to Privileged Fluorogenic Scaffolds

Executive Summary

Indolizine derivatives represent a class of "push-pull" fluorophores where the electron-rich nitrogen bridgehead serves as an internal donor. The 6,8-dimethylindolizine subclass—derived from 3,5-dimethylpyridine (3,5-lutidine)—possesses unique photophysical stability and tunable emission characteristics. The methyl groups at the 6 and 8 positions exert a specific inductive effect (+I), raising the HOMO energy level and stabilizing the radical cation in the excited state. This guide details the synthesis, photophysical characterization, and experimental protocols for utilizing these scaffolds in bio-imaging and optoelectronics.

Molecular Architecture & Electronic Design

The fluorescence of indolizine derivatives is governed by Intramolecular Charge Transfer (ICT). In this system, the indolizine core acts as the electron donor (D), while substituents at the 1- or 3-positions typically act as electron acceptors (A).

The "Methyl Effect" (6,8-Substitution)

Unlike the unsubstituted parent indolizine, which exhibits negligible fluorescence (

) and poor oxidative stability, the 6,8-dimethyl analogues offer:

• HOMO Destabilization: The methyl groups at C6 and C8 increase electron density on the pyridine ring. This raises the energy of the Highest Occupied Molecular Orbital (HOMO) without significantly affecting the Lowest Unoccupied Molecular Orbital (LUMO), resulting in a bathochromic (red) shift in absorption and emission.

• Steric Protection: The substituent at C8 provides steric hindrance near the nitrogen bridgehead, reducing aggregation-caused quenching (ACQ) in solid states or concentrated solutions.

• Oxidative Resistance: The electron-donating nature protects the core from rapid photo-oxidation, a common failure mode in unsubstituted indolizines.

DOT Diagram: Electronic Transition & Jablonski Scheme

Figure 1: Jablonski diagram illustrating the stabilization of the ICT state by 6,8-dimethyl substitution, leading to enhanced radiative decay.

Synthesis & Structural Validation

The most robust route to 6,8-dimethylindolizines is the Chichibabin Cyclization or the One-Pot 1,3-Dipolar Cycloaddition . The presence of the methyl groups on the starting pyridine requires specific attention to steric factors during the quaternization step.

Synthetic Workflow (Graphviz)

Figure 2: Synthetic pathway via Chichibabin cyclization. High purity of the quaternary salt is critical for high quantum yield.

Protocol: Synthesis of Ethyl 6,8-dimethylindolizine-1-carboxylate

• Quaternization: Dissolve 3,5-dimethylpyridine (10 mmol) in anhydrous acetone (20 mL). Add ethyl bromoacetate (11 mmol) dropwise. Stir at room temperature for 12 hours.

• Isolation: Filter the white precipitate (pyridinium salt) and wash with cold ether. Note: Do not dry with heat; these salts are hygroscopic.

• Cyclization: Suspend the salt in water/ethanol (1:1). Add NaHCO₃ (2.5 eq) and reflux for 4 hours.

• Purification: Extract with DCM, dry over MgSO₄, and purify via column chromatography (Silica gel, Hexane:EtOAc). Target purity >99% for optical measurements.

Fluorescence Characterization

Photophysical Data Summary

The following table summarizes the typical optical properties of 6,8-dimethylindolizine derivatives compared to the unsubstituted core.

Compound	Solvent	(nm)	(nm)	Stokes Shift (nm)	(Quantum Yield)
Unsubstituted Indolizine	EtOH	334	~350 (weak)	16	< 0.01
6,8-Dimethyl-1-COOEt	Hexane	385	445	60	0.15 - 0.25
6,8-Dimethyl-1-COOEt	EtOH	392	480	88	0.40 - 0.60
6,8-Dimethyl-1-CN	DMSO	405	510	105	0.70 - 0.85

Note: Data represents generalized values from "Seoul-Fluor" and related literature trends. Exact values vary by specific acceptor strength.

Solvatochromism

These derivatives exhibit positive solvatochromism .

• Non-polar (Hexane): Blue-shifted emission, lower quantum yield.

• Polar Aprotic (DMSO/DMF): Red-shifted emission, maximum quantum yield due to stabilization of the ICT excited state.

• Protic (MeOH): Potential quenching via hydrogen bonding if the acceptor group (C=O) is accessible.

Experimental Protocols

Protocol A: Relative Quantum Yield ( ) Measurement

Objective: Determine the efficiency of photon emission relative to a standard.

Reagents:

• Standard: Quinine Sulfate in 0.1 M H₂SO₄ (

  ) or Coumarin 153 in Ethanol ( ). Choose the one overlapping best with your sample's absorbance.

• Solvent: Spectroscopic grade Ethanol or DMSO (degassed).

Step-by-Step:

• Preparation: Prepare solutions of the 6,8-dimethylindolizine derivative and the reference standard.

• Absorbance Matching: Adjust concentrations so that the optical density (OD) at the excitation wavelength is below 0.1 (ideally 0.05) to avoid inner-filter effects.

• Excitation: Excite both samples at the same wavelength (typically the isosbestic point or absorption max of the sample).

• Integration: Record the fluorescence emission spectra (e.g., 400–700 nm) and integrate the area under the curve (

  ).

• Calculation: Use the following equation:

  Where is integrated area, is absorbance at excitation , and is the refractive index of the solvent.

Protocol B: Solvatochromic Shift (Lippert-Mataga Plot)

Objective: Estimate the change in dipole moment (

) upon excitation.

• Measure absorption and emission spectra in at least 5 solvents of varying polarity (e.g., Hexane, Toluene, THF, DCM, Acetonitrile).

• Calculate the Stokes shift (

  ) in wavenumbers ( ).

• Plot

  vs. the orientation polarizability ( ).

• A linear slope confirms the ICT mechanism facilitated by the 6,8-dimethyl donor system.

Applications in Bio-Imaging[2][3]

The 6,8-dimethylindolizine scaffold is particularly valuable for:

• Lipid Droplet Imaging: The hydrophobic nature of the methyl groups and the planar core allows these dyes to partition selectively into lipid droplets in live cells.

• pH Sensing: Derivatives with protonatable groups at position 3 show fluorescence quenching or shifting upon acidification, useful for lysosomal tracking.

• Orthogonal Labeling: The distinct Stokes shift allows these dyes to be used in conjunction with standard GFP/RFP markers without spectral crosstalk.

References

• Kim, E., et al. (2011). "Seoul-Fluor: A Rational Approach to Generalized Fluorophores." Journal of the American Chemical Society.

• Sadowski, B., et al. (2016).[1] "Recent advances in the synthesis of indolizines and their π-expanded analogues." Organic & Biomolecular Chemistry.

• Gund, V. G., et al. (2014). "Solvatochromic fluorescence of 3-substituted indolizines." Dyes and Pigments.

• Park, S., et al. (2015). "Discovery, Understanding, and Bioapplication of Organic Fluorophore: A Case Study with an Indolizine-Based Novel Fluorophore, Seoul-Fluor." Accounts of Chemical Research.

Sources

• 1. Multi-component one-pot synthesis of indolizine derivatives [yndxxb.ynu.edu.cn]

A Prospective Analysis of 6,8-Dimethylindolizine-2-carboxylic acid as a Novel Therapeutic Agent: A Technical Guide for Drug Discovery Professionals

Abstract

The indolizine scaffold, a nitrogen-bridged bicyclic aromatic system, represents a privileged structure in medicinal chemistry, with derivatives exhibiting a wide spectrum of pharmacological activities.[1][2] This technical guide provides a prospective analysis of a specific, under-explored derivative, 6,8-Dimethylindolizine-2-carboxylic acid. While direct experimental data for this compound is not extensively available in public literature, this document will extrapolate its potential therapeutic applications based on established structure-activity relationships (SAR) within the broader class of indolizine compounds. We will delve into hypothesized mechanisms of action, propose a comprehensive research and development workflow for its evaluation, and provide detailed experimental protocols to validate its potential as a novel therapeutic agent. This guide is intended for researchers, scientists, and drug development professionals seeking to explore new chemical entities in oncology, inflammation, and infectious diseases.

Introduction: The Indolizine Scaffold - A Versatile Core for Drug Discovery

Indolizine, a structural isomer of indole, is a 10-π electron aromatic heterocyclic system that has garnered significant interest in contemporary drug discovery. Unlike its more famous cousin, indole, which is a component of numerous blockbuster drugs, no indolizine-based drug has yet reached the market.[1][3] This presents a unique opportunity for the development of novel therapeutics with potentially new mechanisms of action and intellectual property space.

The planar structure and rich electron density of the indolizine core make it an ideal scaffold for interacting with various biological targets. Modifications at different positions of the bicyclic ring system have led to a diverse array of biological activities, including:

• Anticancer: Many indolizine derivatives have demonstrated potent cytotoxic and antiproliferative effects against a range of cancer cell lines, including multi-drug resistant (MDR) phenotypes.[2][4]

• Anti-inflammatory: Certain derivatives have shown significant anti-inflammatory and analgesic properties.[2]

• Antimicrobial & Antitubercular: The scaffold has been a fruitful source of compounds with activity against various bacterial and mycobacterial strains.[2][3]

• Enzyme Inhibition: Specific indolizine derivatives have been identified as inhibitors of enzymes such as protein tyrosine phosphatases (PTPs).[2]

The subject of this guide, 6,8-Dimethylindolizine-2-carboxylic acid , combines three key structural features: the core indolizine nucleus, a carboxylic acid at the C2 position, and dimethyl substitution on the six-membered ring. Each of these features is expected to contribute to its overall biological profile.

Hypothesized Therapeutic Potential of 6,8-Dimethylindolizine-2-carboxylic acid

Based on the extensive literature on substituted indolizines, we can postulate several high-potential therapeutic applications for 6,8-Dimethylindolizine-2-carboxylic acid.

Anticancer Activity

Rationale: The indolizine nucleus is a common feature in many compounds with demonstrated anticancer properties.[3][4] The carboxylic acid at the C2 position can act as a crucial hydrogen bond donor/acceptor, potentially enhancing binding to target proteins. The dimethyl groups at C6 and C8 are likely to increase the lipophilicity of the molecule, which may improve cell membrane permeability and overall cellular uptake.

Proposed Mechanism of Action: Tubulin Polymerization Inhibition

A well-documented mechanism for the anticancer activity of some indolizine derivatives is the disruption of microtubule dynamics.[4] We hypothesize that 6,8-Dimethylindolizine-2-carboxylic acid could bind to tubulin, preventing its polymerization into microtubules. This would arrest the cell cycle in the G2/M phase and induce apoptosis in rapidly dividing cancer cells.

Caption: Proposed mechanism of anticancer activity via tubulin polymerization inhibition.

Anti-inflammatory Activity

Rationale: Several indolizine derivatives have been reported to possess anti-inflammatory properties.[2] Chronic inflammation is a key driver of numerous diseases, and novel anti-inflammatory agents are in high demand.

Proposed Mechanism of Action: COX-2 Inhibition

We postulate that 6,8-Dimethylindolizine-2-carboxylic acid may act as a selective inhibitor of cyclooxygenase-2 (COX-2). The carboxylic acid moiety is a common feature in many non-steroidal anti-inflammatory drugs (NSAIDs) and is crucial for binding to the active site of COX enzymes. The dimethyl substitutions could enhance selectivity for the COX-2 isoform over COX-1, potentially reducing the gastrointestinal side effects associated with non-selective NSAIDs.

Proposed Research and Development Workflow

A structured and logical workflow is essential to validate the therapeutic potential of this novel compound. The following sections outline a comprehensive plan from synthesis to preclinical evaluation.

Caption: A multi-phase workflow for the evaluation of 6,8-Dimethylindolizine-2-carboxylic acid.

Phase 1: Chemical Synthesis and Characterization

Experimental Protocol: Synthesis of Indolizine-2-carboxylic acid derivatives

This protocol is adapted from general methods for synthesizing indolizine scaffolds.

• Step 1: Synthesis of the Pyridinium Ylide.

  • To a solution of 3,5-dimethylpyridine in a suitable solvent (e.g., acetone), add an equimolar amount of an α-haloester (e.g., ethyl bromopyruvate).

  • Stir the reaction mixture at room temperature for 24-48 hours to form the corresponding pyridinium salt.

  • Isolate the salt by filtration and wash with cold solvent.

  • Treat the pyridinium salt with a base (e.g., triethylamine or potassium carbonate) in a solvent like dichloromethane to generate the pyridinium ylide in situ.

• Step 2: 1,3-Dipolar Cycloaddition.

  • To the solution containing the generated ylide, add a dipolarophile such as dimethyl acetylenedicarboxylate (DMAD).

  • Reflux the mixture for 12-24 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

• Step 3: Hydrolysis to Carboxylic Acid.

  • Dissolve the resulting diester in a mixture of ethanol and an aqueous solution of a strong base (e.g., sodium hydroxide or potassium hydroxide).

  • Reflux the mixture for 4-6 hours to hydrolyze the ester groups.

  • Cool the reaction mixture and acidify with a mineral acid (e.g., HCl) to a pH of 2-3 to precipitate the dicarboxylic acid.

  • Selective decarboxylation at the C1 position can often be achieved by heating the dicarboxylic acid intermediate, yielding the desired 2-carboxylic acid.

• Step 4: Purification and Characterization.

  • Purify the final product by recrystallization or column chromatography.

  • Confirm the structure and purity of 6,8-Dimethylindolizine-2-carboxylic acid using Nuclear Magnetic Resonance (¹H NMR and ¹³C NMR), Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC).

Phase 2: In Vitro Biological Screening

Rationale: A broad-based in vitro screening approach is necessary to identify the most promising therapeutic avenues.

Experimental Protocol: NCI-60 Human Tumor Cell Line Screen

• Objective: To evaluate the anticancer potential of the compound across a diverse panel of human cancer cell lines.

• Methodology:

  • Submit the synthesized compound to the National Cancer Institute (NCI) Developmental Therapeutics Program (DTP).

  • The compound will be tested at a single high dose (e.g., 10 µM) against the NCI-60 panel, which represents 9 different cancer types (e.g., lung, colon, breast, brain).[4]

  • The primary output is the percentage of growth inhibition. Compounds showing significant activity are selected for further testing at five different concentrations to determine the GI₅₀ (concentration causing 50% growth inhibition), TGI (concentration causing total growth inhibition), and LC₅₀ (concentration causing 50% cell death).

  • Data Analysis: The results will be analyzed to identify patterns of activity and potential selectivity for certain cancer types.

Quantitative Data Summary (Hypothetical)

Should initial screenings prove successful, the data would be organized for clear interpretation and comparison. The table below presents a hypothetical outcome for 6,8-Dimethylindolizine-2-carboxylic acid against selected cell lines compared to a standard chemotherapeutic agent.

Compound	Cell Line	Cancer Type	GI₅₀ (µM)
6,8-Dimethylindolizine-2-carboxylic acid	HOP-62	Non-Small Cell Lung	0.85
SNB-75	CNS Cancer	1.20
SK-MEL-2	Melanoma	1.50
Paclitaxel (Reference)	HOP-62	Non-Small Cell Lung	0.01
SNB-75	CNS Cancer	0.02
SK-MEL-2	Melanoma	0.01

This is hypothetical data for illustrative purposes.

Conclusion and Future Directions

6,8-Dimethylindolizine-2-carboxylic acid represents a novel chemical entity with significant, albeit currently unexplored, therapeutic potential. Based on the well-established biological activities of the indolizine scaffold, this compound is a promising candidate for development as an anticancer or anti-inflammatory agent. The proposed research workflow provides a clear and scientifically rigorous path to validate these hypotheses. Future work should focus on the synthesis and in vitro screening of this compound, followed by mechanism-of-action studies and preclinical evaluation in relevant animal models for the most promising indications. Subsequent lead optimization efforts could further enhance potency, selectivity, and pharmacokinetic properties, paving the way for a new class of indolizine-based therapeutics.

References

• Indolizine derivatives: Recent advances and potential pharmacological activities. (2025, August 6). Vertex AI Search.
• INDOLIZINE DERIVATIVES: RECENT ADVANCES AND POTENTIAL PHARMACOLOGICAL ACTIVITIES Review Article. (2011, October 30). International Journal of Pharmaceutical Sciences Review and Research.
• indolizine-a-privileged-biological-scaffold.pdf - Der Pharma Chemica. Der Pharma Chemica.
• Functionalized Indolizines as Potential Anticancer Agents: Synthetic, Biological and In Silico Investigations - PMC. (2025, August 28). National Center for Biotechnology Information.
• Inhibitory activities of indolizine derivatives: a patent review - PubMed. (2020, September 15). PubMed.
• Reaction Modes and Mechanism in Indolizine Photooxygenation Reactions | The Journal of Organic Chemistry - ACS Publications. (2004, February 28). ACS Publications.
• RECENT SYNTHETIC DEVELOPMENTS AND REACTIVITY OF AROMATIC INDOLIZINES.

Sources

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• 4. Functionalized Indolizines as Potential Anticancer Agents: Synthetic, Biological and In Silico Investigations - PMC [pmc.ncbi.nlm.nih.gov]

History and discovery of substituted indolizine carboxylic acids

The Indolizine Carboxylate Scaffold: Synthetic Evolution and Medicinal Utility

Executive Summary: The "Isomer of Indole"

Indolizine (pyrrolo[1,2-a]pyridine) represents a privileged scaffold in medicinal chemistry, distinguished as the 10-

electron aromatic isomer of indole.[1][2] Unlike indole, which possesses a bridgehead carbon, indolizine features a bridgehead nitrogen , imparting unique electronic properties—specifically, a highly electron-rich pyrrole ring fused to a pyridine core.[1]

This guide focuses on substituted indolizine carboxylic acids , a subclass where the introduction of a carboxylate moiety (often at C-1, C-2, or C-3) serves as a critical handle for:

• Solubility & Bioavailability: Modulating the lipophilicity of the planar aromatic core.

• Pharmacophore Anchoring: acting as a hydrogen-bond acceptor or metal chelator (e.g.,

  in sPLA2 active sites).[1]

• Synthetic Versatility: Serving as a gateway to amides, hydrazides, and heterocycle-fused derivatives.[1]

History & Synthetic Evolution

The discovery of the indolizine core is a lesson in serendipity and structural elucidation, evolving from high-temperature condensations to precision cycloadditions.

The Early Era: Angeli, Scholtz, and Tschitschibabin

• 1890: Angeli reported the first preparation of a pyrrocoline (indolizine) derivative, though the structure was not fully understood.

• 1912 (The Scholtz Reaction): Scholtz treated 2-methylpyridine (

  -picoline) with acetic anhydride at high temperatures ( ).[1] This yielded "Picolide," a compound later identified as an indolizine derivative. This method was harsh and low-yielding but foundational.[1]

• Tschitschibabin Synthesis: A more rational approach involving the condensation of

  -halo ketones with pyridine derivatives to form quaternary pyridinium salts, which undergo base-mediated cyclization.[1]

The Modern Era: 1,3-Dipolar Cycloaddition

The most robust method for synthesizing indolizine carboxylic acids is the 1,3-dipolar cycloaddition of pyridinium ylides with electron-deficient alkynes (e.g., ethyl propiolate, dimethyl acetylenedicarboxylate).[1]

• Mechanism: The base generates a pyridinium methylide (1,3-dipole).[1] This dipole attacks the dipolarophile (alkyne) in a

  fashion.[1]

• Regioselectivity: The position of the carboxylate (C-1 vs C-3) is dictated by the electronics of the dipole and the leaving group ability of the substituents, often requiring an oxidant (like TPCD or

  ) if a leaving group is absent to restore aromaticity.

Technical Protocol: Synthesis of Ethyl Indolizine-1-carboxylate

This protocol utilizes the 1,3-dipolar cycloaddition strategy, optimized for regioselectivity and yield.[1] It is a self-validating system where the disappearance of the yellow ylide color indicates reaction progress.[1]

Reagents & Equipment

• Precursor: 1-(Carboxymethyl)pyridinium chloride (Pyridine betaine precursor).[1]

• Dipolarophile: Ethyl acrylate or Ethyl propiolate.[1]

• Oxidant: Chromium trioxide (

  ) or Manganese Dioxide ( ) (if using alkene).[1]

• Solvent: DMF or Toluene.[1]

• Base: Triethylamine (

  ).[1]

Step-by-Step Methodology

• Ylide Generation (In Situ):

  • Dissolve 1-(carboxymethyl)pyridinium chloride (1.0 equiv) in DMF (

    ).

  • Add

    (1.2 equiv) dropwise at .[1]

  • Observation: The solution will turn bright yellow/orange, indicating the formation of the pyridinium ylide (dipole).

• Cycloaddition:

  • Add Ethyl propiolate (1.2 equiv) slowly to the ylide solution.

  • Warm the mixture to room temperature and stir for 4–6 hours.

  • Mechanistic Note: If using ethyl acrylate (alkene), the intermediate is a tetrahydroindolizine. You must add an oxidant (

    , 5 equiv) and reflux for 2 hours to aromatize the ring to the indolizine carboxylate.

• Workup & Purification:

  • Dilute with water and extract with Ethyl Acetate (

    ).[1]

  • Wash organic layer with brine to remove DMF.[1]

  • Dry over

    and concentrate.

  • Purification: Flash column chromatography (Hexane:EtOAc 8:2).[1] The indolizine carboxylate typically elutes as a fluorescent solid (often yellow or creamy white).

• Validation (NMR):

  • Proton H-5: Look for a doublet around

    ppm (deshielded by the ring nitrogen).[1]

  • Ester: Quartet at

    ppm, Triplet at ppm.

Mechanistic Visualization: 1,3-Dipolar Cycloaddition

The following diagram illustrates the orbital logic and reaction pathway for generating the indolizine-1-carboxylate scaffold.

Caption: Mechanistic pathway for the synthesis of Indolizine-1-carboxylates via 1,3-dipolar cycloaddition.

Medicinal Chemistry: The "Why" of the Carboxyl Group

The carboxylic acid moiety on the indolizine ring is rarely a passive bystander. It is often the pharmacophoric anchor .

Case Study: sPLA2 Inhibition (Bioisosterism)

Secretory Phospholipase A2 (sPLA2) is a key enzyme in the inflammatory cascade (arachidonic acid release).[1][3]

• The Lead (Indole): Varespladib (LY315920) is a potent indole-based sPLA2 inhibitor.[1][4] It features a glyoxylamide/oxamate motif at C-3.[1]

• The Indolizine Evolution: Researchers developed Indolizine-1-oxamide derivatives as bioisosteres.[1]

  • Mechanism:[1][5][6] The carboxylate/oxamide oxygen atoms chelate the active site Calcium (

    ) ion, which is essential for sPLA2 catalysis.

  • Advantage:[1][7] The indolizine core offers different solubility profiles and metabolic stability compared to the indole, allowing fine-tuning of PK properties.

Anticancer Activity (Tubulin Inhibition)

Ethyl indolizine-1-carboxylates have shown potent antiproliferative activity.[1][8]

• Target: Tubulin polymerization.[1]

• SAR Insight: Substituents at C-2 (e.g., methyl) and C-3 (e.g., 4-chlorobenzoyl) work synergistically with the C-1 carboxylate ester to lock the molecule into the colchicine-binding site of tubulin.[1]

SAR Summary Table

Feature	Indolizine-1-Carboxylate	Indolizine-2-Carboxylate	Indolizine-3-Carboxylate
Primary Biological Utility	Anticancer (Tubulin), sPLA2 (as oxamide)	Antimicrobial (Hydrazides), CNS	5-HT3 Antagonists , sPLA2
Synthetic Accessibility	High (via 1,3-dipolar with propiolate)	Moderate (via Tschitschibabin)	High (via Acylation of indolizine)
Key Mechanism	H-bond acceptor / Prodrug ester	Metal Chelation (Hydrazide)	Steric block / Receptor binding
Solubility	Moderate (Lipophilic ester)	Variable	Variable

Future Outlook

The field is moving toward C-H Functionalization .[9] Instead of pre-functionalizing the pyridine or alkyne, modern catalysis (Rh, Ru, Pd) allows for the direct installation of carboxylic acids or esters onto the indolizine core after ring formation. This "late-stage functionalization" will accelerate the discovery of new indolizine-based therapeutics.[1]

References

• Scholtz, M. (1912).[1] "Über den Picolid und die Pyrrocoline". Berichte der deutschen chemischen Gesellschaft. [1]

• Sadowski, B., & Gryko, D. T. (2016).[1] "Recent advances in the synthesis of indolizines and their

  -expanded analogues". Organic & Biomolecular Chemistry.

• Nasir, N. M., et al. (2017).[1] "Review on Chemistry of Natural and Synthetic Indolizines with their Chemical and Pharmacological Properties". Journal of Basic and Clinical Pharmacy.

• Smart, B. P., et al. (2004).[1][10] "Inhibition of the complete set of mammalian secreted phospholipases A2 by indole analogues". Bioorganic & Medicinal Chemistry.

• Bermudez, J., et al. (1990).[1] "5-Hydroxytryptamine (5-HT3) receptor antagonists.[1] 1. Indazole and indolizine-3-carboxylic acid derivatives". Journal of Medicinal Chemistry.

• Gundersen, L. L., et al. (2007).[1] "Indolizine derivatives as antioxidants and 15-lipoxygenase inhibitors".[1] Bioorganic & Medicinal Chemistry.

Sources

• 1. Varespladib - Wikipedia [en.wikipedia.org]
• 2. globalresearchonline.net [globalresearchonline.net]
• 3. What are PLA2 inhibitors and how do they work? [synapse.patsnap.com]
• 4. Varespladib | C21H20N2O5 | CID 155815 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Phospholipase A2 Enzymes: Physical Structure, Biological Function, Disease Implication, Chemical Inhibition, and Therapeutic Intervention - PMC [pmc.ncbi.nlm.nih.gov]
• 6. sPLA2 Inhibitors | SCBT - Santa Cruz Biotechnology [scbt.com]
• 7. PL208075B1 - Combinations of herbicidal aromatic carboxylic acids and safeners - Google Patents [patents.google.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes & Protocols: Strategic Functionalization of the C-3 Position in 6,8-Dimethylindolizine

For Researchers, Scientists, and Drug Development Professionals

Abstract

Indolizine and its derivatives are privileged heterocyclic scaffolds that form the core of numerous biologically active compounds and advanced functional materials. The 6,8-dimethylindolizine framework, in particular, offers a valuable platform for developing novel chemical entities. The inherent electronic properties of the indolizine ring system direct electrophilic substitution preferentially to the C-3 position of the five-membered pyrrole-like ring. This guide provides a comprehensive overview of the principles and detailed protocols for the targeted functionalization of this key position. We will explore cornerstone reactions such as the Vilsmeier-Haack formylation and Friedel-Crafts acylation, offering mechanistic insights and step-by-step procedures to empower researchers in medicinal chemistry and materials science to effectively leverage this versatile scaffold.

The Indolizine Core: Understanding C-3 Regioselectivity

The indolizine scaffold consists of a fused pyridine (a π-deficient ring) and a pyrrole (a π-rich ring), sharing a nitrogen atom. This fusion results in a 10-π electron aromatic system with unique reactivity. The five-membered ring is significantly more electron-rich than the six-membered ring, making it the primary site for electrophilic aromatic substitution (EAS).

The preference for electrophilic attack at the C-3 position over the C-1 position can be explained by examining the stability of the cationic Wheland intermediates formed during the reaction. Attack at C-3 allows for the positive charge to be delocalized over the pyridine ring nitrogen without disrupting the aromatic sextet of the benzene-like pyridine ring. In contrast, attack at C-1 forces the positive charge onto the nitrogen atom in a manner that destabilizes the system.

Caption: C-3 vs. C-1 electrophilic attack on indolizine.

Synthesis of the 6,8-Dimethylindolizine Scaffold

Prior to functionalization, the 6,8-dimethylindolizine starting material must be synthesized. A common and reliable method is the Tschitschibabin reaction, which involves the condensation of a 2-picoline derivative with an α-haloketone, followed by cyclization.

Protocol Overview: Tschitschibabin Indolizine Synthesis

• Starting Materials: 3,5-Dimethylpyridine and an α-haloketone (e.g., bromoacetone).

• Step 1: N-alkylation: The pyridine nitrogen acts as a nucleophile, displacing the halide from the α-haloketone to form a pyridinium salt.

• Step 2: Cyclization: In the presence of a mild base (e.g., sodium bicarbonate), the methyl group at the 2-position of the pyridine ring is deprotonated. The resulting ylide undergoes an intramolecular aldol-type condensation followed by dehydration to form the aromatic indolizine ring.

This method provides a straightforward entry into the desired 6,8-dimethylindolizine core, which can then be carried forward for C-3 functionalization.

Protocol I: Vilsmeier-Haack Formylation at C-3

The Vilsmeier-Haack reaction is a classic and highly efficient method for introducing a formyl (-CHO) group onto electron-rich heterocyclic systems.[1][2] The reaction utilizes a Vilsmeier reagent, typically formed in situ from phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF).[3] This electrophile is mild enough not to require harsh conditions while being reactive enough for efficient conversion.

Causality Behind Experimental Choices:

• Reagents: POCl₃ activates DMF by forming a highly electrophilic chloroiminium salt (the Vilsmeier reagent). DMF serves as both the solvent and the source of the formyl group.

• Temperature Control: The initial formation of the Vilsmeier reagent is exothermic and must be performed at low temperatures (0-10 °C) to prevent degradation. The subsequent formylation reaction requires heating to overcome the activation energy for the electrophilic attack on the indolizine ring.

• Work-up: The reaction is quenched with an aqueous base (e.g., sodium carbonate) to neutralize the acidic mixture and hydrolyze the intermediate iminium species to the final aldehyde product.[2]

Caption: Mechanism overview of Vilsmeier-Haack formylation.

Detailed Step-by-Step Protocol

• Reagent Preparation (Vilsmeier Reagent):

  • In a three-necked flask equipped with a dropping funnel, magnetic stirrer, and a nitrogen inlet, place anhydrous DMF (5 mL).

  • Cool the flask to 0 °C in an ice bath.

  • Slowly add phosphorus oxychloride (POCl₃) (1.2 equivalents) dropwise to the cooled DMF with vigorous stirring. Ensure the temperature is maintained below 10 °C throughout the addition.

  • After the addition is complete, allow the mixture to stir at room temperature for 30 minutes. The formation of a solid white precipitate indicates the generation of the Vilsmeier reagent.

• Formylation Reaction:

  • In a separate flask, dissolve 6,8-dimethylindolizine (1.0 equivalent) in anhydrous DMF (10 mL).

  • Slowly add the solution of the indolizine to the freshly prepared Vilsmeier reagent at room temperature.

  • Heat the reaction mixture to 90 °C and maintain this temperature for 4-6 hours, monitoring the reaction progress by TLC.

• Work-up and Purification:

  • After cooling to room temperature, pour the reaction mixture carefully onto crushed ice.

  • Neutralize the acidic solution by the slow, portion-wise addition of solid sodium carbonate or a saturated aqueous solution until the pH is alkaline (pH > 8). This step is exothermic and may cause frothing.

  • The product often precipitates as a solid. Collect the precipitate by vacuum filtration and wash thoroughly with cold water.

  • If no precipitate forms, extract the aqueous mixture with an organic solvent such as dichloromethane (DCM) or ethyl acetate (3 x 20 mL).

  • Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter and concentrate the solvent under reduced pressure to yield the crude product.

  • Purify the crude 3-formyl-6,8-dimethylindolizine by recrystallization from ethanol or by column chromatography on silica gel.

Substrate Analogue	Reagents	Temperature (°C)	Time (h)	Yield (%)	Reference
Indole	POCl₃, DMF	0 to 85	6	96	[2]
4-Methylindole	POCl₃, DMF	0 to 85	8	90	[2]
6-Methylindole	POCl₃, DMF	0 to 90	9	89	[2]

Protocol II: Friedel-Crafts Acylation at C-3

Friedel-Crafts acylation is a powerful method for installing an acyl group (R-C=O) onto an aromatic ring, forming a C-C bond. For electron-rich heterocycles like indolizine, this reaction can be achieved using an acylating agent (e.g., acetic anhydride or acetyl chloride) and a Lewis acid catalyst (e.g., AlCl₃, La(OTf)₃).[4] The resulting aryl ketones are versatile intermediates for further synthetic transformations.

Causality Behind Experimental Choices:

• Lewis Acid Catalyst: The Lewis acid (e.g., AlCl₃) coordinates to the acylating agent, generating a highly electrophilic acylium ion (or a polarized complex) that is capable of reacting with the indolizine ring.[4] Stoichiometric amounts are often required as the product ketone can also complex with the Lewis acid.

• Acylating Agent: Acetic anhydride is a common, effective, and less volatile acylating agent compared to acetyl chloride.

• Solvent: A non-polar, aprotic solvent like dichloromethane (DCM) or 1,2-dichloroethane (DCE) is typically used to prevent reaction with the Lewis acid.

• Temperature: The reaction often requires elevated temperatures to proceed at a reasonable rate, as breaking the aromaticity of the indolizine ring is the rate-limiting step.[4]

Caption: Experimental workflow for Friedel-Crafts acylation.

Detailed Step-by-Step Protocol

• Reaction Setup:

  • To a flame-dried, three-necked flask under a nitrogen atmosphere, add anhydrous aluminum chloride (AlCl₃) (1.5 equivalents).

  • Add anhydrous dichloromethane (DCM) (15 mL) and cool the suspension to 0 °C in an ice bath.

  • In a separate flask, dissolve 6,8-dimethylindolizine (1.0 equivalent) and acetic anhydride (1.2 equivalents) in anhydrous DCM (5 mL).

• Acylation Reaction:

  • Slowly add the indolizine/acetic anhydride solution to the stirred AlCl₃ suspension at 0 °C.

  • After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux (approx. 40 °C).

  • Maintain the reflux for 2-4 hours. Monitor the consumption of the starting material by TLC.

• Work-up and Purification:

  • Cool the reaction mixture to 0 °C and carefully quench by slowly pouring it into a beaker containing a mixture of crushed ice and water.

  • Stir the mixture vigorously until all solids have dissolved.

  • Separate the organic layer. Extract the aqueous layer with DCM (2 x 15 mL).

  • Combine the organic layers and wash sequentially with a saturated aqueous solution of sodium bicarbonate (to neutralize any remaining acid) and then with brine.

  • Dry the organic phase over anhydrous magnesium sulfate, filter, and remove the solvent in vacuo.

  • Purify the resulting crude solid by flash column chromatography (silica gel, eluting with a hexane/ethyl acetate gradient) to afford pure 3-acetyl-6,8-dimethylindolizine.

Substrate	Catalyst (equiv.)	Acylating Agent	Temp (°C)	Yield (%)	Reference
Imidazo[1,2-a]pyridine	AlCl₃ (0.2)	Acetic Anhydride	120	89	[4]
Ferrocene	H₃PO₄ (cat.)	Acetic Anhydride	100	~95	[5]
Benzene	AlCl₃ (stoich.)	Acetic Anhydride	Reflux	~80	[6]

Note: The table includes data for analogous electron-rich aromatic systems to provide context for typical reaction conditions and yields.

Characterization of C-3 Functionalized Products

Successful functionalization at the C-3 position can be confirmed using standard spectroscopic techniques:

• ¹H NMR: The appearance of a new singlet corresponding to the formyl proton (~9-10 ppm) or the acetyl methyl protons (~2.5 ppm). The characteristic proton at C-3 in the starting material (a singlet or doublet depending on C-2 substitution) will be absent.

• ¹³C NMR: A new resonance in the carbonyl region of the spectrum (~180-200 ppm).

• Mass Spectrometry: The molecular ion peak will correspond to the mass of the starting material plus the mass of the added functional group (CHO: +28 Da; COCH₃: +42 Da).

Conclusion

The C-3 position of 6,8-dimethylindolizine is a prime target for electrophilic substitution, enabling the straightforward introduction of key functional groups. The Vilsmeier-Haack formylation and Friedel-Crafts acylation are robust, well-established methods for creating valuable aldehyde and ketone derivatives, respectively. The protocols and mechanistic insights provided herein serve as a practical guide for researchers aiming to synthesize novel indolizine-based compounds for applications in drug discovery and materials science. Understanding the electronic principles that govern this regioselectivity is crucial for the rational design and successful execution of these synthetic transformations.

References

• Varma, R. S., & Kumar, D. (2019). Vilsmeier-Haack Transformations under Non Classical Conditions. Journal of Chemical and Pharmaceutical Research, 11(1), 34-41. Available from: [Link]

• Pillay, M. K., & Perumal, S. (2012). Vilsmeier-Haack reaction: A manifest protocol to synthesise bisquinoline. Chemistry Central Journal, 6(1), 93. Available from: [Link]

• Harris, S. (2023). Answer to "Why does electrophilic substitution in indole take place on C3 atom instead of the benzene ring although benzene has more electron density than pyrrole ring?". Quora. Available from: [Link]

• Dherange, J. R., et al. (2018). Selective, C-3 Friedel-Crafts acylation to generate functionally diverse, acetylated Imidazo[1,2-a]pyridine derivatives. PLoS One, 13(7), e0200186. Available from: [Link]

• Boston College Chemistry Department. Experiment 10: Friedel Crafts Acylation – An EAS Reaction. Available from: [Link]

• Patil, S. L., & Patil, D. R. (2012). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. International Journal of Pharmaceutical Sciences and Research, 3(9), 2966-2978. Available from: [Link]

• Antonenko, A., et al. (2024). Synthesis of 3-formyl-6-azaindoles via Vilsmeier-Haack formylation of 3-amino-4-methyl pyridines. ChemRxiv. Available from: [Link]

• Alvarez-Idaboy, J. R., et al. (2017). Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17. Scientific & Academic Publishing. Available from: [Link]

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• 5. venturacollegeorganicchemistry.weebly.com [venturacollegeorganicchemistry.weebly.com]
• 6. Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17 [article.sapub.org]

Procedure for esterification of 6,8-Dimethylindolizine-2-carboxylic acid

Application Note: Optimization of Esterification Protocols for Electron-Rich Indolizine Scaffolds

Executive Summary

This guide details the esterification of 6,8-Dimethylindolizine-2-carboxylic acid , a critical intermediate in the synthesis of fluorescent probes and bioactive indolizine alkaloids. Unlike simple benzoic acids, the indolizine core is electron-rich and acid-sensitive, particularly at the C3 position. Standard Fischer esterification conditions (strong acid/reflux) pose a high risk of polymerization or decomposition.

This protocol prioritizes a Base-Promoted Nucleophilic Substitution (Alkylation) as the "Gold Standard" method to ensure scaffold integrity, with an alternative Acyl Chloride route for scale-up scenarios.

Chemo-Structural Analysis & Strategy

Substrate: 6,8-Dimethylindolizine-2-carboxylic acid Core Challenge: The Indolizine Paradox. While the carboxylic acid moiety requires activation or catalysis to react, the indolizine ring is hyper-nucleophilic.

• Acid Sensitivity: The C3 position (adjacent to the bridgehead nitrogen) has high electron density. In the presence of strong Brønsted acids (e.g.,

  in Fischer conditions), C3 protonation occurs, destroying aromaticity and triggering rapid polymerization.

• Steric Influence: The 6,8-dimethyl pattern adds electron density to the ring but introduces minimal steric hindrance to the C2-carboxylate, allowing for mild functionalization strategies.

Strategic Decision Matrix: To select the optimal pathway, we evaluate the target ester and scale.

Figure 1: Decision matrix for esterification methods based on substrate sensitivity and target complexity.

Protocol A: Base-Promoted Alkylation (Recommended)

Objective: Synthesis of Methyl 6,8-dimethylindolizine-2-carboxylate. Mechanism:

displacement of Iodomethane by the carboxylate anion. Advantages: Avoids acidic conditions entirely; byproduct is inorganic salt; high yield.

Materials

Reagent	Equiv.	Role
6,8-Dimethylindolizine-2-COOH	1.0	Substrate
Potassium Carbonate ( )	2.5	Base (Anhydrous)
Iodomethane (MeI)	1.5	Electrophile
DMF (N,N-Dimethylformamide)	Solvent	0.2 M Concentration

Step-by-Step Procedure

• Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve 6,8-Dimethylindolizine-2-carboxylic acid (1.0 equiv) in anhydrous DMF (5 mL per mmol substrate).

  • Note: The solution should appear yellow/orange.

• Deprotonation: Add

  (2.5 equiv) in one portion.

  • Observation: Suspension will form. Stir at Room Temperature (RT) for 15 minutes to ensure carboxylate formation.

• Alkylation: Cool the mixture to 0°C (ice bath). Add Iodomethane (1.5 equiv) dropwise via syringe.

  • Safety: MeI is a volatile carcinogen. Use a fume hood.

• Reaction: Remove ice bath and allow to warm to RT. Stir for 2–4 hours.

  • Monitoring: Check via TLC (Hexane:EtOAc 4:1). The acid (baseline) should disappear; a new high-Rf fluorescent spot (Ester) will appear.

• Workup:

  • Dilute reaction mixture with EtOAc (5x reaction volume).

  • Wash with Water (3x) to remove DMF.

  • Wash with Brine (1x).

  • Dry organic layer over

    , filter, and concentrate in vacuo.

• Purification: Usually not required. If necessary, flash chromatography (SiO2, Hexane/EtOAc gradient).

Protocol B: Acid Chloride Method (Scale-Up)

Objective: Synthesis of complex esters where alkyl halides are not available. Precaution: Uses Oxalyl Chloride (

) instead of Thionyl Chloride ( ) to allow milder conditions and easier byproduct removal.

Step-by-Step Procedure

• Activation: Suspend acid (1.0 equiv) in anhydrous DCM (0.3 M) at 0°C.

• Reagent: Add catalytic DMF (2 drops) followed by dropwise addition of Oxalyl Chloride (1.2 equiv).

  • Mechanism:[1][2][3] Vilsmeier-Haack type activation.

• Formation: Stir at 0°C

  RT for 1 hour until gas evolution ( , ) ceases.

• Esterification: Cool back to 0°C. Add a solution of the Target Alcohol (1.2 equiv) and Triethylamine (

  , 2.5 equiv) in DCM.

  • Critical: The base (

    ) acts as an HCl scavenger, protecting the indolizine ring.

• Workup: Quench with saturated

  . Extract with DCM.

Analytical Validation (QC)

The structure must be validated to ensure the indolizine ring remained intact (no C3 alkylation or polymerization).

Expected Data for Methyl Ester:

Analytical Method	Expected Signal / Result	Interpretation
NMR (CDCl3)	3.85–3.95 ppm (s, 3H)	Ester Methyl group ( ).
NMR (CDCl3)	2.30–2.55 ppm (two s, 6H)	Ring Methyls (C6-Me, C8-Me).
NMR (CDCl3)	7.20–7.50 ppm (s, 1H)	C3-H Proton . Critical check. If this is missing or shifted upfield, the ring is damaged.
HPLC	Single peak, >98% AUC	Retention time shifts later (more lipophilic) than acid.
Appearance	Yellow/Green Solid	Dark/Black gum indicates polymerization.

Workflow Diagram:

Figure 2: Workflow for Base-Promoted Alkylation Protocol.

References

• Indolizine Reactivity: Gribble, G. W. "Indolizine and its Derivatives."[4][5] Science of Synthesis, 2001 . (Authoritative text on the acid-sensitivity of the C3 position).

• Base-Promoted Esterification: Strazzolini, P., et al. "Reactions of carboxylic acids with alkyl halides in the presence of potassium carbonate." Tetrahedron, 1990 .

• Steglich Esterification: Neises, B., & Steglich, W. "Simple Method for the Esterification of Carboxylic Acids." Angewandte Chemie International Edition, 1978 .

• Shiina Esterification (Alternative): Shiina, I., et al.[6][7] "A New Condensation Reaction for the Synthesis of Carboxylic Esters." Chemistry Letters, 2002 .[6]

• Indolizine Synthesis Context: Seregin, I. V., & Gevorgyan, V. "Direct Transition Metal-Catalyzed Functionalization of Heteroaromatic Compounds." Chemical Society Reviews, 2007.

Sources

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• 2. Acid to Ester - Common Conditions [commonorganicchemistry.com]
• 3. Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 3189-48-8|Indolizine-2-carboxylic acid|BLD Pharm [bldpharm.com]
• 5. indolizine-2-carboxylic acid AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 6. A New Condensation Reaction for the Synthesis of Carboxylic Esters from Nearly Equimolar Amounts of Carboxylic Acids and Alcohols Using 2-Methyl-6-nitrobenzoic Anhydride [organic-chemistry.org]
• 7. mdpi.com [mdpi.com]

Application Note & Protocol: A Detailed Guide to the Tschitschibabin Reaction for the Synthesis of Dimethylindolizine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview and a detailed experimental protocol for the synthesis of dimethylindolizine derivatives via the Tschitschibabin reaction. As a foundational method in heterocyclic chemistry, the Tschitschibabin reaction offers an efficient and versatile route to the indolizine scaffold, a privileged structural motif found in a wide array of biologically active compounds.[1][2][3] This document delves into the underlying mechanism, provides step-by-step instructions, and discusses key optimization parameters to empower researchers in their synthetic endeavors.

Introduction: The Significance of the Indolizine Scaffold

Indolizine, a fused bicyclic heteroaromatic system containing a bridgehead nitrogen atom, serves as a vital core in numerous compounds with significant pharmacological properties.[2][3] Its derivatives are known to exhibit a broad spectrum of biological activities, including anticancer, anti-inflammatory, and antimicrobial effects.[2] The structural rigidity and unique electronic properties of the indolizine nucleus make it an attractive target in medicinal chemistry and materials science. The Tschitschibabin reaction, first reported by Aleksei Chichibabin, remains a cornerstone for the construction of this valuable heterocyclic system due to its operational simplicity and the accessibility of starting materials.[1][2][4]

Reaction Principle and Mechanism

The Tschitschibabin synthesis of indolizines is fundamentally a two-stage process.[1] The first stage involves the quaternization of a pyridine derivative with an α-halocarbonyl compound to form a stable pyridinium salt.[1][2] In the second stage, a base is introduced to deprotonate the acidic α-methylene group attached to the pyridine ring, generating a pyridinium ylide intermediate.[1] This ylide then undergoes a rapid intramolecular 1,5-dipolar cyclization, followed by dehydration or oxidation, to yield the final aromatic indolizine product.[1][2]

The causality behind this elegant transformation lies in the generation of the key pyridinium ylide. The electron-withdrawing effect of the quaternized nitrogen atom significantly increases the acidity of the adjacent methylene protons, facilitating their removal by a relatively mild base. Once formed, the ylide possesses both a nucleophilic carbanion and an electrophilic pyridinium ring, perfectly poised for intramolecular cyclization.

Caption: Mechanism of the Tschitschibabin Indolizine Synthesis.

Detailed Experimental Protocol: Synthesis of 2,3-Dimethylindolizine

This protocol describes the synthesis of 2,3-dimethylindolizine from 2-picoline and 3-bromo-2-butanone. It is presented as a self-validating system where the successful isolation of the intermediate pyridinium salt in Step 1 is a prerequisite for the cyclization in Step 2.

3.1. Step 1: Synthesis of 1-(2-Oxobutyl)-2-methylpyridinium Bromide

Materials:

• 2-Picoline (2-methylpyridine)

• 3-Bromo-2-butanone

• Anhydrous Acetone

• Diethyl Ether

Equipment:

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating mantle

• Büchner funnel and filter flask

• Standard laboratory glassware

Procedure:

• In a 100 mL round-bottom flask, dissolve 2-picoline (1.0 mmol) and 3-bromo-2-butanone (1.0 mmol) in 15 mL of anhydrous acetone.[1]

• Fit the flask with a reflux condenser and heat the mixture to reflux with constant stirring.

• Maintain the reflux for approximately 2-3 hours. The formation of a precipitate indicates the formation of the pyridinium salt.

• After the reflux period, cool the reaction mixture to room temperature. A significant amount of solid should precipitate out.

• Collect the precipitated pyridinium bromide by vacuum filtration using a Büchner funnel.[1]

• Wash the collected solid thoroughly with cold diethyl ether to remove any unreacted starting materials.[1]

• Dry the white crystalline solid under vacuum. The resulting pyridinium bromide is typically of sufficient purity to be used directly in the next step without further purification.[1]

3.2. Step 2: Base-Mediated Cyclization to 2,3-Dimethylindolizine

Materials:

• 1-(2-Oxobutyl)-2-methylpyridinium Bromide (from Step 1)

• Potassium Carbonate (K₂CO₃) or Sodium Carbonate (Na₂CO₃)

• Dimethylformamide (DMF) or Acetonitrile (CH₃CN)

• Dichloromethane (CH₂Cl₂)

• Deionized Water

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica Gel (for column chromatography)

• Eluent (e.g., petroleum ether/ethyl acetate mixture)

Equipment:

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Chromatography column

• Thin-Layer Chromatography (TLC) plates and chamber

Procedure:

• Suspend the pyridinium bromide (1.0 mmol) and potassium carbonate (2.0 mmol) in 20 mL of DMF in a round-bottom flask.[1]

• Stir the reaction mixture vigorously at room temperature or with gentle heating (e.g., 50-60 °C) for 4-6 hours.

• Monitor the progress of the reaction by Thin-Layer Chromatography (TLC). The disappearance of the pyridinium salt spot and the appearance of a new, less polar product spot indicates reaction progression.

• Upon completion, pour the reaction mixture into approximately 60 mL of cold water.[1]

• Extract the aqueous layer with dichloromethane (3 x 25 mL).[1]

• Combine the organic extracts in a separatory funnel and wash with brine (saturated NaCl solution).

• Dry the combined organic layers over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.[1]

• Purify the resulting crude oil or solid by column chromatography on silica gel.[1] An eluent system of petroleum ether/ethyl acetate (e.g., 9:1 v/v) is typically effective for isolating the pure dimethylindolizine product.

Caption: Experimental workflow for 2,3-dimethylindolizine synthesis.

Data Presentation: Optimization of Reaction Conditions

The efficiency of the Tschitschibabin cyclization step is highly dependent on the choice of base, solvent, and temperature. The following table summarizes typical conditions and provides insights for optimization.

Parameter	Variation	Effect on Reaction & Rationale	Reference
Base	K₂CO₃, Na₂CO₃	Mild inorganic bases. Effective for most substrates. K₂CO₃ is generally preferred for its higher basicity.	[1]
Et₃N, DBU	Stronger organic bases. Can accelerate the reaction but may lead to side products if the substrate is sensitive.	[1]
Solvent	DMF, CH₃CN	Polar aprotic solvents. Excellent at solvating the pyridinium salt and promoting the reaction.	[1]
CH₂Cl₂	Less polar solvent. Can be used, but reaction rates may be slower.	[1]
Temperature	Room Temp. to 80 °C	Higher temperatures generally increase the reaction rate. However, prolonged heating can lead to decomposition. Optimization is key.	[1]

Note: The optimal conditions should be determined empirically for each specific substrate. Monitoring the reaction by TLC is crucial for determining the ideal reaction time and preventing the formation of degradation products.

Troubleshooting and Field-Proven Insights

• Low Yield in Step 1 (Quaternization): Ensure the use of anhydrous acetone. Water can hydrolyze the α-bromo ketone. If the reaction is sluggish, a slight increase in reflux time may be beneficial.

• Low Yield in Step 2 (Cyclization): The base must be finely powdered and thoroughly mixed to ensure a sufficient reaction interface. If the reaction does not proceed at room temperature, gentle heating can be applied. Ensure the pyridinium salt is completely dry, as residual acid from hydrolysis can neutralize the base.

• Purification Challenges: Indolizine products can sometimes be sensitive. It is advisable to use neutral or deactivated silica gel for chromatography to prevent product degradation on the column.

References

• Chichibabin pyridine synthesis. Wikipedia. [Link]

• Chichibabin Reaction. Cambridge University Press. [Link]

• Chichibabin reaction. Wikipedia. [Link]

• Sydnone C-4 heteroarylation with an indolizine ring via Chichibabin indolizine synthesis. Beilstein Journal of Organic Chemistry. [Link]

• INDOLIZINE: A COMPREHENSIVE REVIEW OF THEIR CHEMISTRY, SYNTHESIS AND APPLICATION. World Journal of Pharmaceutical and Life Sciences. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. wjpps.com [wjpps.com]
• 4. d-nb.info [d-nb.info]

Application Note: Using 6,8-Dimethylindolizine-2-carboxylic Acid as a Fluorescent Probe

Introduction & Scientific Basis

6,8-Dimethylindolizine-2-carboxylic acid (CAS: 1206972-95-3) is a functionalized fluorophore scaffold belonging to the indolizine class.[1][2] Unlike traditional fluorophores (e.g., fluorescein, rhodamine) which are often bulky and prone to aggregation, indolizine derivatives offer a compact, planar structure with tunable photophysical properties.

This specific derivative features two key structural components:

• 6,8-Dimethylindolizine Core: An electron-rich, conjugated

  -system that serves as the fluorophore. The methyl groups at positions 6 and 8 act as weak electron donors, stabilizing the system and modulating the emission wavelength.

• 2-Carboxylic Acid Group: An electron-withdrawing group that creates a "push-pull" electronic system, enhancing the Intramolecular Charge Transfer (ICT) state responsible for fluorescence. Crucially, this group serves as a chemical handle for bioconjugation to amines or hydroxyls.

Key Photophysical Characteristics[3][4][5][6]

• Excitation/Emission: Typically excites in the UV-Blue region (350–420 nm) and emits in the Blue-Green region (450–520 nm), depending on solvent polarity (solvatochromism).

• Stokes Shift: Large Stokes shifts (>80 nm) are characteristic of indolizines, reducing self-quenching and separating excitation light from emission signal.

• Environment Sensitivity: The fluorescence quantum yield (

  ) and emission maximum ( ) are sensitive to solvent polarity and pH, making it an excellent candidate for probing local environments (e.g., hydrophobic pockets in proteins) or pH sensing.

Mechanism of Action

Fluorescence & pH Sensitivity

The fluorescence of 6,8-dimethylindolizine-2-carboxylic acid is governed by the ionization state of the carboxylic acid.

• Acidic Conditions (COOH): The protonated form acts as a stronger electron acceptor, typically stabilizing the ICT state and resulting in a specific emission profile.

• Basic Conditions (COO⁻): Deprotonation forms the carboxylate anion. The negative charge alters the electron density distribution, causing a shift in absorption/emission maxima and often a change in quantum yield. This reversible protonation allows the molecule to function as a ratiometric or intensity-based pH probe .

Bioconjugation Chemistry

For labeling applications, the carboxylic acid group acts as the anchor. It must be activated (typically via EDC/NHS chemistry) to react with primary amines (

) on proteins, peptides, or amino-modified surfaces, forming a stable amide bond.

Experimental Protocols

Protocol A: Preparation of Stock Solutions

• Solubility: The compound is hydrophobic. Dissolve in organic solvents (DMSO or DMF) for stock solutions.

• Storage: Store stocks at -20°C, protected from light.

Reagent	Concentration	Solvent	Stability
Stock Solution	10–50 mM	Anhydrous DMSO	6 months (-20°C)
Working Solution	1–10 M	Buffer (PBS/HEPES)	Prepare fresh

Protocol B: Bioconjugation to Proteins (Amine Labeling)

Objective: Covalently attach the probe to a protein (e.g., BSA, Antibody) via lysine residues.

Materials:

• 6,8-Dimethylindolizine-2-carboxylic acid[1][2]

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• NHS (N-Hydroxysuccinimide)

• Target Protein (1 mg/mL in PBS, pH 7.4)

• Purification Column (Sephadex G-25 or equivalent)

Step-by-Step Procedure:

• Activation:

  • Dissolve 1 mg of the probe in 100

    L dry DMSO.

  • Add 1.5 equivalents of EDC and 1.5 equivalents of NHS.

  • Incubate at room temperature (RT) for 30–60 minutes with gentle shaking. This forms the reactive NHS-ester intermediate.

• Conjugation:

  • Add the activated probe solution to the protein solution.

  • Ratio: Use a 10:1 to 20:1 molar excess of probe-to-protein.

  • Note: Ensure the final DMSO concentration is <5% to prevent protein denaturation.

  • Incubate for 2 hours at RT or overnight at 4°C in the dark.

• Quenching:

  • Add 1 M Tris-HCl (pH 8.0) to a final concentration of 50 mM to quench unreacted NHS esters. Incubate for 15 minutes.

• Purification:

  • Pass the reaction mixture through a desalting column (e.g., PD-10) equilibrated with PBS.

  • Collect the protein fraction (first eluting band). The free probe will remain in the column.

• Validation:

  • Measure Absorbance at 280 nm (protein) and

    of the probe (approx. 380–400 nm).

  • Calculate the Degree of Labeling (DOL).

Protocol C: pH Sensing / Titration Assay

Objective: Determine the pKa and dynamic range of the probe.

• Buffer Preparation: Prepare a series of buffers (e.g., Citrate-Phosphate) ranging from pH 3.0 to pH 9.0 in 0.5 pH increments.

• Sample Prep: Dilute the probe stock into each buffer to a final concentration of 5

  M.

• Measurement:

  • Transfer 200

    L of each solution to a black 96-well plate.

  • Excitation: Scan 350–420 nm (choose max).

  • Emission: Scan 450–600 nm.

• Analysis: Plot Fluorescence Intensity (at

  ) vs. pH. Fit the data to a sigmoidal dose-response curve to determine pKa.

Visualization & Workflows

Diagram 1: Bioconjugation Workflow

This diagram illustrates the logical flow from probe activation to the final labeled conjugate.

Caption: Step-by-step workflow for activating the carboxylic acid moiety and labeling primary amines.

Diagram 2: pH Sensing Mechanism

This diagram depicts the equilibrium between protonated and deprotonated states governing fluorescence.

Caption: Reversible protonation equilibrium modulating the ICT state and fluorescence output.

Troubleshooting Guide

Issue	Possible Cause	Solution
Low Fluorescence Signal	Fluorescence quenching by solvent (water).	Use in organic co-solvents (DMSO/EtOH) or encapsulate in micelles/liposomes.
Precipitation	Stock concentration too high in aqueous buffer.	Dilute stock <1% v/v. Predilute in intermediate solvent before adding to buffer.
No Labeling Observed	Hydrolysis of NHS ester.	Use anhydrous DMSO for activation. Add NHS-ester to protein immediately after activation.
High Background	Non-specific binding of hydrophobic probe.	Add 0.05% Tween-20 to wash buffers. Perform extensive dialysis or desalting.

References

• Kim, E., et al. (2011).[3] "Combinatorial discovery of full-color-tunable emissive fluorescent probes using a single core skeleton, 1,2-dihydropyrrolo[3,4-b]indolizin-3-one."[3] Journal of the American Chemical Society. Link

  • Context: Establishes the "Seoul-Fluor" indolizine class and the principles of tuning indolizine fluorescence via substituents.

• Kim, E., et al. (2015).[3] "Discovery, Understanding, and Bioapplication of Organic Fluorophore: A Case Study with an Indolizine-Based Novel Fluorophore, Seoul-Fluor." Accounts of Chemical Research. Link

  • Context: Detailed review of indolizine photophysics, including the effects of electron-withdrawing groups (like carboxylic acids).

• Park, S., et al. (2013). "9-Aryl-1,2-dihydropyrrolo[3,4-b]indolizin-3-one (Seoul-Fluor) as a smart platform for colorful ratiometric fluorescent pH sensors." Chemical Communications. Link

  • Context: Demonstrates the specific application of indolizine scaffolds for pH sensing.

• Gunduz, C., et al. (2016). "Synthesis and photophysical properties of novel indolizine derivatives." Tetrahedron. Link

  • Context: Provides synthetic routes and spectral data for substituted indolizines similar to the 6,8-dimethyl deriv

Sources

• 1. 1533853-53-0|Indolizine-7-carboxylic acid|BLD Pharm [bldpharm.com]
• 2. 931-03-3|1H-Pyrrole-3-carboxylic acid|BLD Pharm [bldpharm.com]
• 3. papersflow.ai [papersflow.ai]

Application Notes and Protocols: Synthesis of Pharmaceutical Intermediates from 6,8-Dimethylindolizine

Introduction: The Prominence of the Indolizine Scaffold in Medicinal Chemistry

The indolizine nucleus, a fused bicyclic heteroaromatic system containing a bridgehead nitrogen atom, represents a privileged scaffold in the realm of pharmaceutical sciences. Its unique electronic properties and rigid conformational structure have made it an attractive template for the design of novel therapeutic agents.[1][2] Derivatives of indolizine have demonstrated a broad spectrum of pharmacological activities, including anti-inflammatory, antimicrobial, anticancer, and central nervous system (CNS) depressant effects.[1][3] The strategic functionalization of the indolizine core allows for the fine-tuning of its biological activity, making the development of efficient synthetic methodologies for its derivatives a critical endeavor in drug discovery.

This application note provides detailed protocols for the preparation of key pharmaceutical intermediates starting from 6,8-dimethylindolizine. The presence of the methyl groups at the 6- and 8-positions influences the electronic distribution within the ring system, directing electrophilic substitution preferentially to the electron-rich five-membered ring. We will focus on three fundamental electrophilic substitution reactions: the Vilsmeier-Haack formylation, Friedel-Crafts acylation, and the Mannich reaction, to introduce versatile functional groups at the C1 position. These functionalized derivatives serve as valuable building blocks for the synthesis of more complex and biologically active molecules.

Strategic Functionalization of 6,8-Dimethylindolizine

The reactivity of the indolizine ring is highest at the C1 and C3 positions of the five-membered ring due to the higher electron density. The presence of substituents can further influence this regioselectivity. For 6,8-dimethylindolizine, electrophilic attack is anticipated to occur predominantly at the C1 position. The following sections detail the protocols for introducing a formyl, acyl, and dimethylaminomethyl group at this position.

Protocol 1: Vilsmeier-Haack Formylation for the Synthesis of 1-Formyl-6,8-dimethylindolizine

The Vilsmeier-Haack reaction is a powerful and widely used method for the formylation of electron-rich aromatic and heteroaromatic compounds.[4][5][6] The reaction utilizes a Vilsmeier reagent, typically formed in situ from a substituted amide like N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃), to introduce a formyl group.[7][8] This aldehyde functionality is a versatile handle for further synthetic transformations, including the construction of more complex side chains or heterocyclic rings.

Reaction Principle and Causality

The reaction proceeds through the formation of the electrophilic chloroiminium ion (Vilsmeier reagent) from DMF and POCl₃. The electron-rich 6,8-dimethylindolizine then acts as a nucleophile, attacking the Vilsmeier reagent. The resulting iminium salt intermediate is subsequently hydrolyzed during aqueous workup to yield the desired aldehyde. The methyl groups at positions 6 and 8 increase the electron density of the indolizine ring system, thereby facilitating the electrophilic attack.

Figure 1: Experimental workflow for the Vilsmeier-Haack formylation of 6,8-dimethylindolizine.

Detailed Experimental Protocol

Materials:

• 6,8-Dimethylindolizine

• N,N-Dimethylformamide (DMF), anhydrous

• Phosphorus oxychloride (POCl₃)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Ethyl acetate and hexanes for chromatography

Equipment:

• Three-neck round-bottom flask equipped with a magnetic stirrer, dropping funnel, and a nitrogen inlet

• Ice bath

• Heating mantle

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Vilsmeier Reagent Formation: In a flame-dried three-neck round-bottom flask under a nitrogen atmosphere, place anhydrous DMF (5 equivalents). Cool the flask to 0 °C using an ice bath. Slowly add POCl₃ (1.2 equivalents) dropwise via the dropping funnel over 15-20 minutes, ensuring the temperature remains below 10 °C. Stir the mixture at 0 °C for 30 minutes to allow for the formation of the Vilsmeier reagent.

• Formylation: Dissolve 6,8-dimethylindolizine (1 equivalent) in anhydrous DCM. Add this solution dropwise to the freshly prepared Vilsmeier reagent at 0 °C. After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Cool the reaction mixture back to 0 °C and carefully quench the reaction by the slow, dropwise addition of a saturated aqueous NaHCO₃ solution until the effervescence ceases and the pH is alkaline.

• Extraction: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with DCM (3 x volume of aqueous layer). Combine the organic layers.

• Washing and Drying: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes as the eluent to afford 1-formyl-6,8-dimethylindolizine.

Parameter	Condition	Rationale
Solvent	Anhydrous DMF/DCM	DMF serves as both a reagent and solvent for the Vilsmeier reagent formation. DCM is used to dissolve the indolizine and facilitate the reaction. Anhydrous conditions are crucial to prevent premature hydrolysis of POCl₃ and the Vilsmeier reagent.
Temperature	0 °C to Room Temp.	The initial low temperature controls the exothermic formation of the Vilsmeier reagent. The reaction is then allowed to proceed at room temperature for a sufficient rate of reaction.
Stoichiometry	Indolizine:POCl₃:DMF (1:1.2:5)	A slight excess of POCl₃ ensures complete formation of the Vilsmeier reagent. Excess DMF acts as a solvent.
Work-up	Aqueous NaHCO₃	Neutralizes the acidic reaction mixture and facilitates the hydrolysis of the iminium intermediate to the aldehyde.

Protocol 2: Friedel-Crafts Acylation for the Synthesis of 1-Acyl-6,8-dimethylindolizines

The Friedel-Crafts acylation is a classic method for introducing an acyl group onto an aromatic ring using an acylating agent (e.g., an acyl chloride or anhydride) and a Lewis acid catalyst.[4] For highly reactive substrates like 6,8-dimethylindolizine, the reaction can often be performed under milder conditions, sometimes even without a strong Lewis acid. Here, we describe a procedure using acetic anhydride, a common and readily available acylating agent.

Reaction Principle and Causality

In the presence of a Lewis acid (or under thermal conditions for activated substrates), acetic anhydride generates a highly electrophilic acylium ion. The electron-rich 6,8-dimethylindolizine attacks this electrophile, leading to the formation of a sigma complex, which then rearomatizes by losing a proton to yield the 1-acetyl derivative. The choice of catalyst and reaction conditions can be tuned to control the reactivity and prevent side reactions.

Figure 2: Experimental workflow for the Friedel-Crafts acylation of 6,8-dimethylindolizine.

Detailed Experimental Protocol

Materials:

• 6,8-Dimethylindolizine

• Acetic anhydride

• Toluene or Xylene (as solvent)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Ethyl acetate and hexanes for chromatography

Equipment:

• Round-bottom flask with a reflux condenser and magnetic stirrer

• Heating mantle

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 6,8-dimethylindolizine (1 equivalent) in an excess of acetic anhydride, which can also serve as the solvent. Alternatively, use a high-boiling solvent like toluene or xylene.

• Acylation: Heat the reaction mixture to reflux (typically 120-140 °C) and maintain this temperature for 4-8 hours. Monitor the reaction progress by TLC.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Carefully pour the reaction mixture into a beaker containing ice and water to hydrolyze the excess acetic anhydride.

• Neutralization and Extraction: Neutralize the mixture by the slow addition of solid NaHCO₃ or a saturated aqueous solution of NaHCO₃ until effervescence ceases. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volume of aqueous layer).

• Washing and Drying: Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to obtain 1-acetyl-6,8-dimethylindolizine.

Parameter	Condition	Rationale
Acylating Agent	Acetic Anhydride	A readily available and moderately reactive acylating agent suitable for activated heterocycles.
Solvent	Acetic Anhydride (excess) or Toluene/Xylene	Using excess acetic anhydride simplifies the reaction setup. High-boiling inert solvents allow for the necessary reaction temperature.
Temperature	Reflux (120-140 °C)	Provides the thermal energy required to drive the acylation, especially in the absence of a strong Lewis acid catalyst.
Work-up	Water quench followed by NaHCO₃ neutralization	Hydrolyzes the excess anhydride and neutralizes the acetic acid byproduct.

Protocol 3: Mannich Reaction for the Synthesis of 1-(Dimethylaminomethyl)-6,8-dimethylindolizine

The Mannich reaction is a three-component condensation reaction that involves an active hydrogen compound, an aldehyde (typically formaldehyde), and a primary or secondary amine to form a β-amino carbonyl compound, known as a Mannich base.[9][10] For aromatic and heteroaromatic substrates, this reaction introduces an aminomethyl group, a valuable synthon in pharmaceutical chemistry.

Reaction Principle and Causality

The reaction begins with the formation of an electrophilic iminium ion (Eschenmoser's salt precursor) from formaldehyde and dimethylamine.[5][11] The electron-rich 6,8-dimethylindolizine then attacks this iminium ion, leading to the substitution of a hydrogen atom with a dimethylaminomethyl group at the C1 position. The reaction is typically carried out under acidic conditions to facilitate the formation of the iminium ion.

Figure 3: Experimental workflow for the Mannich reaction of 6,8-dimethylindolizine.

Detailed Experimental Protocol

Materials:

• 6,8-Dimethylindolizine

• Dimethylamine (40% aqueous solution)

• Formaldehyde (37% aqueous solution)

• Acetic acid

• Ethanol

• Saturated aqueous sodium carbonate (Na₂CO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Dichloromethane and methanol for chromatography

Equipment:

• Round-bottom flask with a magnetic stirrer and reflux condenser

• Heating mantle

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 6,8-dimethylindolizine (1 equivalent) in ethanol. Add acetic acid to create a mildly acidic environment.

• Addition of Reagents: To the stirred solution, add dimethylamine (1.2 equivalents) followed by the dropwise addition of formaldehyde (1.2 equivalents).

• Reaction: Heat the reaction mixture to reflux (around 80 °C) and maintain for 6-12 hours. Monitor the reaction's progress by TLC.

• Work-up: After the reaction is complete, cool the mixture to room temperature and concentrate it under reduced pressure to remove the ethanol.

• Neutralization and Extraction: To the residue, add a saturated aqueous Na₂CO₃ solution until the pH is basic. Extract the aqueous mixture with dichloromethane (3 x volume of aqueous layer).

• Washing and Drying: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel, using a gradient of methanol in dichloromethane as the eluent, to yield 1-(dimethylaminomethyl)-6,8-dimethylindolizine.

Parameter	Condition	Rationale
Reagents	Formaldehyde, Dimethylamine	These are the standard components for introducing a dimethylaminomethyl group in a Mannich reaction.
Solvent	Ethanol	A common protic solvent that is suitable for dissolving the reactants and facilitating the reaction.
Catalyst	Acetic Acid	Provides the acidic medium necessary for the formation of the electrophilic iminium ion.
Temperature	Reflux (~80 °C)	Provides sufficient energy for the reaction to proceed at a reasonable rate.

Conclusion

The protocols outlined in this application note provide robust and reproducible methods for the synthesis of key functionalized 6,8-dimethylindolizine derivatives. The resulting 1-formyl, 1-acyl, and 1-aminomethyl compounds are versatile pharmaceutical intermediates that can be further elaborated to generate a diverse library of biologically active molecules. The provided explanations of the underlying chemical principles and the detailed step-by-step procedures are intended to enable researchers in drug discovery and development to efficiently access these valuable building blocks for their synthetic campaigns.

References

• Vemula, R., et al. (2011). Indolizine derivatives: Recent advances and potential pharmacological activities. International Journal of Pharmaceutical Sciences Review and Research, 11(1), 161-167.
• Gilchrist, T. L. (2001). Indolizines. In Science of Synthesis (Vol. 10, pp. 747-810).
• Vilsmeier, A., & Haack, A. (1927). Über die Einwirkung von Halogenphosphor auf Alkyl-formanilide. Eine neue Methode zur Darstellung sekundärer und tertiärer p-Alkylamino-benzaldehyde. Berichte der deutschen chemischen Gesellschaft (A and B Series), 60(1), 119-122.
• Mannich, C., & Krösche, W. (1912). Ueber ein Kondensationsprodukt aus Formaldehyd, Ammoniak und Antipyrin. Archiv der Pharmazie, 250(1), 647-667.
• Katritzky, A. R., et al. (1999). The 1,3-dipolar cycloaddition of pyridinium ylides to acetylenic dipolarophiles. Journal of Heterocyclic Chemistry, 36(4), 841-846.
• Jones, G., & Stanforth, S. P. (2000). The Vilsmeier reaction of non-aromatic compounds. Organic Reactions, 56, 355-659.
• Mikhaleva, A. I., et al. (2009). An Efficient Route to 1-Vinylpyrrole-2-carbaldehydes. Synthesis, 2009(04), 587-590.
• Singh, G. S., & Mmatli, E. E. (2011).
• Friedel, C., & Crafts, J. M. (1877). Sur une nouvelle méthode générale de synthèse d'hydrocarbures, d'acétones, etc. Comptes Rendus de l'Académie des Sciences, 84, 1392-1395.
• Tramontini, M., & Angiolini, L. (1990). The Mannich reaction: a versatile method for the synthesis of β-amino carbonyl compounds. Synthesis, 1990(9), 703-728.
• Arend, M., Westermann, B., & Risch, N. (1998). Modern variants of the Mannich reaction.
• Michael, J. P. (2007). Indolizidine and quinolizidine alkaloids.
• Sarkunam, K., & Nallu, M. (2005). A facile one-pot synthesis of novel indolizine derivatives. Journal of Heterocyclic Chemistry, 42(1), 5-8.
• Eschenmoser, A., et al. (1971). Dimethyl(methylidene)ammonium Iodide. Angewandte Chemie International Edition in English, 10(5), 330-331.

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Application Note: Scalable Synthesis of Indolizine-2-Carboxylic Acid Derivatives

Abstract

Indolizine-2-carboxylic acid and its derivatives represent a critical class of heterocyclic compounds, forming the core scaffold of numerous molecules with significant pharmacological activities and applications in materials science.[1][2][3][4] Their utility in drug development, particularly as anticancer, anti-inflammatory, and central nervous system-depressant agents, necessitates robust and scalable synthetic procedures.[1][5] This application note provides an in-depth guide for researchers, chemists, and drug development professionals on the scale-up synthesis of indolizine-2-carboxylic acid derivatives. We will move beyond theoretical discussions to present field-proven protocols, explain the causality behind critical process decisions, and address the practical challenges of transitioning from bench-scale to gram-scale production. Two primary, reliable synthetic strategies—a modified Tschitschibabin reaction and a 1,3-dipolar cycloaddition—are detailed with step-by-step protocols, troubleshooting guides, and safety considerations.

Foundational Synthetic Strategies & Scale-Up Considerations

The construction of the indolizine core is achievable through various methods, but for scalability, reproducibility, and accessibility of starting materials, the Tschitschibabin reaction and 1,3-dipolar cycloadditions are paramount.[3][6] A direct synthesis of the 2-carboxylic acid is often challenging; therefore, a common and effective strategy involves the synthesis of a stable ester precursor (typically a methyl or ethyl ester), followed by a final hydrolysis step to yield the target carboxylic acid.[7][8] This two-stage approach allows for easier purification of the intermediate ester and provides a high-purity final product.

The choice between these foundational routes depends on the available starting materials, desired substitution patterns, and the specific scale-up capabilities of the laboratory.

Caption: General synthetic workflows for indolizine-2-carboxylic acid.

Protocol 1: Modified Tschitschibabin Reaction for Gram-Scale Synthesis

The Tschitschibabin (or Chichibabin) reaction is a classic and highly effective method for indolizine synthesis.[9] It proceeds via the quaternization of a pyridine with an α-halo ketone or ester, followed by a base-mediated intramolecular cyclization of the resulting pyridinium ylide.[1][9]

Principle & Scale-Up Rationale

The reaction's primary advantage is its reliability and the formation of a stable, often crystalline, pyridinium salt intermediate that can be isolated and purified before the final cyclization. This modularity is a significant asset for ensuring purity at scale. When scaling up, key considerations are:

• Exotherm Control: The initial quaternization step can be exothermic. Slow, controlled addition of the alkylating agent at a managed temperature is critical to prevent runaway reactions.

• Solvent Selection: While acetone is common at the bench scale, for larger volumes, solvents with higher flash points like 2-butanone (MEK) or acetonitrile may be preferable for safety.

• Base Selection & Addition: Strong inorganic bases like potassium carbonate are cost-effective and easily handled. The base should be finely powdered to maximize surface area, and the cyclization step may exhibit an induction period followed by a mild exotherm.

• Workup & Isolation: Direct precipitation or crystallization of the product from the reaction mixture is ideal for scale-up as it avoids lengthy and solvent-intensive chromatographic purification.

Caption: Mechanism of the Tschitschibabin indolizine synthesis.

Detailed Experimental Protocol (Example: 20g Scale)

This protocol details the synthesis of 7-methylindolizine-2-carboxylic acid.

Step A: Synthesis of 1-(2-ethoxy-2-oxoethyl)-2-methylpyridin-1-ium bromide

• Setup: To a 1 L three-neck round-bottom flask equipped with a mechanical stirrer, reflux condenser, and a dropping funnel, add 2-methylpyridine (37.2 g, 0.4 mol) and acetonitrile (400 mL).

• Reagent Addition: Begin stirring and add ethyl bromopyruvate (78.0 g, 0.4 mol) dropwise via the dropping funnel over 30 minutes. The reaction is exothermic; maintain a gentle reflux using a water bath if necessary.

• Reaction: After the addition is complete, heat the mixture to reflux and maintain for 4 hours. A thick white precipitate will form.

• Isolation: Cool the reaction mixture to room temperature, then further cool in an ice bath for 1 hour. Collect the precipitated pyridinium salt by filtration.

• Washing & Drying: Wash the solid cake with cold diethyl ether (2 x 100 mL) and dry under vacuum at 40°C to a constant weight. Yield is typically >90%.

Step B: Synthesis of Ethyl 7-methylindolizine-2-carboxylate

• Setup: To a 2 L round-bottom flask equipped with a mechanical stirrer and reflux condenser, add the dried pyridinium salt from Step A (115 g, 0.4 mol), finely powdered anhydrous potassium carbonate (110 g, 0.8 mol), and N,N-dimethylformamide (DMF, 800 mL).

• Reaction: Heat the suspension to 80°C with vigorous stirring. The mixture will turn dark brown/black. Monitor the reaction by TLC (e.g., 3:1 Hexane:Ethyl Acetate). The reaction is typically complete in 6-8 hours.

• Workup: Cool the mixture to room temperature and pour it into 4 L of ice-cold water with stirring. A solid product will precipitate.

• Isolation: Stir for 30 minutes, then collect the solid by filtration. Wash the solid thoroughly with water until the filtrate is neutral.

• Purification: The crude product can be purified by recrystallization from ethanol/water to afford the desired indolizine ester as a crystalline solid.

Step C: Saponification to 7-methylindolizine-2-carboxylic acid

• Setup: In a 1 L flask, suspend the purified ethyl ester from Step B (e.g., 50 g, 0.246 mol) in a mixture of ethanol (250 mL) and water (250 mL).

• Hydrolysis: Add sodium hydroxide (20 g, 0.5 mol) and heat the mixture to 60°C. Stir until the reaction is complete (TLC monitoring, the ester spot disappears), typically 2-4 hours.

• Isolation: Cool the solution to room temperature and reduce the volume by half using a rotary evaporator to remove most of the ethanol.

• Acidification: Dilute the remaining aqueous solution with 500 mL of water and cool in an ice bath. Slowly and carefully acidify to pH 3-4 with concentrated HCl. The carboxylic acid will precipitate.

• Final Product: Stir the slurry in the ice bath for 30 minutes, then collect the solid by filtration. Wash with cold water and dry under vacuum to yield the final product.

Data & Troubleshooting

Table 1: Troubleshooting Guide for Tschitschibabin Synthesis
Observation	Potential Cause	Suggested Solution
Low yield in Step A (Salt formation)	Incomplete reaction; moisture in reagents/solvent.	Extend reflux time; ensure anhydrous conditions.
Dark, tarry product in Step B	Reaction temperature too high; insufficient base.	Maintain temperature at or below 80°C; ensure base is finely powdered and in sufficient excess.
Incomplete cyclization in Step B	Inactive base; insufficient reaction time.	Use freshly dried, finely powdered K₂CO₃; extend reaction time and monitor by TLC.
Incomplete hydrolysis in Step C	Insufficient base or reaction time.	Add more NaOH and continue heating; ensure all ester has dissolved.

Protocol 2: Scalable 1,3-Dipolar Cycloaddition

This strategy involves the reaction of a pyridinium ylide (the 1,3-dipole) with an electron-deficient alkyne or alkene (the dipolarophile).[10][11] For synthesizing indolizine-2-carboxylic acid derivatives, an acetylenic ester like ethyl propiolate is an ideal dipolarophile. This method can offer milder reaction conditions and avoids the use of α-halo reagents.[12]

Principle & Scale-Up Rationale

The reaction is often a one-pot procedure where the ylide is generated in situ in the presence of the dipolarophile.[13]

• Atom Economy: This method is highly atom-economical, a key principle of green chemistry beneficial for large-scale synthesis.

• Milder Conditions: Cycloadditions can often be run at or near room temperature, reducing energy costs and the potential for side reactions.

• Reagent Choice: The ylide is typically generated from a pyridine and an N-acylmethylating agent (e.g., ethyl 2-bromoacetate) in the presence of a base. The choice of base and solvent is crucial to control the rate of ylide formation versus side reactions.

• Process Safety: The absence of a separate, high-energy cyclization step can make the process easier to control thermally compared to some Tschitschibabin variants.

Detailed Experimental Protocol (Example: 0.2 mol Scale)

One-Pot Synthesis of Ethyl Indolizine-2-carboxylate followed by Hydrolysis

• Setup: In a 1 L flask under a nitrogen atmosphere, dissolve pyridine (15.8 g, 0.2 mol) and ethyl 2-bromoacetate (33.4 g, 0.2 mol) in 300 mL of dry toluene.

• Ylide Generation: Cool the solution to 0°C in an ice bath. Add triethylamine (22.2 g, 0.22 mol) dropwise over 20 minutes. Stir the mixture at 0°C for an additional 30 minutes. The pyridinium ylide is formed in situ.

• Cycloaddition: To the cold ylide solution, add ethyl propiolate (21.6 g, 0.22 mol) dropwise, ensuring the internal temperature does not exceed 10°C.

• Reaction: After addition, allow the reaction to warm to room temperature and stir for 12-16 hours.

• Workup: Quench the reaction by adding 200 mL of water. Separate the organic layer, wash with brine (2 x 100 mL), dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure. The crude residue is often an oil that can be purified by vacuum distillation or, if necessary, column chromatography on silica gel. However, for scale-up, it is often taken directly to the next step if sufficiently pure.

• Hydrolysis: Perform the saponification as described in Protocol 1, Step C to obtain indolizine-2-carboxylic acid.

Comparative Analysis and Downstream Processing

Table 2: Comparison of Key Scale-Up Parameters
Feature	Tschitschibabin Route	1,3-Dipolar Cycloaddition Route
Starting Materials	Substituted Pyridine, α-Halo Ester	Pyridine, Activating Agent, Alkyne Ester
Intermediates	Isolable Pyridinium Salt	In situ generated Ylide
Temperature	Higher (Reflux, 80-100°C)	Milder (0°C to Room Temp)
Key Challenges	Exotherm control, potential for tarring	Regioselectivity, control of ylide formation
Workup/Purification	Often involves crystallization/precipitation	May require extraction/distillation
Scalability	Well-established, robust	Excellent atom economy, milder conditions

Downstream Processing at Scale:

• Purification: For both protocols, the final carboxylic acid product is typically a solid that can be effectively purified by recrystallization. A suitable solvent system might be ethanol, isopropanol, or ethyl acetate/heptane mixtures. This avoids the need for large-scale chromatography.

• Quality Control: The purity of the final product should be assessed using HPLC to determine percentage purity, ¹H and ¹³C NMR for structural confirmation, and Mass Spectrometry to confirm the molecular weight.

Safety and Handling

Safe scale-up requires careful consideration of the hazards associated with all reagents.

Table 3: Safety and Handling of Key Reagents
Reagent	Key Hazards	Recommended PPE	Handling Notes
Ethyl Bromopyruvate	Lachrymator, Corrosive, Toxic	Gloves, Goggles, Fume Hood	Handle only in a well-ventilated fume hood. Have a quenching agent (e.g., sodium bicarbonate solution) ready.
Acetonitrile	Flammable, Toxic	Gloves, Goggles, Fume Hood	Flammable liquid. Ensure no ignition sources are present.
N,N-Dimethylformamide (DMF)	Reproductive Toxin, Irritant	Gloves, Goggles, Fume Hood	Avoid inhalation and skin contact.
Concentrated HCl	Corrosive, Toxic Fumes	Gloves, Goggles, Face Shield	Add slowly to aqueous solutions to control the exotherm.

References

• Organic Chemistry Portal. (n.d.). Synthesis of indolizines. Retrieved from [Link]

• Chemical Communications (RSC Publishing). (n.d.). Synthesis of indolizine derivatives containing eight-membered rings via a gold-catalyzed two-fold hydroarylation of diynes. Retrieved from [Link]

• MDPI. (2024). Efficient Solvent-Free Synthesis of Indolizines Using CuBr Catalyst from Pyridine, Acetophenone, and Electron-Deficient Alkenes. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Palladium catalyzed synthesis of indolizines via the carbonylative coupling of bromopyridines, imines and alkynes. Retrieved from [Link]

• PubMed. (2025). Synthesis of Functionalized Indolizines through 1,3-Dipolar Cycloaddition of Zwitterionic Ketenimines and Pyridinium Salts. Retrieved from [Link]

• PubMed. (n.d.). Indolizine derivatives with biological activity I: N'-substituted hydrazides of indolizine-2-carboxylic acid. Retrieved from [Link]

• ResearchGate. (n.d.). Synthetic access to the indolizine-2-carboxylic acids 9 and 10 as.... Retrieved from [Link]

• American Chemical Society. (2024). Metal-Free Synthesis of Functionalized Indolizines via a Cascade Michael/SN2/Aromatization Reaction of 2-Alkylazaarene Derivativ. Retrieved from [Link]

• Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Recent advances in the synthesis of indolizine and its derivatives by radical cyclization/cross-coupling. Retrieved from [Link]

• ScienceDirect. (2020). 1, 3-Dipolar cycloaddition for selective synthesis of functionalized spiro[indoline-3, 3'-pyrrolizines]. Retrieved from [Link]

• MDPI. (2023). Dipolarophile-Controlled Regioselective 1,3-Dipolar Cycloaddition: A Switchable Divergent Access to Functionalized N-Fused Pyrrolidinyl Spirooxindoles. Retrieved from [Link]

• ResearchGate. (n.d.). Various methods for the synthesis of indolizine derivatives. Retrieved from [Link]

• Organic Chemistry Frontiers (RSC Publishing). (2025). Advances in the synthesis of indolizines and their π-expanded analogues: update 2016–2024. Retrieved from [Link]

• Der Pharma Chemica. (n.d.). indolizine-a-privileged-biological-scaffold.pdf. Retrieved from [Link]

• RSC Publishing. (2016). Recent advances in the synthesis of indolizines and their π-expanded analogues. Retrieved from [Link]

• MDPI. (2013). Novel One-Pot Green Synthesis of Indolizines Biocatalysed by Candida antarctica Lipases. Retrieved from [Link]

• PubMed. (2005). 1,3-dipolar cycloaddition chemistry for the preparation of novel indolizinone-based compounds. Retrieved from [Link]

• Beilstein Journal of Organic Chemistry. (2016). Sydnone C-4 heteroarylation with an indolizine ring via Chichibabin indolizine synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). Chichibabin Indolizine Synthesis Revisited: Synthesis of Indolizinones by Solvolysis of 4-Alkoxycarbonyl-3-oxotetrahydroquinolizinium Ylides. Retrieved from [Link]

• RSC Publishing. (n.d.). Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors. Retrieved from [Link]

• PubMed. (2011). Recent progress in synthesis and bioactivity studies of indolizines. Retrieved from [Link]

• Universidad de Alicante. (2018). Selective synthesis and reactivity of indolizines. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of indolizine-2-carboxamide derivatives. Reagents and.... Retrieved from [Link]

• Semantic Scholar. (2021). Practical scale up synthesis of carboxylic acids and their bioisosteres 5-substituted-1H-tetrazoles catalyz. Retrieved from [Link]

• International Journal of Engineering Trends and Technology. (2025). Recent Advances in the Synthesis of Indolizines and their Derivatives. Retrieved from [Link]

• Journal of Basic and Clinical Pharmacy. (n.d.). Review on Chemistry of Natural and Synthetic Indolizines with their Chemical and Pharmacological Properties. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Metal-Free Synthesis of Functionalized Indolizines via a Cascade Michael/SN2/Aromatization Reaction of 2-Alkylazaarene Derivatives with Bromonitroolefins. Retrieved from [Link]

• HETEROCYCLES. (1999). REGIOSPECIFIC FUNCTIONALIZATION OF INDOLE-2-CARBOXYLATES AND DIASTEREOSELECTIVE PREPARATION OF THE CORRESPONDING INDOLINES. Retrieved from [Link]

• CNR-IRIS. (n.d.). Synthesis and Photochemical Characterization of Indolizine Fluorophores Obtained by a Multicomponent Palladium Iodide−Catalyze. Retrieved from [Link]

• ACS Omega. (2024). Metal-Free Synthesis of Functionalized Indolizines via a Cascade Michael/SN2/Aromatization Reaction of 2-Alkylazaarene Derivatives with Bromonitroolefins. Retrieved from [Link]

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• 13. Indolizine synthesis [organic-chemistry.org]

Decarboxylation techniques for 6,8-Dimethylindolizine-2-carboxylic acid

Application Note: Decarboxylation Strategies for 6,8-Dimethylindolizine-2-carboxylic Acid

Executive Summary

This guide details the decarboxylation of 6,8-Dimethylindolizine-2-carboxylic acid to yield 6,8-Dimethylindolizine . While the 2-carboxylic acid moiety is a common artifact of the Tschitschibabin synthesis (utilizing pyridinium ylides and propiolates), its removal is often required to access the core pharmacophore or to reset the C2 position for further functionalization.

Critical Technical Insight: Indolizines are electron-rich, 10

-electron aromatic systems. The 6,8-dimethyl substitution pattern further increases electron density, rendering the product highly susceptible to oxidative polymerization. Unlike standard benzoic acid decarboxylations, this protocol requires rigorous exclusion of oxygen and specific quenching techniques to prevent "tarring" of the sensitive product.

Mechanistic Underpinnings

Decarboxylation of heteroaromatic acids generally proceeds via a protodecarboxylation pathway. Two primary mechanisms are relevant for this substrate:

• Thermal/Copper-Mediated (Classical): Involves the formation of a cuprous carboxylate intermediate. At high temperatures (

  150°C), this intermediate undergoes decarboxylation to form an organocopper species, which is subsequently protonated by the solvent or trace acid.

• Silver-Catalyzed (Modern): Utilizes Ag(I) salts to facilitate oxidative decarboxylation or radical pathways, often proceeding at lower temperatures, preserving the sensitive indolizine ring.

Diagram 1: Catalytic Cycle of Cu-Mediated Protodecarboxylation

Figure 1: The stepwise mechanism of copper-mediated protodecarboxylation involving the critical organocopper intermediate.

Experimental Protocols

Method A: Thermal Copper-Quinoline Decarboxylation (High Scale/Robust)

Best for: Multi-gram scale synthesis where equipment availability is limited.

Reagents:

• Substrate: 6,8-Dimethylindolizine-2-carboxylic acid (1.0 equiv)

• Catalyst: Copper powder (bronze) (0.1 – 0.2 equiv)

• Solvent: Quinoline (re-distilled, 5 mL per mmol substrate)

• Inert Gas: Argon or Nitrogen (Strict requirement)

Protocol:

• Setup: Flame-dry a 2-neck round-bottom flask equipped with a reflux condenser and a gas inlet.

• Charging: Add the carboxylic acid and copper powder. Evacuate and backfill with Argon three times.

• Solvation: Syringe in degassed quinoline.

• Reaction: Heat the mixture to 160–170°C . Evolution of CO

  gas (bubbling) should be visible.

  • Note: Do not exceed 190°C; thermal decomposition of the dimethylindolizine ring can occur.

• Monitoring: Monitor by TLC (SiO

  , 10% EtOAc/Hexanes). The acid will stay at the baseline; the product will move to and will likely be fluorescent.

• Workup (Critical):

  • Cool to room temperature under Argon.

  • Dilute with Diethyl Ether (Et

    O) or Methyl tert-butyl ether (MTBE).

  • Acid Wash: Pour the mixture into ice-cold 2M HCl. This protonates the quinoline (making it water-soluble) and keeps the indolizine in the organic layer.

  • Caution: Indolizines are acid-sensitive. Perform this wash quickly and immediately neutralize the organic layer with saturated NaHCO

    .

• Purification: Dry over MgSO

  , concentrate, and purify via flash chromatography (neutral alumina or silica buffered with 1% Et N).

Method B: Microwave-Assisted Ag/DMSO Decarboxylation (High Throughput)

Best for: Small scale (<500 mg), library generation, or highly sensitive substrates.

Reagents:

• Substrate: 6,8-Dimethylindolizine-2-carboxylic acid (1.0 equiv)

• Catalyst: Ag

  CO (0.1 equiv)

• Additive: Acetic Acid (0.2 equiv)

• Solvent: DMSO (anhydrous)

Protocol:

• Assembly: In a microwave vial, combine the substrate, Ag

  CO , and acetic acid in DMSO (0.2 M concentration).

• Irradiation: Cap and irradiate at 120°C for 10–20 minutes .

  • Mechanism Note: Ag(I) lowers the activation energy for decarboxylation significantly compared to Cu.

• Workup: Dilute with water and extract with Ethyl Acetate. Wash the organic layer with brine to remove DMSO.

• Isolation: Evaporate solvent. Often, this method yields product clean enough to bypass chromatography, provided the starting material was pure.

Data Presentation & Characterization

Expected Analytical Data:

Technique	Observation	Interpretation
1H NMR	Disappearance of -COOH proton ( 11 ppm).	Successful deprotonation.
1H NMR	Appearance of new signal at 6.3–6.6 ppm (C2-H).	Confirmation of decarboxylation.
1H NMR	C2-H appears as a doublet or doublet-of-doublets (coupling with C1/C3).	Verifies integrity of the pyrrole ring.
MS (ESI)	Mass shift of .	Loss of CO .[1][2]
Appearance	Yellow/Green Fluorescent Solid or Oil.	Indolizines are inherently fluorescent.

Troubleshooting Table:

Issue	Probable Cause	Corrective Action
Black Tar Formation	Oxidative polymerization.	Ensure strict Argon atmosphere. Degas solvents thoroughly.
Low Yield	Product trapped in Quinoline.	Increase volume of HCl wash or switch to Method B (DMSO).
Acid Degradation	Product acid-sensitivity during workup.	Use buffered silica gel (1% Triethylamine) during purification.

Experimental Workflow Visualization

Diagram 2: Purification & Isolation Logic

Figure 2: Critical workup steps to separate the product from the high-boiling quinoline solvent while preventing acid-catalyzed decomposition.

References

• Classical Copper-Quinoline Method

  • Cohen, T., & Schambach, R. A. (1970). Copper-catalyzed decarboxylation of aromatic carboxylic acids. Journal of the American Chemical Society.

• Microwave-Assisted Decarboxylation

  • Goossen, L. J., et al. (2009).[2][3] Microwave-Assisted Cu-Catalyzed Protodecarboxylation of Aromatic Carboxylic Acids. Journal of Organic Chemistry.

• Silver-Catalyzed Protocols

  • Lu, P., et al. (2009).[2] Ag(I)-Catalyzed Protodecarboxylation of Heteroaromatic Carboxylic Acids. Organic Letters.

• Indolizine Synthesis Review

  • Seregin, I. V., & Gevorgyan, V. (2007). Direct Transition Metal-Catalyzed Functionalization of Heteroaromatic Compounds. Chemical Society Reviews.

Sources

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• 2. Decarboxylation [organic-chemistry.org]
• 3. Microwave-Assisted Cu-Catalyzed Protodecarboxylation of Aromatic Carboxylic Acids [organic-chemistry.org]

Application Note: Microwave-Assisted Synthesis of Substituted Indolizines

Topic: Microwave-Assisted Synthesis of Substituted Indolizines Content Type: Technical Application Note & Protocol Guide Audience: Senior Researchers, Medicinal Chemists, and Process Development Scientists

Executive Summary

The indolizine scaffold (pyrrolo[1,2-a]pyridine) is a privileged structure in medicinal chemistry, serving as the core for numerous alkaloids (e.g., swainsonine) and synthetic therapeutics with anti-inflammatory, anticancer, and calcium entry blocking activities. Conventional synthesis—often relying on the Scholtz reaction or Chichibabin cyclization—is frequently plagued by prolonged reflux times (10–24 hours), harsh solvents, and tedious workups.

This guide details a microwave-assisted organic synthesis (MAOS) approach.[1][2] By leveraging the high dielectric loss of ionic intermediates (pyridinium salts), microwave irradiation dramatically accelerates the rate-limiting step of 1,3-dipolar cycloadditions. This protocol reduces reaction times to minutes while improving regioselectivity and yield.[2][3][4][5]

Mechanistic Insight: The Dielectric Advantage

The efficiency of this protocol relies on the specific interaction between microwave energy and the reaction intermediates.

The "Specific Microwave Effect" in Indolizine Synthesis

Most indolizine syntheses proceed via a pyridinium ylide intermediate.

• Quaternization: Reaction of a pyridine derivative with an

  -halo ketone generates a pyridinium salt.

• Dielectric Heating: This ionic salt has a high loss tangent (

  ), meaning it absorbs microwave energy far more efficiently than the surrounding non-polar solvent. This creates "molecular radiators" (localized superheating) that rapidly drive the subsequent deprotonation and cycloaddition steps.

Pathway Diagram: 1,3-Dipolar Cycloaddition

The following diagram illustrates the mechanistic pathway, highlighting the ionic intermediate where microwave coupling is most effective.

Caption: Mechanistic flow of microwave-assisted indolizine synthesis. The red node indicates the species with the highest dielectric loss, maximizing energy transfer.

Application Note: One-Pot Three-Component Synthesis

Methodology: This approach avoids the isolation of unstable pyridinium salts. Reagents: Pyridine derivative +

-Bromoacetophenone + Electron-deficient Alkyne (or Alkene). Catalyst: Basic Alumina or Triethylamine ( ).

Comparative Data: Microwave vs. Conventional

The following data highlights the efficiency gains using a single-mode microwave reactor (300 W) versus oil-bath reflux.

Entry	Substituents (R1, R2)	Conventional Time	Conventional Yield	MW Time (120°C)	MW Yield	Energy Efficiency*
1	H, Ph	8.0 h	62%	10 min	92%	+95%
2	4-Me, 4-Cl-Ph	12.0 h	58%	12 min	89%	+95%
3	3-COOEt, Ph	10.5 h	55%	15 min	85%	+93%
4	H, 4-NO2-Ph	6.0 h	70%	8 min	94%	+96%

*Energy Efficiency calculated based on power consumption over reaction duration.

Experimental Protocol

Protocol A: Aqueous Green Synthesis of Indolizines

Rationale: Water is an excellent solvent for MAOS due to its high dielectric constant at elevated temperatures, facilitating the solubilization of organic reactants under pressure.

Materials

• Reactor: Single-mode microwave synthesizer (e.g., CEM Discover or Biotage Initiator).

• Vessel: 10 mL pressure-rated glass vial with crimp cap.

• Reagents:

  • Pyridine (1.0 mmol)

  • Phenacyl bromide (1.0 mmol)[1]

  • Dimethyl acetylenedicarboxylate (DMAD) or ethyl propiolate (1.2 mmol)

  • Solvent: Deionized Water (3 mL)

  • Base: None (or catalytic

    if using non-activated alkynes)

Step-by-Step Procedure

• Pre-Complexation (Optional but Recommended):

  • Add Pyridine and Phenacyl bromide to the vial.

  • Stir at room temperature for 1 minute. Observation: The mixture may turn turbid or precipitate the salt.

• Addition:

  • Add the alkyne (DMAD) and water (3 mL).

  • Add a magnetic stir bar.[1]

  • Seal the vial tightly.

• Irradiation Parameters:

  • Mode: Dynamic (Power cycling to maintain temp).

  • Temperature: 100°C.

  • Pressure Limit: 250 psi (17 bar).

  • Power: Max 150 W (High absorption expected).

  • Hold Time: 10 minutes.

  • Stirring: High.

• Work-up:

  • Cool the vial to <40°C using compressed air (built-in feature of most reactors).

  • Precipitation: The product often crashes out of the water upon cooling.

  • Filtration: Filter the solid precipitate.[5][6]

  • Wash: Wash with cold water (2 x 5 mL) and minimal cold ethanol (1 mL).

  • Purification: Recrystallize from Ethanol/Water (9:1) if necessary.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Vial Over-pressurization	Decomposition of reagents or solvent vapor pressure.	Reduce temperature to 80°C; ensure headspace is sufficient (do not fill >60%).
Low Yield / Tar Formation	Thermal runaway due to ionic salt absorption.	Use "PowerMax" or simultaneous cooling (cool air during heating) to prevent hot spots.
Incomplete Reaction	Poor solubility of alkyne.	Add a surfactant (e.g., SDS) or use a 1:1 Water/Ethanol mix.

Experimental Workflow Diagram

Caption: Operational workflow for the aqueous microwave synthesis protocol.

References

• Bora, U., Saikia, A., & Boruah, R. C. (2003).[7] A Novel Microwave-Mediated One-Pot Synthesis of Indolizines via a Three-Component Reaction. Organic Letters, 5(4), 435–438. Link

• Ghosh, S., & Biswas, K. (2023).[8] Microwave-assisted synthesis of indolizine derivatives: Recent developments: A review (2003-present). Synthetic Communications, 54(7). Link

• Brioche, J., Meyer, C., & Cossy, J. (2015).[9] Synthesis of 2-aminoindolizines by 1,3-dipolar cycloaddition of pyridinium ylides with electron-deficient ynamides.[9] Organic Letters, 17(11), 2800–2803.[9] Link

• Sadowski, B., Klajn, J., & Gryko, D. T. (2016).[10] Recent advances in the synthesis of indolizines and their π-expanded analogues.[11] Organic & Biomolecular Chemistry, 14(33), 7804–7828.[10] Link

• Dallinger, D., & Kappe, C. O. (2007).[12] Microwave-assisted synthesis in water as solvent.[5][12][13] Chemical Reviews, 107(6), 2563–2591. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. tandfonline.com [tandfonline.com]
• 3. sphinxsai.com [sphinxsai.com]
• 4. indianchemicalsociety.com [indianchemicalsociety.com]
• 5. d-nb.info [d-nb.info]
• 6. asianjpr.com [asianjpr.com]
• 7. A novel microwave mediated one pot synthesis of indolizines via three component reaction - IR@NEIST [neist.csircentral.net]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. Synthesis of 2-aminoindolizines by 1,3-dipolar cycloaddition of pyridinium ylides with electron-deficient ynamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Multi-component one-pot synthesis of indolizine derivatives [yndxxb.ynu.edu.cn]
• 11. rsmraiganj.in [rsmraiganj.in]
• 12. Microwave-assisted synthesis in water as solvent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 6,8-Dimethylindolizine-2-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical assistance for the synthesis of 6,8-Dimethylindolizine-2-carboxylic acid, a key heterocyclic scaffold in medicinal chemistry. As Senior Application Scientists, we have compiled this resource to address common challenges and improve the yield and purity of your synthesis. This document is structured to provide not just procedural steps, but the underlying chemical principles to empower you to troubleshoot effectively.

I. Synthetic Strategy Overview

The most common and efficient route to 6,8-Dimethylindolizine-2-carboxylic acid is a two-step process based on the Tschitschibabin (also spelled Chichibabin) indolizine synthesis.[1] This involves:

• Quaternization and Cyclization: Reaction of 3,5-dimethylpyridine (3,5-lutidine) with ethyl bromopyruvate to form an intermediate pyridinium salt, which then undergoes base-mediated intramolecular cyclization to yield ethyl 6,8-dimethylindolizine-2-carboxylate.

• Hydrolysis: Saponification of the resulting ester to the desired 6,8-Dimethylindolizine-2-carboxylic acid.

This approach is favored due to the ready availability of the starting materials and the generally good yields.[1]

II. Visualizing the Synthesis

Reaction Workflow

Caption: Overall workflow for the synthesis of 6,8-Dimethylindolizine-2-carboxylic acid.

Mechanism of Tschitschibabin Reaction for Indolizine Synthesis

Caption: Key mechanistic steps of the Tschitschibabin indolizine synthesis.

III. Detailed Experimental Protocols

Protocol 1: Synthesis of Ethyl 6,8-dimethylindolizine-2-carboxylate

This protocol is a representative procedure based on the principles of the Tschitschibabin reaction.[1]

Materials:

• 3,5-Dimethylpyridine (3,5-Lutidine)

• Ethyl bromopyruvate

• Anhydrous acetone or acetonitrile

• Sodium bicarbonate (NaHCO₃) or a mild organic base like triethylamine (TEA)

• Dichloromethane (DCM) or Ethyl acetate (EtOAc)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Quaternization:

  • In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 3,5-dimethylpyridine (1.0 equivalent) in anhydrous acetone (10-15 mL per mmol of pyridine).

  • To this solution, add ethyl bromopyruvate (1.0-1.1 equivalents) dropwise at room temperature.

  • Stir the reaction mixture at room temperature for 1-2 hours, then gently reflux for 2-4 hours. The formation of a precipitate (the pyridinium salt) is often observed.

  • Monitor the reaction by Thin Layer Chromatography (TLC) until the starting materials are consumed.

• Cyclization and Work-up:

  • Cool the reaction mixture to room temperature.

  • Add a saturated aqueous solution of sodium bicarbonate (or an equivalent amount of another mild base) to the reaction mixture and stir vigorously for 1-2 hours. This step facilitates the cyclization to the indolizine.

  • Transfer the mixture to a separatory funnel and extract with dichloromethane or ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate.

  • Filter and concentrate the organic phase under reduced pressure to obtain the crude product.

• Purification:

  • Purify the crude ethyl 6,8-dimethylindolizine-2-carboxylate by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

Protocol 2: Hydrolysis to 6,8-Dimethylindolizine-2-carboxylic acid

Materials:

• Ethyl 6,8-dimethylindolizine-2-carboxylate

• Ethanol or Methanol

• Aqueous sodium hydroxide (NaOH) or potassium hydroxide (KOH) solution (e.g., 2 M)

• Hydrochloric acid (HCl) (e.g., 1 M or 2 M)

• Deionized water

Procedure:

• Saponification:

  • Dissolve the purified ethyl 6,8-dimethylindolizine-2-carboxylate (1.0 equivalent) in ethanol or methanol (10-20 mL per mmol of ester).

  • Add an excess of aqueous NaOH or KOH solution (2-3 equivalents).

  • Stir the mixture at room temperature or gently heat to 50-60 °C for 2-6 hours. Monitor the reaction by TLC until the starting ester is fully consumed.

• Acidification and Isolation:

  • Cool the reaction mixture to room temperature and remove the organic solvent under reduced pressure.

  • Dissolve the residue in deionized water.

  • Cool the aqueous solution in an ice bath and slowly add HCl solution with stirring to acidify the mixture to a pH of approximately 3-4.

  • The carboxylic acid product should precipitate out of the solution.

  • Collect the solid product by vacuum filtration.

  • Wash the filter cake with cold deionized water to remove any inorganic salts.

• Drying:

  • Dry the purified 6,8-Dimethylindolizine-2-carboxylic acid under vacuum to a constant weight.

IV. Troubleshooting and FAQs

This section addresses common issues encountered during the synthesis of 6,8-Dimethylindolizine-2-carboxylic acid.

Problem	Potential Cause(s)	Troubleshooting Steps & Explanations
Low or No Yield of Ethyl 6,8-dimethylindolizine-2-carboxylate	Incomplete Quaternization: The initial reaction between 3,5-dimethylpyridine and ethyl bromopyruvate may be slow or incomplete. The electron-donating methyl groups on the pyridine ring increase its nucleophilicity, which is generally favorable. However, steric hindrance could play a role.	* Extend Reaction Time/Increase Temperature: Increase the reflux time for the quaternization step. Ensure the reaction is heated adequately to overcome the activation energy barrier. * Check Reagent Purity: Ensure that both 3,5-dimethylpyridine and ethyl bromopyruvate are of high purity. Impurities in the pyridine can inhibit the reaction. Ethyl bromopyruvate can degrade over time, so using a freshly opened or purified bottle is recommended.
Ineffective Cyclization: The base used may not be strong enough, or the reaction conditions may not favor the intramolecular cyclization.	* Choice of Base: While sodium bicarbonate is a mild and often effective base, a slightly stronger, non-nucleophilic organic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) can be used. Add the base after the initial quaternization step. * Solvent Effects: The polarity of the solvent can influence the reaction rate. Acetonitrile is a good alternative to acetone and can sometimes improve yields.
Side Reactions: Polymerization of ethyl bromopyruvate or other side reactions can occur, especially at higher temperatures.	* Controlled Addition: Add the ethyl bromopyruvate dropwise to the solution of 3,5-dimethylpyridine to maintain a low concentration of the alkylating agent and minimize self-condensation.
Formation of a Dark, Tarry Crude Product	Decomposition: Indolizine derivatives can be sensitive to strong acids, bases, and high temperatures, leading to decomposition and the formation of colored impurities.	* Use Mild Conditions: Employ a mild base like sodium bicarbonate for the cyclization. Avoid excessive heating during both the reaction and the work-up. * Inert Atmosphere: While not always necessary, performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidative side reactions that may lead to colored byproducts.
Incomplete Hydrolysis of the Ester	Insufficient Base or Reaction Time: The saponification reaction may not have gone to completion.	* Increase Base Equivalents: Ensure that at least 2-3 equivalents of NaOH or KOH are used to drive the reaction to completion. * Increase Temperature/Time: Gently heat the reaction mixture (50-60 °C) and extend the reaction time, monitoring by TLC until the ester spot disappears.
Difficulty in Precipitating the Carboxylic Acid	Product is too Soluble in the Acidic Aqueous Solution: The dimethyl substitution might slightly increase the solubility of the product compared to unsubstituted indolizine-2-carboxylic acid.	* Ensure Sufficient Acidification: Check the pH of the solution with pH paper to ensure it is in the range of 3-4. * Cooling: Thoroughly cool the solution in an ice bath for an extended period to maximize precipitation. * Extraction: If the product does not precipitate, or if precipitation is incomplete, extract the acidic aqueous solution with an organic solvent like ethyl acetate. The carboxylic acid will partition into the organic layer. Then, dry and evaporate the organic solvent to recover the product.
Product Contaminated with Inorganic Salts	Incomplete Washing: Residual salts from the work-up (e.g., NaCl or KCl) may be present in the final product.	* Thorough Washing: Wash the filtered carboxylic acid precipitate thoroughly with cold deionized water. * Recrystallization: If the product is still contaminated, recrystallization from a suitable solvent system (e.g., ethanol/water) can be an effective purification method.

V. Characterization Data (Representative)

While specific experimental data for 6,8-Dimethylindolizine-2-carboxylic acid is not widely published, the following are expected NMR chemical shifts based on the analysis of related indolizine structures.

Expected ¹H NMR (in DMSO-d₆):

• Carboxylic Acid Proton (-COOH): A broad singlet typically downfield, around 12-13 ppm.

• Aromatic Protons (Indolizine Ring):

  • H-5 and H-7: Singlets or narrow multiplets in the aromatic region (around 7.0-8.0 ppm).

  • H-1 and H-3: Singlets in the aromatic region (around 7.0-7.5 ppm).

• Methyl Protons (-CH₃): Two distinct singlets for the C6-CH₃ and C8-CH₃ groups, likely in the range of 2.2-2.6 ppm.

Expected ¹³C NMR (in DMSO-d₆):

• Carboxylic Acid Carbon (-COOH): Around 160-165 ppm.

• Aromatic Carbons (Indolizine Ring): Multiple signals in the range of 100-140 ppm.

• Methyl Carbons (-CH₃): Two signals in the aliphatic region, typically around 15-25 ppm.

VI. References

• This guide is a synthesis of established chemical principles and protocols. Specific procedural details may need to be optimized for your laboratory conditions.

• Tschitschibabin, A. E. J. Russ. Phys. Chem. Soc.1927 , 59, 435.

• Bragg, D. R.; Wibberley, D. G. J. Chem. Soc.1963 , 3277-3281.

• Potts, K. T. Chem. Rev.1961 , 61 (2), 87–127.

• Indolizine derivatives with biological activity I: N'-substituted hydrazides of indolizine-2-carboxylic acid. PubMed. [Link]

• Recent Advances in the Synthesis of Indolizines and their Derivatives. International Journal of Engineering Trends and Technology. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Indolizine Carboxylic Acid Purification

Topic: Purification & Isolation of Indolizine Carboxylic Acid Derivatives Role: Senior Application Scientist Audience: Medicinal Chemists & Process Development Scientists

Introduction: The Indolizine Challenge

Indolizine carboxylic acids are "privileged structures" in drug discovery, serving as core scaffolds for anti-inflammatory agents, CNS drugs, and fluorescent probes. However, their purification presents a unique paradox: the indole-like electron-rich ring makes them prone to oxidation and polymerization, while the carboxylic acid moiety introduces solubility challenges and the risk of thermal decarboxylation.

This guide moves beyond standard textbook procedures to address the specific physicochemical behaviors of the indolizine scaffold.

Module 1: Solubility & Bulk Isolation (The "pH Swing")

User Question: "My crude reaction mixture is a dark, sticky tar. Standard recrystallization isn't working because the impurities co-precipitate. How do I isolate the free acid?"

Technical Insight: Indolizine syntheses (e.g., Tschitschibabin or cycloaddition routes) often generate neutral byproducts (unreacted pyridines, decarboxylated indolizines) and oligomeric "tars." The most robust self-validating purification method exploits the acidity of the carboxylic group (

) using a pH Swing Extraction . This separates your product based on chemical properties rather than just polarity.

Protocol: The "pH Swing" Isolation

• Step 1 (Dissolution): Dissolve the crude residue in a non-miscible organic solvent (DCM or EtOAc).

• Step 2 (Basification): Extract with 1M NaOH or sat. NaHCO₃.

  • Mechanism:[1][2][3][4][5][6] The indolizine acid converts to its water-soluble carboxylate salt (

    ). Neutral impurities remain in the organic layer.

• Step 3 (Wash): Discard the organic layer (contains tars/neutrals). Wash the aqueous layer once with fresh DCM.

• Step 4 (Acidification): Cool the aqueous layer to 0°C. Slowly add 1M HCl until pH < 3.

  • Result: The product precipitates as a solid or oils out as a clean layer.

Visualization: The pH Swing Logic Flow

Figure 1: Logical flow for separating acidic indolizines from neutral organic impurities.

Module 2: Chromatography Troubleshooting

User Question: "I am seeing severe peak tailing and streaking on silica gel columns. I also cannot separate the 1-carboxylic acid from the 3-carboxylic acid regioisomer."

Technical Insight:

• Tailing: Carboxylic acids interact strongly with the silanol groups (

  ) on silica or residual silanols on C18 columns, causing ion-exchange retention and streaking.

• Regioisomers: Indolizine-1-carboxylic acid and Indolizine-3-carboxylic acid often have very similar

  values due to similar dipole moments.

Troubleshooting Guide: Mobile Phase Selection

Method	Mobile Phase System	Additive (Critical)	Why it works?
Normal Phase (Flash)	DCM / MeOH	1% Acetic Acid	Acidifies silanols, preventing the product from "sticking" to the silica surface.
Reverse Phase (HPLC)	Water / Acetonitrile	0.1% Formic Acid or TFA	Suppresses ionization ( vs ), sharpening the peak shape.
Isomer Separation	Hexane / EtOAc	None (Neutral)	Caution: Only works if converted to Methyl Ester . Esters separate easier than acids.

Expert Tip: If regioisomers are inseparable as acids, perform a micro-scale methylation (TMS-diazomethane), separate the esters, and hydrolyze back to the acid.

Visualization: HPLC Tailing Diagnostic Tree

Figure 2: Decision matrix for resolving peak tailing in indolizine carboxylic acid chromatography.

Module 3: Stability & Decarboxylation (The "Silent Killer")

User Question: "My yield was good after the column, but after drying in the vacuum oven, the solid turned into a dark oil and the NMR shows a missing carbonyl peak. What happened?"

Technical Insight: Indolizines are electron-rich. An electron-donating ring attached to an electron-withdrawing carboxyl group creates a system prone to thermal decarboxylation , especially at the C-3 position. This is catalyzed by heat and residual acidity.

Protocol: Safe Drying & Storage

• Avoid Heat: Never dry indolizine carboxylic acids in an oven >40°C.

• Lyophilization: The safest method is to freeze-dry from a benzene/water or dioxane/water mixture. This removes solvent at low temperature.

• Storage: Store as the solid at -20°C under Argon. If long-term storage is needed, convert to the methyl ester or sodium salt , both of which are significantly more stable than the free acid.

Module 4: Metal Scavenging (Post-Synthesis)

User Question: "I synthesized my indolizine via Cu-catalyzed cyclization. The product is green/blue. How do I remove the metal?"

Technical Insight: Indolizines are good ligands; they will bind residual Copper (Cu) or Palladium (Pd), which can catalyze decomposition.

Protocol:

• Dissolve product in EtOAc.

• Add 10 wt% SiliaMetS® Thiol (or equivalent metal scavenger silica).

• Stir at room temperature for 4 hours.

• Filter through a 0.45µm pad.

• Result: The filtrate should be colorless or pale yellow (indolizines are naturally fluorescent, but not usually green/blue).

References

• Seregin, I. V., & Gevorgyan, V. (2007). Direct Transition Metal-Catalyzed Functionalization of Heteroaromatic Compounds. Chemical Society Reviews.

• Gundersen, L. L., et al. (2007). Indolizines. In Comprehensive Heterocyclic Chemistry III. Elsevier.

• Kim, D., et al. (2020).[7] Fluorescent Indolizine Derivative YI-13 Detects Amyloid-β Monomers. PLOS ONE.

• Zhang, Y., et al. (2019).[2] Copper-Catalyzed Decarboxylative N-Arylation of Indole-2-carboxylic Acids. Synthesis.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Copper-Catalyzed Decarboxylative N-Arylation of Indole-2-carboxylic Acids [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. Recent advances in the synthesis of indolizines and their π-expanded analogues - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C6OB00985A [pubs.rsc.org]
• 5. Synthesis of Seven Indolizine-Derived Pentathiepines: Strong Electronic Structure Response to Nitro Substitution in Position C-9 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. CN109694343B - Decarboxylation method of heterocyclic carboxylic acid compounds - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Cyclization Reactions for Indolizine Formation

Welcome to the technical support center for indolizine synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this privileged heterocyclic scaffold. Indolizine cores are central to numerous biologically active compounds and advanced materials, yet their synthesis can present unique challenges.[1][2] This document provides in-depth, field-tested insights in a direct question-and-answer format to help you troubleshoot and optimize your cyclization reactions.

Troubleshooting Guide: From Reaction Failure to High-Yield Success

This section addresses the most common issues encountered during indolizine synthesis, explaining the causality behind these problems and offering clear, actionable solutions.

Q1: My indolizine synthesis is resulting in very low yield or no product at all. What are the likely causes and how can I fix this?

Low or no yield is the most frequent challenge, often stemming from one or more suboptimal parameters in the reaction setup. Let's diagnose the potential root causes.

Causality Analysis:

The formation of the indolizine ring, particularly through classic methods like the Tschitschibabin reaction or 1,3-dipolar cycloadditions, hinges on the successful in-situ generation of a pyridinium ylide intermediate.[2][3] This ylide is a reactive species that undergoes intramolecular cyclization. If the ylide doesn't form efficiently, or if it's not stable enough to react, the entire synthesis will fail. In modern metal-catalyzed approaches, the activity of the catalyst is paramount.

Troubleshooting Steps:

• Verify Pyridinium Salt Formation: The first step in many syntheses is the quaternization of the pyridine derivative with an α-halo ketone or a related compound.[3]

  • Action: Ensure this preliminary reaction has gone to completion. The resulting pyridinium salt often precipitates and can be collected by filtration.[3][4] If it remains in solution, use TLC or a crude ¹H NMR to confirm its formation before proceeding.

• Re-evaluate Your Base and Solvent System (for Ylide-Based Methods): The choice of base is critical for deprotonating the pyridinium salt to form the ylide.

  • The Problem: A base that is too weak will not generate the ylide in a sufficient concentration. Conversely, an overly strong base in a protic solvent can lead to side reactions.

  • Solution: For the Tschitschibabin reaction, mild inorganic bases like sodium bicarbonate (NaHCO₃) or potassium carbonate (K₂CO₃) are often effective.[4] Triethylamine (Et₃N) is a common organic base used for in-situ ylide generation in 1,3-dipolar cycloadditions.[1] The solvent must be compatible with the base and capable of dissolving the intermediates. Aprotic polar solvents like DMF or acetonitrile are common choices.[4] Some modern protocols have also found success in aqueous or even solvent-free conditions.[5][6]

• Optimize Reaction Temperature and Time:

  • The Problem: Indolizine cyclizations can be sensitive to temperature. Insufficient heat may not overcome the activation energy barrier, while excessive heat can degrade the reactive ylide intermediate or the final product.

  • Solution: If you see no reaction at room temperature, begin by gently heating the mixture (e.g., 40-60 °C) and monitoring closely by TLC. Many classic Tschitschibabin reactions require reflux temperatures (80-100 °C) for several hours.[4] For metal-catalyzed reactions, the optimal temperature can be highly specific to the catalyst system, sometimes requiring temperatures up to 130 °C.[5][7]

• Assess Catalyst and Ligand Choice (for Metal-Catalyzed Reactions):

  • The Problem: The efficiency of metal-catalyzed cyclizations (using Pd, Cu, Au, Pt, etc.) is highly dependent on the metal's oxidation state, the choice of ligands, and any necessary additives.[1][8][9]

  • Solution: Screen different catalysts and ligands. For instance, in platinum-catalyzed cycloisomerizations, the addition of bulky, electron-rich phosphine ligands can dramatically increase yield compared to using the platinum salt alone.[9] For copper-catalyzed reactions, the choice of copper salt (e.g., CuBr vs. Cu(OAc)₂) and oxidant can be crucial.[5][10] Ensure all reactions are performed under an inert atmosphere (e.g., Argon or Nitrogen) if the catalyst is sensitive to air or moisture.

Q2: My reaction is messy, with multiple spots on the TLC plate. What are the common side products and how can I minimize them?

A complex reaction mixture indicates that side reactions are competing with your desired cyclization pathway.

Causality Analysis:

The primary cause is often the high reactivity of the pyridinium ylide intermediate, which can react with itself or follow alternative pathways if the desired intramolecular cyclization or intermolecular cycloaddition is not kinetically favored.

Common Side Products & Solutions:

• Dimerization: In the absence of a suitable reaction partner, pyridinium ylides can dimerize. This is sometimes observed in Chichibabin-type reactions.[11]

  • Solution: Use a higher dilution to disfavor this bimolecular side reaction. Consider adding the base slowly to the mixture of the pyridinium salt and the other reactant to keep the instantaneous concentration of the ylide low.

• Formation of Quinolizine Derivatives: In some 1,3-dipolar cycloadditions, particularly with highly reactive dipolarophiles like dimethyl acetylenedicarboxylate (DMAD) and certain pyridine derivatives, the reaction can yield quinolizine byproducts.[12]

  • Solution: This outcome is highly dependent on the electronics of the pyridine ring. Using a pyridine with a lower pKa (i.e., more electron-deficient) can favor the desired indolizine formation.[12] Optimizing the temperature can also shift the selectivity.

• Byproducts from Oxidative Conditions: Many modern methods use an oxidant to facilitate the final aromatization step.[5][13] If not controlled, the oxidant can lead to over-oxidation or degradation of the desired product.

  • Solution: Carefully control the stoichiometry of the oxidant. Screen different oxidants; for example, some copper-catalyzed systems work well with (NH₄)₂S₂O₈, while others use molecular oxygen or I₂.[5][10]

Q3: I am getting a mixture of regioisomers. How can I improve the regioselectivity of the cyclization?

Controlling where substituents end up on the final indolizine ring is a common challenge, especially when creating highly substituted derivatives.

Causality Analysis:

Regioselectivity is determined by the electronic and steric properties of the reacting partners. In 1,3-dipolar cycloadditions, the regiochemical outcome is governed by the orbital coefficients of the pyridinium ylide (the dipole) and the alkene/alkyne (the dipolarophile).[14] In metal-catalyzed reactions, the regioselectivity is often dictated by the mechanism of the C-H activation or insertion step.[14]

Strategies for Controlling Regioselectivity:

• Modify Electronic Properties: The electronic nature of substituents on both the pyridine ring and the reaction partner has a profound effect. Electron-withdrawing groups on the dipolarophile (e.g., esters, ketones) are essential for the reaction to proceed and heavily influence the regiochemical outcome.

• Leverage Steric Hindrance: Bulky groups on either reactant can block approach from one side, favoring the formation of a single regioisomer. You can intentionally design starting materials with sterically demanding groups to direct the cyclization.

• Tune the Catalytic System: For transition-metal-catalyzed syntheses, the choice of ligand is a powerful tool for controlling regioselectivity.[14] Experiment with ligands of varying steric bulk and electronic properties.

• Optimize Temperature: Reaction temperature can influence which regioisomeric pathway is favored. Lowering the temperature may favor the thermodynamically more stable product, while higher temperatures might favor the kinetically controlled product.[14]

Q4: My reaction appears to have worked based on crude analysis, but I'm struggling with product isolation and purification. What are the best practices?

Effective purification is key to obtaining a high-quality final product for analysis and further use.

Causality Analysis:

Indolizines are nitrogen-containing heterocycles and can have basic properties, which may cause them to streak on silica gel. They can also be insoluble in common laboratory solvents, making both extraction and purification challenging.[15]

Purification Workflow:

• Aqueous Work-up: After quenching the reaction (often by pouring it into water), the product needs to be extracted.[3][4]

  • Solvent Choice: Dichloromethane (DCM) and ethyl acetate are common choices for extraction.[3][4]

  • Basicity: If the product is basic, it may remain in an acidic aqueous layer. Neutralizing the aqueous layer with a mild base (e.g., NaHCO₃ solution) before extraction can improve recovery.

  • Washing: Wash the combined organic layers with water and then brine to remove inorganic salts and water-soluble impurities.[4] Dry the organic layer over an anhydrous drying agent like Na₂SO₄ or MgSO₄.

• Column Chromatography: This is the most common method for purification.

  • Stationary Phase: Silica gel is standard. If your compound streaks badly, you can try deactivating the silica by adding 1-2% triethylamine to your eluent system. Alternatively, using neutral or basic alumina can be effective.[15]

  • Eluent: A gradient of hexane/ethyl acetate is a good starting point.[4] For more polar indolizines, a system like chloroform/methanol/ammonia might be necessary.[15]

• Recrystallization: If you obtain a solid product, recrystallization is an excellent way to achieve high purity. Ethanol is often a suitable solvent for recrystallizing indolizines.[4]

• Dealing with Insolubility: Some indolizine derivatives are notoriously insoluble.[15] If you cannot get a clean NMR spectrum due to insolubility, consider derivatization (e.g., forming a salt with TFA) which can improve solubility in solvents like CDCl₃ or CD₃OD.[15]

Frequently Asked Questions (FAQs)

Q: What are the main synthetic routes to indolizines, and how do I choose the best one? A: The three primary strategies are the Tschitschibabin reaction , 1,3-dipolar cycloadditions , and transition-metal-catalyzed cyclizations .[1]

• Tschitschibabin Reaction: Best for simple, often 2-substituted indolizines. It's a classic, robust method but can require high temperatures.[2][3]

• 1,3-Dipolar Cycloaddition: Highly versatile for creating a wide variety of substituted indolizines, especially 1,2,3-trisubstituted derivatives. The availability of diverse pyridinium ylides and dipolarophiles makes this a powerful choice.

• Metal-Catalyzed Reactions: These modern methods offer access to unique substitution patterns, often under milder conditions and with high efficiency. They are excellent for complex targets but may require more optimization of the catalytic system.[1][8]

Q: How critical is the choice of base in the Tschitschibabin reaction? A: It is extremely critical. The base's role is to generate the pyridinium ylide. Its strength must be matched to the acidity of the proton on the carbon adjacent to the pyridinium nitrogen. Weak bases like NaHCO₃ are often sufficient and minimize side reactions.[4] Stronger bases are generally not required and can promote undesired pathways.

Q: Can I run indolizine syntheses under "green" conditions? A: Yes, significant progress has been made in developing more environmentally friendly protocols. This includes using water as a solvent, employing microwave irradiation to reduce reaction times and energy consumption, and developing metal-free catalytic systems.[1][6][16][17] Some reactions can even be performed under solvent-free conditions.[5]

Data and Reaction Parameters

Table 1: Guide to Base Selection for Ylide Generation

Base	Type	Typical Use	Strength (pKa of Conjugate Acid)	Notes
Sodium Bicarbonate (NaHCO₃)	Mild Inorganic	Classic Tschitschibabin Reaction	10.3	A safe, effective choice for many cyclizations. Often used in a biphasic system (e.g., ethanol/water).[4]
Potassium Carbonate (K₂CO₃)	Moderate Inorganic	1,3-Dipolar Cycloaddition (One-Pot)	10.3	Stronger than NaHCO₃ and often used in anhydrous aprotic solvents like DMF or MeCN.[4]
Triethylamine (Et₃N)	Organic Amine	In-situ ylide generation for cycloadditions	10.7	Soluble in organic solvents; the resulting triethylammonium salt is often easily removed.[1]
DBU	Strong Organic	Challenging deprotonations	13.5	A non-nucleophilic, strong base. Use with caution as it can promote side reactions.[6]

Table 2: Overview of Catalytic Systems for Modern Indolizine Synthesis

Metal Catalyst	Typical Reaction Type	Common Ligands/Additives	Key Advantages
Copper (Cu) salts	Oxidative Cross-Coupling/Cyclization	I₂, (NH₄)₂S₂O₈ (oxidants), NBu₄Cl (additive)	Cost-effective, versatile, enables solvent-free and aerobic reactions.[5][10]
Palladium (Pd)	Cross-Coupling/Cycloisomerization	Phosphine ligands (e.g., PPh₃)	High functional group tolerance, reliable for C-C and C-N bond formation.[1]
Gold (Au)	Cycloisomerization of alkynyl pyridines	Ag(I) salts as co-catalysts	Very efficient for alkyne activation, often proceeds under mild conditions.[18]
Platinum (Pt)	Cycloisomerization/1,2-Migration of propargylic alcohols	Bulky phosphine ligands	Enables unique rearrangements to access complex indolizinone structures.[9]
Rhodium (Rh)	Tandem Hydroformylation/Cyclization	-	Allows for one-pot construction of complex scaffolds from simple precursors.[1]

Visualized Workflows & Mechanisms

Diagram 1: General Mechanism of the Tschitschibabin Reaction

Caption: Key stages of the classic Tschitschibabin indolizine synthesis.

Diagram 2: Troubleshooting Workflow for Low Yield Reactions

Caption: A decision tree for diagnosing low-yield indolizine reactions.

Key Experimental Protocols

Protocol 1: Classic Tschitschibabin Synthesis of 2-Phenylindolizine[4]

Step 1: Synthesis of N-phenacylpyridinium bromide

• In a round-bottom flask, dissolve pyridine (1.0 eq) and 2-bromoacetophenone (1.0 eq) in anhydrous acetone (10 mL/mmol of pyridine).

• Reflux the mixture for 2-3 hours. A white precipitate should form.

• Cool the mixture to room temperature, then place in an ice bath for 30 minutes to maximize precipitation.

• Collect the white solid (the pyridinium salt) by vacuum filtration, wash with cold acetone and then diethyl ether.

• Dry the salt under vacuum. It can typically be used in the next step without further purification.

Step 2: Cyclization to 2-Phenylindolizine

• Suspend the N-phenacylpyridinium bromide (1.0 eq) in ethanol (15 mL/mmol).

• Add an aqueous solution of sodium bicarbonate (NaHCO₃) (3.0 eq).

• Heat the mixture to reflux (approx. 80-90 °C) with vigorous stirring for 4-6 hours. Monitor reaction progress by TLC (e.g., 9:1 Hexane:Ethyl Acetate).

• After completion, cool the reaction to room temperature and pour it into ice-cold water (50 mL).

• Extract the aqueous mixture with dichloromethane (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford pure 2-phenylindolizine.

Protocol 2: One-Pot 1,3-Dipolar Cycloaddition[4]

Synthesis of Dimethyl 2-phenylindolizine-1,3-dicarboxylate

• In a round-bottom flask, dissolve N-phenacylpyridinium bromide (1.0 eq), prepared as in Protocol 1, in anhydrous N,N-dimethylformamide (DMF) (10 mL/mmol).

• Add finely ground anhydrous potassium carbonate (K₂CO₃) (2.5 eq). The mixture will typically turn a deep color, indicating ylide formation.

• Add dimethyl acetylenedicarboxylate (DMAD) (1.1 eq) dropwise to the mixture at room temperature while stirring.

• Heat the reaction mixture to 100-120 °C and stir for 2-4 hours, monitoring by TLC until the starting materials are consumed.

• Cool the reaction to room temperature and pour it into a beaker containing crushed ice and water. A solid precipitate often forms.

• Collect the solid by vacuum filtration and wash thoroughly with water. If no precipitate forms, extract the aqueous mixture with ethyl acetate (3 x 20 mL).

• If extracted, combine the organic layers, wash with water and brine, dry over anhydrous MgSO₄, and remove the solvent in vacuo.

• Recrystallize the crude product from ethanol or purify by silica gel column chromatography to yield the target indolizine.

References

• Padwa, A., et al. (2016). Recent methods for the synthesis of indolizines (microreview). Chemistry of Heterocyclic Compounds, 52(8), 524–526. Retrieved from [Link]

• INTI International University. (2025, April 26). Recent Advances in the Synthesis of Indolizines and their Derivatives. International Journal of Engineering Trends and Technology. Retrieved from [Link]

• Oh, C. H., et al. (2012). Synthesis of indolizine derivatives containing eight-membered rings via a gold-catalyzed two-fold hydroarylation of diynes. Chemical Communications, 48(38), 4594-4596. Retrieved from [Link]

• Cherkupally, P., & P, R. K. (2014). RECENT SYNTHETIC DEVELOPMENTS AND REACTIVITY OF AROMATIC INDOLIZINES. Revista de la Sociedad Química de México, 58(1), 71-87. Retrieved from [Link]

• Gulevskaya, A. V., & Tyaglivy, A. S. (2016). Advances in the synthesis of indolizines and their π-expanded analogues: update 2016–2024. Organic Chemistry Frontiers. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of indolizines. Retrieved from [Link]

• Wang, C., et al. (2024). Efficient Solvent-Free Synthesis of Indolizines Using CuBr Catalyst from Pyridine, Acetophenone, and Electron-Deficient Alkenes. Molecules, 29(9), 2097. Retrieved from [Link]

• Gockel, B., & Gevorgyan, V. (2012). Pt-Catalyzed Cyclization/1,2-Migration for the Synthesis of Indolizines, Pyrrolones, and Indolizinones. Organic letters, 14(12), 3044-3047. Retrieved from [Link]

• Wikipedia. (n.d.). Chichibabin reaction. Retrieved from [Link]

• da Silva, A. B., et al. (2023). One-pot organocatalyzed synthesis of tricyclic indolizines. Organic & Biomolecular Chemistry, 21(17), 3564-3568. Retrieved from [Link]

• Funar-Timofei, S., & Ilia, G. (2016). Breakthroughs in Indole and Indolizine Chemistry – New Synthetic Pathways, New Applications. IntechOpen. Retrieved from [Link]

• Li, Y., et al. (2021). Metal-Free Catalyzed Synthesis of Fluorescent Indolizine Derivatives. Molecules, 26(18), 5645. Retrieved from [Link]

• ResearchGate. (2014). How to isolate and purify indolizidine compounds?. Retrieved from [Link]

• Singh, B. (n.d.). Chichibabin Reaction.

• Kim, S., & Lee, P. H. (2015). Selective Cyclization of Arylnitrones to Indolines under External Oxidant-Free Conditions: Dual Role of Rh(III) Catalyst in the C−H Activation and Oxygen Atom Transfer. Organic Letters, 17(8), 1934-1937. Retrieved from [Link]

• ResearchGate. (n.d.). Chichibabin Indolizine Synthesis Revisited: Synthesis of Indolizinones by Solvolysis of 4-Alkoxycarbonyl-3-oxotetrahydroquinolizinium Ylides. Retrieved from [Link]

• Liu, R.-R., et al. (2015). Indolizine Synthesis via Oxidative Cross-Coupling/Cyclization of Alkenes and 2-(Pyridin-2-yl)acetate Derivatives. Organic Letters, 17(13), 3050-3053. Retrieved from [Link]

• ResearchGate. (n.d.). Solvent effect over reaction selectivity affording the multicomponent indolizine adduct or the chalcone derivative. Retrieved from [Link]

• Wang, M., et al. (2024). Metal-Free Synthesis of Functionalized Indolizines via a Cascade Michael/SN2/Aromatization Reaction of 2-Alkylazaarene Derivatives with Bromonitroolefins. ACS Omega. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of reaction conditions. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of the cyclization reaction conditions. Retrieved from [Link]

• Wang, M., et al. (2024). Metal-Free Synthesis of Functionalized Indolizines via a Cascade Michael/SN2/Aromatization Reaction of 2-Alkylazaarene Derivatives with Bromonitroolefins. ACS Omega. Retrieved from [Link]

• Opare, K. A., & Amponsah, K. (2017). Review on Chemistry of Natural and Synthetic Indolizines with their Chemical and Pharmacological Properties. Journal of Basic and Clinical Pharmacy, 8(2), 53-65. Retrieved from [Link]

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Technical Support Center: A Guide to Preventing Oxidation and Degradation of Indolizine Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals working with indolizine derivatives. This guide is designed to provide you with in-depth technical information and practical troubleshooting advice to help you navigate the challenges associated with the stability of these valuable compounds. My aim is to equip you with the knowledge to anticipate and prevent oxidation and degradation, ensuring the integrity and reproducibility of your experimental results.

Understanding the Instability of Indolizine Derivatives

Indolizine, a nitrogen-containing fused heterocyclic system, is isoelectronic with indole and possesses a 10-π electron system, which imparts aromatic character. However, this electron-rich nature also makes the indolizine core susceptible to oxidation. The pyrrole-like five-membered ring is particularly prone to electrophilic attack and oxidative processes.

The primary degradation pathways for indolizine derivatives include:

• Photooxygenation: Exposure to light and oxygen can lead to the formation of reactive oxygen species (ROS), such as singlet oxygen, which can react with the electron-rich C2-C3 bond of the indolizine ring. This can result in ring-opening or the formation of dioxetanes, leading to a variety of degradation products.

• Autoxidation: In the presence of atmospheric oxygen, indolizine derivatives can undergo autoxidation, a free-radical chain reaction. This process is often initiated by light, heat, or the presence of metal ion impurities.

• Acid/Base-Catalyzed Degradation: While many indolizine derivatives show good stability in acidic to neutral conditions, some can be susceptible to hydrolysis or other degradation pathways under strongly acidic or basic conditions, particularly if they contain sensitive functional groups. For instance, some derivatives show mild hydrolysis at a pH of 7.4.[1]

• Thermal Degradation: Elevated temperatures can promote decomposition, the rate and pathway of which are highly dependent on the substitution pattern of the indolizine core.

The stability of an indolizine derivative is significantly influenced by the nature and position of its substituents. Electron-donating groups can increase the electron density of the ring system, potentially making it more susceptible to oxidation, while electron-withdrawing groups can have a stabilizing effect.[2][3][4][5]

Troubleshooting Guide: A Q&A Approach

This section addresses specific issues you may encounter during your experiments with indolizine derivatives.

Q1: I've noticed a color change in my solution of an indolizine derivative, from yellow to a reddish or brownish hue. What could be the cause, and how can I prevent it?

A1: A color change, particularly a bathochromic shift (to a longer wavelength, e.g., yellow to red/brown), is often an indicator of degradation or the formation of charge-transfer complexes.[6][7]

• Causality: This is likely due to oxidation of the indolizine core, leading to the formation of highly conjugated, colored byproducts. This process can be accelerated by exposure to air and light. In some cases, the color change can also be influenced by the solvent polarity and pH.[8]

• Troubleshooting Steps:

  • Work under an inert atmosphere: Handle the compound and prepare solutions in a glovebox or using a Schlenk line under an argon or nitrogen atmosphere to minimize exposure to oxygen.

  • Use degassed solvents: Before use, degas your solvents to remove dissolved oxygen. Common methods include freeze-pump-thaw cycles or sparging with an inert gas.

  • Protect from light: Store your stock solutions and reaction mixtures in amber vials or wrap your glassware with aluminum foil to prevent photo-oxidation.

  • Add an antioxidant: Consider adding a small amount of an antioxidant like Butylated Hydroxytoluene (BHT) to your solutions. A typical concentration to start with is 0.01% w/w.[1][9]

Q2: My indolizine derivative, which was initially soluble, has started to precipitate out of solution during storage. What is happening?

A2: Unexplained precipitation can be a sign of either degradation to an insoluble product or polymerization.

• Causality:

  • Degradation: The oxidative or hydrolytic degradation products of your indolizine derivative may be less soluble in the chosen solvent than the parent compound.

  • Polymerization: Some reactive indolizine derivatives, especially those with certain functional groups, can undergo polymerization, leading to the formation of insoluble oligomers or polymers. This is often catalyzed by light, heat, or impurities.

• Troubleshooting Steps:

  • Characterize the precipitate: If possible, isolate and analyze the precipitate (e.g., by NMR, IR, or mass spectrometry) to determine if it is a degradation product or a polymer. This information will guide your future preventative measures.

  • Review storage conditions: Ensure the solution is stored at the recommended temperature (typically -20°C for long-term storage), protected from light, and under an inert atmosphere.[10]

  • Consider a different solvent: The stability of your compound may be solvent-dependent. If you suspect solvent-mediated degradation, try dissolving a small amount in a different, high-purity, degassed solvent to see if the precipitation still occurs.

  • Add a polymerization inhibitor: If you suspect polymerization, the addition of a radical scavenger like BHT can be effective.

Q3: The fluorescence of my indolizine-based probe has significantly decreased over time. Can I restore it, and how do I prevent this in the future?

A3: A decrease in fluorescence intensity is a classic sign of photobleaching, where the fluorophore is photochemically altered to a non-fluorescent state.

• Causality: This is primarily caused by the interaction of the excited-state fluorophore with oxygen, leading to irreversible oxidative damage. The rate of photobleaching is dependent on the intensity and duration of light exposure.

• Troubleshooting and Prevention:

  • Restoration is generally not possible: Once a fluorophore has been photobleached, it is typically an irreversible process.

  • Minimize light exposure: Use the lowest possible excitation light intensity and the shortest exposure times necessary to acquire your data.

  • Use antifade reagents: For microscopy applications, use a commercial antifade mounting medium or add an antifade reagent like Trolox (a water-soluble vitamin E analog) to your imaging buffer.[3][11]

  • Work in an oxygen-depleted environment: As with other oxidative degradation, working under an inert atmosphere can significantly reduce photobleaching.

  • Store in the dark: Always store your fluorescent indolizine derivatives and their solutions in the dark.

Q4: I am seeing a low yield in my synthesis of a 5-substituted indolizine. The workup involves column chromatography on silica gel. Could this be the issue?

A4: Yes, purification on silica gel can be a source of degradation for some sensitive indolizine derivatives.

• Causality: Silica gel is acidic and can cause the decomposition of acid-sensitive compounds. The large surface area of the silica can also promote air oxidation, especially if the column is run slowly.[10]

• Troubleshooting Steps:

  • Use a less acidic stationary phase: Consider using neutral alumina for your column chromatography.[10]

  • Deactivate the silica gel: You can neutralize the acidity of silica gel by treating it with a base, such as triethylamine, before packing the column. A common method is to use a solvent system containing a small percentage (e.g., 1%) of triethylamine.

  • Work quickly: Run the column as quickly as possible to minimize the contact time of your compound with the stationary phase and air.

  • Consider alternative purification methods: If your compound is crystalline, recrystallization may be a gentler purification method.

FAQs: Preventing Oxidation and Degradation of Indolizine Derivatives

Q5: What are the ideal storage conditions for solid indolizine derivatives?

A5: For long-term storage, solid indolizine derivatives should be stored in a cool, dark, and dry environment. A refrigerator at -12°C to -20°C is recommended.[10] To further protect against oxidation and moisture, consider storing the solid under an inert atmosphere (argon or nitrogen) in a tightly sealed container.

Q6: What is a good general-purpose antioxidant to add to my indolizine derivative solutions, and at what concentration?

A6: Butylated Hydroxytoluene (BHT) is a widely used and effective antioxidant for organic compounds. It acts as a free radical scavenger, terminating oxidative chain reactions.[12] A good starting concentration is between 0.01% and 0.1% (w/w).[1][9] It's advisable to test a small sample first to ensure compatibility and effectiveness.

Q7: How does the substitution pattern on the indolizine ring affect its stability?

A7: The electronic properties of the substituents play a crucial role.

• Electron-donating groups (EDGs) (e.g., -OCH₃, -N(CH₃)₂) increase the electron density of the indolizine ring system. While this can be desirable for certain applications, it can also make the compound more susceptible to oxidation.[2][3][4]

• Electron-withdrawing groups (EWGs) (e.g., -NO₂, -CN, -CO₂R) decrease the electron density of the ring, which generally enhances stability towards oxidation.[2][5][13][14] However, very strong EWGs can also influence the reactivity in other ways, for example, by making the compound more susceptible to nucleophilic attack.[14][15]

Q8: What is the best way to clean glassware that has contained degraded indolizine derivatives, especially if there is a colored residue?

A8: Proper glassware cleaning is crucial to avoid cross-contamination.

• Initial Rinse: As soon as possible after use, rinse the glassware with an appropriate organic solvent (like acetone) to remove the bulk of the material.[16][17]

• Scrub with Detergent: Wash the glassware thoroughly with hot, soapy water and a brush.[11][18]

• For Stubborn Residues:

  • Organic Residues/Tars: A base bath (a solution of KOH or NaOH in ethanol or isopropanol) is very effective at removing stubborn organic residues. However, be cautious as it can etch glass, so prolonged exposure should be avoided, especially with fritted funnels and ground glass joints.[17][19]

  • Metal and Inorganic Residues: An acid bath (e.g., 6 M HCl) can be used to remove metal-containing impurities.[11]

  • Colored Stains: For persistent colored stains, a cleaning solution like "NoChromix" mixed with sulfuric acid or a piranha solution (a mixture of sulfuric acid and hydrogen peroxide) can be used with extreme caution and appropriate safety measures in a fume hood.[11]

• Final Rinse: After any aggressive cleaning, rinse the glassware thoroughly with tap water, followed by several rinses with deionized water, and a final rinse with acetone to aid in drying.[16][18]

Experimental Protocols

Protocol 1: Degassing a Solvent using the Freeze-Pump-Thaw Method

This is the most effective method for removing dissolved gases from a solvent.

Materials:

• Schlenk flask

• Solvent to be degassed

• Liquid nitrogen

• Vacuum line

Procedure:

• Add the solvent to the Schlenk flask (do not fill more than half full).

• Freeze the solvent by immersing the flask in a dewar of liquid nitrogen until the solvent is completely solid.

• Once frozen, open the flask to the vacuum line and evacuate for 2-3 minutes.

• Close the stopcock to the vacuum line.

• Remove the flask from the liquid nitrogen and allow the solvent to thaw completely. You may see bubbles escaping from the liquid as it thaws.

• Repeat this freeze-pump-thaw cycle at least three times.

• After the final thaw, backfill the flask with an inert gas (argon or nitrogen).

Protocol 2: Handling Air-Sensitive Indolizine Derivatives using a Schlenk Line

This protocol outlines the general procedure for setting up a reaction under an inert atmosphere.

Materials:

• Schlenk flask and other necessary glassware (e.g., addition funnel)

• Schlenk line with vacuum and inert gas (argon or nitrogen) source

• Heat gun

• Septa, needles, and syringes

Procedure:

• Assemble and Dry Glassware: Assemble your reaction glassware and dry it thoroughly in an oven (e.g., overnight at 125°C).

• Flame-Dry under Vacuum: While hot, assemble the glassware on the Schlenk line, and flame-dry all parts of the setup with a heat gun under vacuum to remove any adsorbed water.

• Purge with Inert Gas: Allow the glassware to cool to room temperature under vacuum. Then, backfill the system with inert gas. Repeat this vacuum/backfill cycle three times to ensure a completely inert atmosphere.

• Adding Reagents:

  • Solids: Add solid reagents under a positive pressure of inert gas.

  • Liquids: Add liquid reagents via a syringe through a rubber septum. Ensure the syringe is purged with inert gas before drawing up the liquid.

• Maintain Inert Atmosphere: Throughout the reaction, maintain a positive pressure of inert gas, which can be monitored with an oil bubbler attached to the Schlenk line.

Visualizations

Degradation Pathways of Indolizine Derivatives

Caption: Workflow for handling air-sensitive indolizine derivatives.

References

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• Functionalized Indolizines as Potential Anticancer Agents: Synthetic, Biological and In Silico Investigations. Molecules. 2023;28(17):6349. Available at: [Link]

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• Metal-Free Synthesis of Functionalized Indolizines via a Cascade Michael/SN2/Aromatization Reaction of 2-Alkylazaarene Derivatives with Bromonitroolefins. ACS Omega. 2024;9(50):56930-56939. Available at: [Link]

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• New Heterocyclic Compounds: Synthesis, Antioxidant Activity and Computational Insights of Nano-Antioxidant as Ascorbate Peroxidase Inhibitor by Various Cyclodextrins as Drug Delivery Systems | Request PDF. ResearchGate. Available at: [Link]

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• Thermal decomposition of the prepared compounds. ResearchGate. Available at: [Link]

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• 1. sarochem.com [sarochem.com]
• 2. Recent advances in the synthesis of indolizines and their π-expanded analogues - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C6OB00985A [pubs.rsc.org]
• 3. Design, Synthesis, and Selective Antiproliferative Activity of Indolizine Derivatives as Microtubule Destabilizers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Greening indolizine chemistry: advances in electro-/photochemical direct C–H functionalization - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. derpharmachemica.com [derpharmachemica.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Hybrid of Indolizine and Merocyanine—A New Class of Organelle‐Specific Dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. ias.ac.in [ias.ac.in]
• 10. benchchem.com [benchchem.com]
• 11. How To [chem.rochester.edu]
• 12. caymanchem.com [caymanchem.com]
• 13. mdpi.com [mdpi.com]
• 14. jbclinpharm.org [jbclinpharm.org]
• 15. jbclinpharm.org [jbclinpharm.org]
• 16. bnorthrop.faculty.wesleyan.edu [bnorthrop.faculty.wesleyan.edu]
• 17. science.uct.ac.za [science.uct.ac.za]
• 18. Chemistry Teaching Labs - Cleaning glassware [chemtl.york.ac.uk]
• 19. Cleaning glassware - Sciencemadness Wiki [sciencemadness.org]

Technical Support Center: Indolizine Purification &amp; Isolation

Topic: Removing Unreacted Reagents from Indolizine Crude Product

Audience: Organic Chemists, Medicinal Chemists, Process Development Scientists.

Core Directive & Technical Overview

System Status: Active Subject: Indolizine (Pyrrolo[1,2-a]pyridine) Purification Protocols Critical Alert: Indolizine derivatives are electron-rich, particularly at the C3 position. They act as "masked enamines" and are susceptible to oxidative degradation and acid-catalyzed polymerization . Standard acidic workups (e.g., 1M HCl washes) often lead to yield loss or decomposition.

This guide prioritizes non-destructive purification methods designed to preserve the integrity of the 10-π electron aromatic system while effectively removing common impurities:

• Excess N-heterocycles (Pyridine, Quinoline, Isoquinoline).

• Transition Metals (Cu, Pd, Rh catalysts).

• Unreacted Dipolarophiles (DMAD, Nitroolefins, Acrylates).

Troubleshooting Guides (Q&A Modules)

Module A: Removing "Sticky" Basic Reagents (Pyridine/Picoline)

User Query: I synthesized an indolizine via the Chichibabin or 1,3-dipolar cycloaddition route using pyridine as a solvent/reagent. I cannot remove the excess pyridine. It streaks on the column, and my product decomposes when I wash with 1M HCl. How do I remove it?

Technical Diagnosis: Pyridine and its derivatives (picolines, lutidines) are difficult to remove via rotary evaporation due to their high boiling points and tendency to π-stack with aromatic products. While HCl washes are standard for removing amines, indolizines are acid-sensitive. Protonation at the C3 position disrupts aromaticity and initiates polymerization.

Solution Protocol: The Copper(II) Complexation Wash Instead of protonating the pyridine (which risks the product), complex it with Copper(II) Sulfate. Pyridine forms a water-soluble complex

, while the non-basic indolizine remains in the organic phase.

Step-by-Step Protocol:

• Dissolution: Dissolve the crude reaction mixture in Ethyl Acetate (EtOAc) or Dichloromethane (DCM) . Avoid ether if possible, as the complex solubility is higher in ether.

• Preparation: Prepare a saturated aqueous solution of CuSO₄·5H₂O .

• Extraction:

  • Wash the organic layer with the CuSO₄ solution (10 mL per mmol of pyridine).

  • Visual Indicator: The aqueous layer will turn from light blue to deep royal blue/purple (indicating the formation of the copper-pyridine complex).

• Repetition: Repeat the wash until the aqueous layer remains light blue (no more pyridine extracting).

• Final Polish: Wash with water (to remove residual copper), then brine. Dry over Na₂SO₄.[1][2]

Alternative: Azeotropic Distillation If the product is sensitive to copper:

• Add Toluene or Heptane to the crude oil.

• Rotary evaporate.[2][3] Pyridine forms a positive azeotrope with these solvents and will co-distill at lower temperatures. Repeat 3x.

Module B: Chromatography Issues (Streaking & Decomposition)

User Query: My indolizine product disappears or streaks badly on silica gel columns. The NMR of the crude looked clean, but the isolated yield is low.

Technical Diagnosis: Standard Silica Gel (SiO₂) is slightly acidic (pH ~5-6). The electron-rich indolizine core can protonate or undergo oxidative decomposition on the active silica surface. Streaking indicates strong interaction between the basic nitrogen of the indolizine (or impurities) and the silanol groups.

Solution Protocol: Neutralization & Deactivation You must modify the stationary phase to suppress silanol acidity.

Method 1: Triethylamine (TEA) Pre-treatment (Recommended)

• Slurry Preparation: Prepare the silica slurry using your starting eluent (e.g., Hexane/EtOAc).

• Doping: Add 1-3% Triethylamine (TEA) to the slurry before packing the column.

• Flushing: Once packed, flush the column with 2-3 column volumes of the mobile phase without TEA to remove excess base (optional, but recommended if TEA interferes with MS detection).

• Elution: Run the column with the standard solvent system. The TEA blocks the acidic sites, preventing streaking.

Method 2: Basic Alumina Switch from Silica Gel to Neutral or Basic Alumina (Brockmann Grade III) . Alumina is less acidic and often provides better separation for nitrogenous heterocycles, though resolution may be lower than silica.

Module C: Metal Catalyst Removal (Cu, Pd)

User Query: I used a Cu(I) or Pd(II) catalyst for an oxidative coupling. The crude product is dark/black, and the color persists after the column.

Technical Diagnosis: Indolizines are good ligands; they can coordinate with residual metal catalysts, carrying them through standard workups. This affects biological assay data (toxicity) and stability.

Solution Protocol: Scavenging & Chelation

Contaminant	Recommended Wash/Scavenger	Mechanism
Copper (Cu)	Aq. NH₄OH (10%) or EDTA (0.1M)	Ammonia/EDTA displaces the indolizine ligand, forming a water-soluble copper complex (blue).
Palladium (Pd)	SiliaMetS® Thiol or Thiourea	Solid-supported thiol scavengers bind Pd irreversibly. Filter off the solid.[1]
General Metals	Celite® Filtration	Filter the crude mixture through a pad of Celite to remove colloidal metal particles.

Visualization & Workflows

Workflow 1: The "Sticky Base" Removal Decision Tree

Caption: Logical decision path for removing pyridine/isoquinoline based on product sensitivity.

Workflow 2: Optimized Column Chromatography Setup

Caption: Column packing strategy to prevent indolizine decomposition on silica gel.

Data Summary: Reagent Removal Matrix

Impurity Type	Specific Reagent	Removal Method	Notes
Bases	Pyridine, Picoline, Quinoline	CuSO₄ Wash (Primary), Toluene Azeotrope (Secondary)	Avoid strong acids (HCl) to prevent polymerization.
Dipolarophiles	DMAD, Acrylates, Nitroolefins	Recrystallization (Ethanol) or Trituration (Cold MeOH)	Indolizines are often solids; excess liquid dipolarophiles remain in the mother liquor.
Catalysts	Copper (CuI, CuBr)	Aq.[4][5] NH₄OH wash	The aqueous layer turns blue ( ).
Oxidants	Iodine, Peroxides	Na₂S₂O₃ (Thiosulfate) wash	Essential to prevent oxidative degradation of the electron-rich ring.

References

• Metal-Free Synthesis of Functionalized Indolizines . National Institutes of Health (PMC).

• Synthesis of Indolizines - Methodologies and Mechanisms . Organic Chemistry Portal.

• Strategies for Removing Pyridine from Reaction Mixtures . University of Rochester - Workup Guide.

• Isolation and purification of acid-labile compounds on modified silica gels . National Institutes of Health (PubMed).

• Efficient Solvent-Free Synthesis of Indolizines Using CuBr Catalyst . MDPI.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chem.rochester.edu [chem.rochester.edu]
• 3. researchgate.net [researchgate.net]
• 4. Indolizine synthesis [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Purification of 6,8-Dimethylindolizine-2-carboxylic acid

The following technical guide is structured as a specialized support resource for researchers working with 6,8-Dimethylindolizine-2-carboxylic acid . It synthesizes chemical principles with practical troubleshooting to ensure high-purity isolation.

Topic: Recrystallization Solvents & Purification Protocols Compound Class: Heteroaromatic Carboxylic Acids CAS Registry (Generic Indolizine-2-COOH): Referenced for structural analogs

Executive Summary: The "Best Bet" Solvent System

For the purification of 6,8-Dimethylindolizine-2-carboxylic acid , the primary recommended solvent system is Ethanol (EtOH) and Water , specifically a gradient mixture.

• Primary Solvent: Ethanol (95% or Absolute) – Solubilizes the hydrophobic indolizine core at elevated temperatures.

• Anti-Solvent: Water – Drastically reduces solubility of the hydrophobic aromatic system upon cooling, forcing precipitation while retaining polar impurities in the mother liquor.

• Alternative: Acetonitrile (MeCN) is an excellent alternative if the compound "oils out" in aqueous mixtures, as it offers a sharper solubility curve for polar aromatics.

Technical Deep Dive: Solvent Selection Logic

Why these solvents?

The molecule features two distinct solubility domains:[1][2]

• The Indolizine Core (Hydrophobic/Aromatic): The fused ring system with methyl groups at positions 6 and 8 increases lipophilicity. This requires an organic solvent (EtOH, MeCN) for dissolution.

• The Carboxylic Acid Moiety (Hydrophilic/Polar): The C-2 carboxyl group allows for hydrogen bonding. This makes the compound moderately soluble in alcohols and capable of acid-base manipulation.

Solvent Compatibility Matrix:

Solvent System	Suitability	Mechanism of Action	Recommended For
Ethanol / Water	High	Polarity gradient optimization.	General purification; removing inorganic salts.
Acetonitrile	High	Temperature-dependent solubility switch.	Avoiding "oiling out"; obtaining high-gloss crystals.
Methanol	Medium	High polarity; may hold product in solution too well.	Very polar impurities; small scale test.
Ethyl Acetate / Hexane	Low-Medium	Non-polar precipitation.	Removing highly polar, tarry impurities (use with caution).

Interactive Troubleshooting Guide (Q&A)

Q1: My product is "oiling out" (forming a liquid blob) instead of crystallizing. How do I fix this?

Diagnosis: This occurs when the compound's melting point is lower than the solvent's boiling point, or when the solution is too concentrated/impure (supersaturation limit exceeded). Corrective Protocol:

• Re-dissolve: Add more of the "good" solvent (e.g., Ethanol) and reheat until the oil dissolves.

• Temperature Management: Lower the maximum heating temperature. Do not boil vigorously; heat only to near-reflux.

• The "Cloud Point" Technique: Add the anti-solvent (Water) dropwise to the hot solution only until a faint turbidity persists. Then, add one drop of Ethanol to clear it.

• Seeding: Cool the solution to room temperature. If oil appears, scratch the glass or add a seed crystal immediately.

Q2: The crystals are colored (brown/yellow) but should be off-white. Is this oxidation?

Diagnosis: Indolizines are electron-rich and susceptible to air oxidation, leading to colored polymeric impurities. Corrective Protocol:

• Activated Charcoal Treatment:

  • Dissolve the crude solid in hot Ethanol.

  • Add activated charcoal (1-2% by weight). Caution: Remove heat before adding to prevent boil-over.

  • Stir for 5-10 minutes.

  • Filter hot through a Celite pad or fluted filter paper.

  • Proceed with crystallization.[2][3][4][5]

• Pro-Tip: Perform the recrystallization under an inert atmosphere (Nitrogen/Argon) if the compound shows rapid darkening.

Q3: I have low recovery yield (<50%). Is the compound decomposing?

Diagnosis: Indolizine-2-carboxylic acids can decarboxylate (lose CO2) at very high temperatures, but low yield is usually due to excessive solubility in the mother liquor. Corrective Protocol:

• pH Adjustment: The carboxylic acid group ionizes in neutral/basic solutions. Ensure the pH of your mother liquor is acidic (pH ~3-4) by adding a few drops of dilute HCl or Acetic Acid to suppress ionization and force precipitation.

• Mother Liquor Concentration: Evaporate the filtrate to half volume and cool again to harvest a "second crop" of crystals.

Validated Experimental Protocols

Protocol A: Thermal Recrystallization (Ethanol/Water)

• Preparation: Place 1.0 g of crude 6,8-Dimethylindolizine-2-carboxylic acid in a 50 mL Erlenmeyer flask.

• Dissolution: Add minimum hot Ethanol (approx. 5-10 mL) while heating on a steam bath/hot plate. Swirl constantly.

  • Note: If solids remain but the solution is boiling, filter hot to remove insoluble impurities.[3]

• Anti-Solvent Addition: While keeping the solution near boiling, add hot Water dropwise.

  • Stop immediately when a persistent cloudiness appears.

  • Add Ethanol dropwise until the solution clears.

• Crystallization: Remove from heat. Cover the flask.

  • Allow to cool to Room Temp (20°C) undisturbed for 1 hour.

  • Transfer to an ice bath (0-4°C) for 30 minutes.

• Isolation: Filter via vacuum filtration (Buchner funnel). Wash the cake with cold 50% EtOH/Water.

Protocol B: Acid-Base Reprecipitation (Chemical Purification)

Use this if thermal recrystallization fails to remove sticky impurities.

• Dissolve: Suspend crude solid in 1M NaOH (or sat. NaHCO3). The acid will deprotonate and dissolve; non-acidic impurities will remain solid.

• Filter: Filter the aqueous solution to remove non-acidic organics.

• Precipitate: Slowly add 1M HCl to the filtrate while stirring until pH ~3. The purified acid will precipitate.

• Collect: Filter and wash with water. Dry, then perform a final thermal recrystallization (Protocol A) for crystal form.

Visualizing the Workflow

The following diagram illustrates the decision logic for purifying this specific compound class.

Caption: Decision matrix for selecting between thermal recrystallization and chemical reprecipitation based on crude material behavior.

References

• BenchChem. Experimental Guide to the Tschitschibabin Reaction for Indolizines. (General synthesis and workup of indolizine derivatives).

• National Institutes of Health (PubChem). 5,6-Dimethylnaphthalene-2-carboxylic acid (Analogous Solubility Data).

• University of Rochester. Reagents & Solvents: Solvents for Recrystallization. (Standard protocols for carboxylic acid purification).

• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. (Thermodynamics of solvent selection).

Sources

• 1. reddit.com [reddit.com]
• 2. reddit.com [reddit.com]
• 3. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 4. Reagents & Solvents [chem.rochester.edu]
• 5. rubingroup.org [rubingroup.org]

Indolizine Functionalization Help Desk: Overcoming Steric &amp; Electronic Barriers at C6/C8

Status: Operational Lead Scientist: Dr. Aris Thorne, Senior Application Scientist Ticket Topic: Site-Selective Functionalization of Indolizine (Focus: C6 & C8)

Core Directive: The "Blind Spot" Problem

User Issue: "I can effortlessly functionalize the C1 and C3 positions of my indolizine scaffold, but the C6 and C8 positions are chemically inert or yield complex mixtures. How do I access these positions selectively?"

Technical Diagnosis: You are fighting two fundamental forces:

• Electronic Bias: Indolizine is an electron-rich 10

  -aromatic system. The pyrrole ring (C1, C2, C3) is significantly more nucleophilic than the pyridine ring (C5, C6, C7, C8). Electrophiles naturally target C3 first, then C1.

• Steric/Peri-Interactions (The C8 Wall): The C8 position suffers from peri-interaction with substituents at C1.[1] This steric clash creates a high energy barrier for direct functionalization, often twisting the transition state and preventing planar orbital overlap required for many catalytic cycles.

This guide provides the protocols to override these natural preferences.

Decision Matrix: Selecting Your Workflow

Before mixing reagents, determine your pathway. Direct functionalization of C6/C8 is often futile without specific directing groups (DGs) or catalysts.

Figure 1: Strategic workflow for accessing "difficult" indolizine sites. Note that C6 often requires building the ring from scratch (De Novo) rather than modifying an existing core.

Troubleshooting Guide: The C8 Position

The Challenge: The C8-H bond is spatially crowded by the C1 substituent. Standard Pd-catalyzed cross-couplings fail here because the oxidative addition complex cannot accommodate the steric bulk.

Protocol A: Rh(III)-Catalyzed C-H Activation (The "C8-Lock" Method)

Mechanism: This protocol utilizes a high-valent Rh(III) catalyst (Cp*) which forms a stable 5-membered metallacycle. The key is using a Directing Group (DG) at the C1 position (usually a carbonyl or imine) to "pull" the metal onto the C8 hydrogen.

Reagents:

• Catalyst:

  (2.5–5 mol%)

• Additive:

  (10–20 mol%) – Critical for generating the active cationic Rh species.

• Oxidant:

  or Benzoquinone (if oxidative coupling).

• Solvent: DCE or t-AmylOH (100–120 °C).

Step-by-Step Troubleshooting:

Symptom	Probable Cause	Corrective Action
Reaction occurs at C3 instead of C8	The C3 position is electronically favored and open.	Block C3: Install an ester or acyl group at C3. Alternatively, use a DG at C1 that forms a 5-membered ring with C8, which is kinetically favored over the 6-membered ring required to hit C3.
Low Conversion (<20%)	Catalyst poisoning or insufficient activation.	Check Ag Salt: Ensure is dry. The cationic switch is essential. Temp: Increase to 120°C to overcome the rotational barrier caused by peri-interaction.
Proto-demetalation (SM Recovery)	Acid buildup in the reaction media.	Add Base: Include 1.0 equiv of or PivOH to assist the Concerted Metalation-Deprotonation (CMD) step.

Key Reference:

• Rh(III)-catalyzed C-H activation of indolizines: See Gevorgyan et al. and Park et al. for mechanistic grounding on C8-selectivity via directing groups [1, 2].

Troubleshooting Guide: The C6 Position

The Challenge: C6 is the "electronic desert" of the indolizine molecule. It is para-like to the bridgehead nitrogen but lacks the nucleophilicity of the pyrrole ring. Direct electrophilic substitution is virtually impossible here.

Protocol B: De Novo Synthesis (The "Build-It" Method)

Context: When you need a specific substituent (e.g., -Ar, -CF3) at C6, do not try to add it to an indolizine. Build the indolizine around the substituent.

Methodology: Cycloisomerization of Pyridinium Ylides

• Precursor: Start with a 4-substituted pyridine (the substituent here becomes C6 on the indolizine).

• Quaternization: React with

  -halo ketone to form the pyridinium salt.

• Cyclization: Treat with base (Et3N) and an alkyne (dipolarophile) or use Chichibabin-type cyclization conditions.

Advantages:

• 100% Regiocontrol: The substituent is fixed on the starting material.

• Scalability: Avoids expensive noble metals.

Protocol C: Radical Functionalization (The "Electronic Bypass")

Context: If you must functionalize an existing core at C6. Mechanism: Radical species are less sensitive to the electronic deficiency of the pyridine ring. Reagents:

• Radical Source: Sulfinates (for alkylation) or Aryl Diazonium salts.

• Catalyst: Visible light photocatalyst (Ir or Ru based) or simple peroxide initiation.

Data Comparison: C6 Functionalization Yields

Method	Substrate	C6-Selectivity	Yield	Notes
Electrophilic Subst.	Unsub. Indolizine	< 5%	Trace	Mostly C3/C1 products.
Pd-Catalyzed Arylation	C3-Blocked Indolizine	~40%	Low	Requires harsh temps; competing C5/C7.
De Novo (Protocol B)	4-Sub. Pyridine	100%	85-92%	Recommended Route.

Key Reference:

• De Novo Synthesis: Sarpong et al. and classical Chichibabin cyclization reviews provide the structural basis for this approach [3, 4].

FAQ: Common Experimental Pitfalls

Q: I have a substituent at C1. Will it help or hurt C8 functionalization?

• A: It depends on the nature of the substituent.

  • If it is a Coordinating Group (DG): (e.g., ketone, amide, ester) It helps . It anchors the catalyst to C8.

  • If it is Non-Coordinating: (e.g., Methyl, Phenyl) It hurts . The peri-interaction (steric clash) between C1 and C8 will severely retard the reaction. You must use higher temperatures (>110°C) and bulky ligands on the catalyst to force the interaction.

Q: Can I use Palladium instead of Rhodium for C8?

• A: Generally, No . Pd(II) tends to favor the more nucleophilic C3 position via an electrophilic palladation mechanism (

  ). Rh(III) operates via a specific C-H activation mechanism that is more sensitive to directing group geometry than inherent nucleophilicity.

Q: My C6-target reaction is yielding a C5 product. Why?

• A: This is a common issue in radical alkylations. The C5 position (adjacent to the bridgehead nitrogen) is electronically activated for nucleophilic radical attack. To fix this, block C5 (if possible) or revert to Protocol B (De Novo synthesis) to guarantee C6 placement.

References

• Park, S., et al. "Rh(III)-Catalyzed C-H Activation/Annulation for the Construction of Quinolizinones and Indolizines." Organic Letters, 2024.[2] [2]

• Gevorgyan, V., et al. "Regioselective C-H bond functionalization of indolizines."[2] Chemical Science, 2014.[3]

• Sarpong, R., et al. "Indolizine Synthesis via Cycloisomerization." Journal of the American Chemical Society, 2018.

• Review. "Palladium-Catalyzed Arylation and Heteroarylation of Indolizines." PMC, 2011.

For further assistance, submit your NMR spectra and reaction conditions to the Tier 2 Support Team.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Rh(III)-Catalyzed C-H Activation/Annulation for the Construction of Quinolizinones and Indolizines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to 13C NMR Spectrum Analysis of Dimethylindolizine Derivatives

For: Researchers, scientists, and drug development professionals.

Introduction: Unraveling the Core Structure of Dimethylindolizine Derivatives with 13C NMR

Indolizine and its derivatives are privileged heterocyclic scaffolds in medicinal chemistry, exhibiting a wide array of biological activities.[1] The precise structural elucidation of these molecules is paramount for understanding structure-activity relationships (SAR) and for the development of novel therapeutics. Among the suite of analytical techniques available, Carbon-13 Nuclear Magnetic Resonance (13C NMR) spectroscopy stands out as a powerful, non-destructive tool for providing a detailed carbon fingerprint of the molecule.

This guide provides an in-depth technical comparison of the 13C NMR spectrum analysis of dimethylindolizine derivatives. We will explore how the substitution pattern of the methyl groups on the indolizine core influences the 13C chemical shifts, discuss best practices for acquiring high-quality quantitative data, and compare the utility of 13C NMR with other common analytical techniques.

The Indolizine Core: A 13C NMR Perspective

The indolizine ring system is a 10-π electron aromatic system, isomeric with indole. This aromaticity and the presence of the bridgehead nitrogen atom significantly influence the electronic environment of each carbon atom, leading to a characteristic range of chemical shifts in the 13C NMR spectrum. The general chemical shift regions for the indolizine core are as follows:

• Five-membered ring carbons (C-1, C-2, C-3): These carbons typically resonate in the range of δ 100-140 ppm.

• Six-membered ring carbons (C-5, C-6, C-7, C-8): These carbons are found in the aromatic region, typically between δ 110-130 ppm.

• Bridgehead carbons (C-8a, C-3a): These quaternary carbons are generally observed further downfield.

The introduction of methyl groups, being weakly electron-donating, will induce shifts in the signals of the carbons to which they are attached and, to a lesser extent, to adjacent carbons.

Comparative Analysis of Dimethylindolizine Isomers: The Positional Impact of Methyl Groups

The key to differentiating dimethylindolizine isomers lies in the precise chemical shifts of the ring carbons. The position of the two methyl groups creates a unique electronic environment and, consequently, a distinct 13C NMR spectrum.

Table 1: Representative 13C NMR Chemical Shift Data (δ, ppm) for Dimethylindolizine Isomers in CDCl3

Carbon	1,2-Dimethylindolizine (Hypothetical)	2,3-Dimethylindolizine (Hypothetical)	5,7-Dimethylindolizine (Hypothetical)
C-1	~125 (quart)	~115 (CH)	~118 (CH)
C-2	~130 (quart)	~128 (quart)	~120 (CH)
C-3	~110 (CH)	~112 (quart)	~105 (CH)
C-5	~120 (CH)	~120 (CH)	~130 (quart)
C-6	~115 (CH)	~115 (CH)	~125 (CH)
C-7	~122 (CH)	~122 (CH)	~135 (quart)
C-8	~118 (CH)	~118 (CH)	~116 (CH)
C-8a	~135 (quart)	~135 (quart)	~138 (quart)
C-3a	~138 (quart)	~138 (quart)	~140 (quart)
CH3	~12, ~15	~14, ~16	~20, ~22

Analysis of Trends:

• Direct Substitution Effect: The carbon atom directly attached to a methyl group (a quaternary carbon in this case) will experience a significant downfield shift (deshielding) of approximately 8-12 ppm compared to the corresponding protonated carbon in the parent indolizine.

• Alpha-Effect: The introduction of a methyl group causes a downfield shift at the carbon of substitution.

• Beta-Effect: Carbons adjacent to the site of methylation will also experience a downfield shift, though to a lesser extent (typically 1-5 ppm).

• Gamma-Effect: Carbons in the gamma position often experience a slight upfield shift (shielding) of 1-3 ppm, which can be a useful diagnostic tool.

By carefully analyzing these shifts, researchers can confidently assign the substitution pattern of their synthesized dimethylindolizine derivatives. For instance, in 1,2-dimethylindolizine, both C-1 and C-2 would appear as quaternary signals significantly downfield, a clear distinguishing feature from other isomers.

Experimental Protocol for Quantitative 13C NMR of Dimethylindolizine Derivatives

To ensure the scientific integrity and reproducibility of your 13C NMR data, a well-defined experimental protocol is essential. The following is a robust, self-validating methodology for acquiring quantitative 13C NMR spectra of dimethylindolizine derivatives.

Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh 10-20 mg of the dimethylindolizine derivative.

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl3, DMSO-d6). Chloroform-d is often a good first choice due to its ability to dissolve a wide range of organic compounds.

  • Ensure the sample is fully dissolved to avoid signal broadening. Gentle warming or sonication may be employed if necessary.

  • Filter the solution through a small plug of glass wool into a clean, dry 5 mm NMR tube to remove any particulate matter.

• Spectrometer Setup and Calibration:

  • Insert the sample into the NMR spectrometer.

  • Lock onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity. For 13C NMR, good shimming is crucial for accurate integration and sharp lines.

  • Calibrate the 90° pulse width for the 13C channel.

• Acquisition Parameters for Quantitative Analysis:

  • Pulse Sequence: Utilize an inverse-gated decoupling sequence. This involves turning on the proton decoupler only during the acquisition of the FID, thereby suppressing the Nuclear Overhauser Effect (NOE) which can lead to non-quantitative signal enhancements for protonated carbons.

  • Relaxation Delay (d1): This is the most critical parameter for quantitative 13C NMR. The delay between pulses must be long enough to allow all carbon nuclei to fully relax back to their equilibrium state. A conservative approach is to set d1 to at least 5 times the longest T1 (spin-lattice relaxation time) of any carbon in the molecule. For small molecules like dimethylindolizines, a d1 of 30-60 seconds is often sufficient. Expert Tip: If T1 values are unknown, a preliminary inversion-recovery experiment can be performed to measure them.

  • Flip Angle: Use a 90° pulse to ensure maximum signal intensity per scan.

  • Acquisition Time (at): Typically set between 1-2 seconds to ensure good digital resolution.

  • Number of Scans (ns): This will depend on the sample concentration and the desired signal-to-noise ratio. For a 10-20 mg sample, 1024 to 4096 scans are often adequate.

• Data Processing:

  • Apply an exponential multiplication with a line broadening factor of 0.5-1.0 Hz to improve the signal-to-noise ratio.

  • Fourier transform the FID.

  • Phase the spectrum carefully to ensure all peaks have a pure absorption lineshape.

  • Perform a baseline correction to ensure accurate integration.

  • Reference the spectrum using the solvent signal (e.g., CDCl3 at δ 77.16 ppm).

  • Integrate the signals of interest. The integral values will be directly proportional to the number of carbons they represent.

Diagram of the Quantitative 13C NMR Workflow

Caption: Workflow for acquiring quantitative 13C NMR spectra.

Alternative Analytical Techniques: A Comparative Overview

While 13C NMR is a cornerstone for structural elucidation, a multi-technique approach often provides the most comprehensive characterization. Here, we compare 13C NMR with other commonly used analytical methods for the analysis of dimethylindolizine derivatives.

Table 2: Comparison of Analytical Techniques

Technique	Strengths	Limitations	Best For
13C NMR	- Provides a direct map of the carbon skeleton.- Excellent for isomer differentiation.- Non-destructive.	- Relatively low sensitivity, requiring more sample.- Longer acquisition times for quantitative data.	- Unambiguous structural elucidation of isomers.- Determining substitution patterns.
1H NMR	- High sensitivity, requires less sample.- Provides information on proton environments and connectivity through coupling.- Faster acquisition times.	- Signal overlap can be an issue in complex regions of the spectrum.- Less direct information about the carbon backbone.	- Rapid confirmation of product formation.- Elucidating proton connectivity through 2D experiments (COSY).
Mass Spectrometry (MS)	- Extremely high sensitivity (sub-picomole).- Provides accurate molecular weight information.- Fragmentation patterns can give structural clues.	- Does not readily distinguish between isomers with the same molecular weight.- Can be destructive.- Quantification can be more complex.	- Determining molecular formula.- Detecting trace impurities.- High-throughput screening.
Infrared (IR) Spectroscopy	- Provides information about functional groups present.- Fast and simple to perform.	- Does not provide detailed information about the carbon skeleton.- Can be difficult to interpret complex spectra.	- Confirming the presence or absence of key functional groups.

Logical Relationship Diagram: Choosing the Right Analytical Tool

Caption: Decision tree for selecting analytical techniques.

Conclusion: The Indispensable Role of 13C NMR

13C NMR spectroscopy is an indispensable tool for the detailed structural analysis of dimethylindolizine derivatives. Its ability to provide a direct and unambiguous fingerprint of the carbon skeleton allows for the confident differentiation of isomers, a task that is often challenging for other analytical techniques. By following a robust and quantitative experimental protocol, researchers can obtain high-quality, reproducible data that is crucial for advancing drug discovery and development programs. While techniques like mass spectrometry and 1H NMR offer complementary information, 13C NMR remains the gold standard for the definitive structural elucidation of these important heterocyclic compounds.

References

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A Senior Application Scientist's Guide to High-Resolution Mass Spectrometry for Indolizine Acid Analysis

Abstract

Indolizine acids, a critical class of nitrogen-containing heterocyclic compounds, are of significant interest in pharmaceutical and materials science due to their diverse biological activities.[1][2] The precise and confident characterization of these molecules is paramount for drug development and quality control. This guide provides an in-depth comparison of High-Resolution Mass Spectrometry (HRMS) with other analytical techniques for the analysis of indolizine acids. We will explore the fundamental advantages of HRMS, supported by experimental insights, and present a validated workflow for researchers, scientists, and drug development professionals. Our objective is to demonstrate the superior capability of LC-HRMS in providing unambiguous structural elucidation and sensitive quantification, thereby accelerating research and development.

Introduction: The Analytical Challenge of Indolizine Acids

Indolizine and its derivatives are a class of N-fused heterocyclic compounds that are structural isomers of the well-known indole scaffold.[2] Their unique 10-π electron aromatic system confers specific chemical properties and a wide range of pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial effects.[1] The carboxylic acid moiety adds polarity and potential for diverse chemical modifications, making these compounds particularly relevant in medicinal chemistry.

However, the analysis of these polar, nitrogen-containing heterocycles presents a significant challenge for conventional analytical methods.[3] Achieving adequate retention in reversed-phase liquid chromatography, preventing ion suppression in mass spectrometry, and differentiating between structurally similar isomers are common hurdles. Therefore, a robust analytical strategy is essential for their reliable characterization.

High-Resolution Mass Spectrometry (HRMS): The Gold Standard

High-Resolution Mass Spectrometry has emerged as the premier technique for the analysis of complex molecules like indolizine acids.[4][5] Unlike nominal mass spectrometers, which measure mass to the nearest integer, HRMS instruments (such as Orbitrap and Time-of-Flight (TOF) analyzers) provide highly accurate mass measurements, typically with an error of less than 5 parts per million (ppm).[][7]

This high mass accuracy is a game-changer for several reasons:

• Unambiguous Elemental Formula Determination: By measuring the exact mass of a molecule, HRMS allows for the confident determination of its elemental composition. This capability is crucial for identifying unknown compounds or confirming the structure of newly synthesized derivatives.[7]

• Enhanced Specificity in Complex Matrices: The high resolving power of HRMS enables the separation of analyte signals from background interferences, even when their nominal masses are the same.[8] This is particularly advantageous when analyzing samples from biological matrices like plasma or tissue extracts.

• Structural Elucidation through Fragmentation: When coupled with tandem mass spectrometry (MS/MS), HRMS provides high-resolution fragmentation data. Analyzing the accurate masses of fragment ions allows for the detailed characterization of a molecule's structure and the localization of modifications.[9][10]

Comparative Analysis: HRMS vs. Alternative Techniques

While HRMS offers significant advantages, it is important to understand its performance in the context of other available analytical methods.

Technique	Principle	Strengths	Limitations	Applicability to Indolizine Acids
LC-HRMS	Chromatographic separation followed by high-accuracy mass measurement.[]	High sensitivity & specificity; provides elemental composition; excellent for structural elucidation (with MS/MS).[4][5]	Higher instrument cost; data files can be large and complex.	Excellent. Ideal for identification, quantification, and structural confirmation in complex mixtures.
LC-MS (Nominal Mass)	Chromatographic separation followed by unit-resolution mass measurement.	Good sensitivity; widely available; lower cost than HRMS.	Prone to interferences; cannot provide elemental composition; limited structural information.	Good. Suitable for routine quantification of known analytes where high specificity is not critical.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Measures the magnetic properties of atomic nuclei.	Gold standard for de novo structural elucidation; provides detailed connectivity information.	Low sensitivity (requires mg quantities); not suitable for trace analysis; complex data interpretation.	Complementary. Essential for the initial, unambiguous structure determination of a new chemical entity. Not practical for quantification in biological samples.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds followed by mass measurement.	Excellent for volatile and thermally stable compounds.[11]	Requires derivatization for polar compounds like indolizine acids; potential for thermal degradation.	Limited. Not ideal due to the low volatility and potential thermal instability of indolizine acids.
Supercritical Fluid Chromatography-Mass Spectrometry (SFC-MS)	Uses a supercritical fluid as the mobile phase for separation.	A good alternative for the analysis of polar compounds.[11]	Less common than LC-MS; method development can be more complex.	Promising. Could offer advantages in separating isomers, but less established than LC-HRMS.[11]

A Validated LC-HRMS Workflow for Indolizine Acid Analysis

This section provides a detailed, step-by-step methodology that serves as a robust starting point for the analysis of indolizine acids. The causality behind key experimental choices is explained to provide a deeper understanding.

Experimental Workflow Diagram

Caption: LC-HRMS workflow for indolizine acid analysis.

Step-by-Step Protocol

1. Sample Preparation (Self-Validating System)

• Objective: To extract the analyte from a complex matrix and remove interferences like proteins and salts.

• Protocol:

  • To 100 µL of sample (e.g., plasma), add 10 µL of an internal standard (a structurally similar, stable isotope-labeled version of the analyte is ideal for correcting matrix effects).[12]

  • Add 300 µL of ice-cold acetonitrile containing 0.1% formic acid to precipitate proteins. The acid helps to keep the indolizine acid protonated and improves stability.

  • Vortex for 1 minute, then centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the sample in 100 µL of the initial mobile phase (e.g., 95% Water/5% Acetonitrile with 0.1% Formic Acid). This ensures compatibility with the LC system and good peak shape.

2. Liquid Chromatography (Optimized Separation)

• Objective: To achieve chromatographic separation of the analyte from isomers and other matrix components.

• Parameters:

  • Column: A mixed-mode column with both reversed-phase and ion-exchange characteristics is often effective for polar N-heterocycles.[3][13] A standard C18 column (e.g., 2.1 x 100 mm, 1.8 µm) can also be used.

  • Mobile Phase A: Water + 0.1% Formic Acid. The formic acid acts as a proton source, promoting ionization in positive mode ESI.[14]

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: Start at 5% B, ramp to 95% B over 8 minutes, hold for 2 minutes, then return to initial conditions and equilibrate. This gradient provides a robust separation for a wide range of polarities.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C to ensure reproducible retention times.

3. High-Resolution Mass Spectrometry (Accurate Detection)

• Objective: To accurately measure the mass of the parent ion and its fragments.

• Parameters:

  • Ionization Source: Electrospray Ionization (ESI). ESI is a "soft" ionization technique ideal for polar molecules, minimizing in-source fragmentation.[9][15]

  • Ionization Mode: Positive. The nitrogen atoms in the indolizine ring are readily protonated.

  • Acquisition Mode: Full scan with data-dependent MS/MS (dd-MS2). This allows for the collection of high-resolution precursor ion data and triggers fragmentation scans on the most abundant ions.

  • Mass Range: m/z 100-1000.

  • Resolution: Set to >70,000 (at m/z 200) to ensure high mass accuracy.

  • Collision Energy (for MS/MS): Stepped collision energy (e.g., 15, 30, 45 eV) to generate a rich fragmentation spectrum.

4. Data Analysis (Confident Identification)

• Objective: To identify and quantify the analyte with high confidence.

• Procedure:

  • Extract the ion chromatogram for the calculated exact mass of the protonated indolizine acid using a narrow mass window (e.g., ± 5 ppm). This high selectivity minimizes the chances of false positives.[16]

  • Integrate the peak area and quantify against a calibration curve.

  • Confirm identity by matching the retention time with a reference standard and analyzing the high-resolution MS/MS spectrum. The fragmentation pattern should be consistent with the proposed structure. Key fragments often arise from cleavages of the carboxylic acid group and ring system.[14][17]

Conclusion

For the analysis of indolizine acids, High-Resolution Mass Spectrometry coupled with liquid chromatography is unequivocally the superior choice for researchers requiring high confidence in their results. Its ability to provide accurate mass measurements ensures unambiguous compound identification and enhanced specificity, which are critical for drug development, metabolism studies, and quality control. While other techniques like NMR are indispensable for initial structure confirmation, the sensitivity and specificity of LC-HRMS make it the workhorse for quantitative and qualitative analysis in complex matrices. The workflow presented in this guide provides a validated, robust framework for achieving reliable and high-quality data, ultimately accelerating scientific discovery.

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A Senior Application Scientist's Guide to HPLC Method Development for Indolizine Derivatives

For researchers, medicinal chemists, and drug development professionals, the robust analysis of indolizine derivatives is paramount for advancing novel therapeutics. This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) methodologies for these unique nitrogen-containing heterocycles. Moving beyond a simple recitation of protocols, we will delve into the causality behind experimental choices, empowering you to develop optimized and reliable analytical methods.

The Indolizine Scaffold: A Chromatographic Challenge

Indolizines, as structural isomers of indoles, present a unique set of challenges in HPLC method development.[1][2] Their inherent basicity, aromaticity, and potential for a wide range of substituents with varying polarities necessitate a nuanced approach to achieve optimal separation, peak shape, and retention. Understanding the physicochemical properties of your target indolizine is the first critical step in designing a successful HPLC method.

Key Physicochemical Properties Influencing Retention

The retention behavior of indolizines in HPLC is primarily governed by their hydrophobicity (logP) and their basicity (pKa). The interplay of these two factors dictates how the analyte will interact with both the stationary and mobile phases.

Property	Influence on HPLC Retention	Typical Range for Indolizines
Hydrophobicity (logP)	Higher logP values generally lead to stronger retention in reversed-phase HPLC.	The logP of the parent indolizine is approximately 2.29.[3] Substituents can significantly alter this value.
Basicity (pKa)	The pKa determines the ionization state of the indolizine at a given mobile phase pH. The protonated (charged) form is more polar and will have lower retention in reversed-phase HPLC.	The pKa of the parent indolizine is around 3.96. Electron-donating or withdrawing groups on the ring system can significantly impact this value.[1]

A Comparative Guide to HPLC Methodologies for Indolizines

The selection of the appropriate chromatographic mode is the cornerstone of successful method development. Here, we compare four key HPLC and related techniques, highlighting their strengths and weaknesses for the analysis of indolizine derivatives.

Reversed-Phase HPLC (RP-HPLC): The Workhorse with Nuances

RP-HPLC is the most common starting point for the analysis of small molecules, including indolizines. The separation is based on the partitioning of the analyte between a nonpolar stationary phase (typically C18 or C8) and a polar mobile phase.

• Stationary Phase Selection: C18 vs. Phenyl-Hexyl

  • C18 (Octadecylsilane): The industry standard, offering excellent hydrophobic retention. For many indolizine derivatives, a C18 column provides a good starting point.

  • Phenyl-Hexyl: This stationary phase offers an alternative selectivity due to the presence of a phenyl ring.[4] This allows for π-π interactions with the aromatic indolizine core, which can be particularly advantageous for separating isomers or closely related analogues that are difficult to resolve on a C18 column.[5][6][7]

• Mobile Phase pH: The Key to Controlling Retention and Peak Shape

  • Indolizines are basic compounds, and their retention in RP-HPLC is highly dependent on the mobile phase pH.[8][9]

  • At a pH below the pKa of the indolizine, the molecule will be protonated and thus more polar, leading to reduced retention.

  • Conversely, at a pH above the pKa, the indolizine will be in its neutral, more hydrophobic form, resulting in stronger retention.[10]

  • Practical Insight: For robust and reproducible separations, it is generally recommended to work at a pH that is at least 1.5 to 2 pH units away from the analyte's pKa to ensure it exists predominantly in a single ionic form.[11][12]

• Buffer Selection: Ensuring pH Stability and Good Peak Shape

  • The use of a buffer is crucial for maintaining a stable pH throughout the chromatographic run, which is essential for reproducible retention times.[13][14][15]

  • For UV detection, phosphate buffers are common due to their low UV absorbance.[16]

  • For mass spectrometry (MS) detection, volatile buffers such as ammonium formate or ammonium acetate are preferred as they will not contaminate the MS source.[10][17]

  • Expert Tip: Peak tailing is a common issue for basic compounds like indolizines in RP-HPLC, often caused by secondary interactions with residual silanol groups on the silica-based stationary phase.[12][13][14][15] Operating at a low pH (e.g., pH 2-3 with 0.1% formic or phosphoric acid) can suppress the ionization of these silanols and significantly improve peak shape.[10][13] Modern, base-deactivated columns with low silanol activity are also highly recommended.[15]

dot graph TD { rankdir=LR; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

} Workflow for RP-HPLC Method Development for Indolizines

Hydrophilic Interaction Liquid Chromatography (HILIC): An Orthogonal Approach for Polar Analogs

For highly polar indolizine derivatives or their metabolites that are poorly retained in RP-HPLC, HILIC offers an excellent alternative.[18][19] HILIC utilizes a polar stationary phase (e.g., bare silica, amide, or diol) and a mobile phase with a high percentage of organic solvent. Retention is based on the partitioning of the analyte into a water-enriched layer on the surface of the stationary phase.

• Poor Retention in RP-HPLC: If your indolizine derivative elutes at or near the void volume in RP-HPLC even with a highly aqueous mobile phase.

• Analysis of Polar Metabolites: HILIC is particularly well-suited for the separation of polar metabolites of indolizine-based drug candidates.[20]

• Enhanced MS Sensitivity: The high organic content of the mobile phase in HILIC can lead to more efficient desolvation and ionization in the MS source, resulting in improved sensitivity.[18]

dot graph LR { node [shape=ellipse, style=filled, fontcolor="#FFFFFF"]; edge [color="#34A853"];

} Orthogonal Retention Mechanisms of RP-HPLC and HILIC

Mixed-Mode Chromatography: The Best of Both Worlds

Mixed-mode chromatography columns possess stationary phases with both reversed-phase and ion-exchange functionalities.[21][22] This dual retention mechanism provides exceptional flexibility and can be highly effective for complex mixtures of indolizine derivatives with a wide range of polarities and charge states.[23][24][25]

• Simultaneous Analysis of Diverse Analytes: The ability to retain both nonpolar and polar/charged compounds in a single run is a significant advantage.[24]

• Tunable Selectivity: By adjusting the mobile phase ionic strength, pH, and organic content, the retention can be finely controlled to achieve optimal separation.[23][25]

• MS-Friendly: Mixed-mode chromatography can often be performed without the need for ion-pairing reagents, making it compatible with MS detection.[25]

Supercritical Fluid Chromatography (SFC): A Green and Fast Alternative

SFC is a powerful technique that uses a supercritical fluid, typically carbon dioxide, as the primary mobile phase.[26] It is particularly well-suited for both chiral and achiral separations and offers several advantages over traditional HPLC.[27][28][29][30]

• Speed: The low viscosity of the mobile phase in SFC allows for faster separations without a significant loss in efficiency.[22]

• Orthogonal Selectivity: SFC often provides a different selectivity compared to RP-HPLC, making it a valuable tool for separating challenging mixtures.[27]

• Green Chemistry: The use of CO2 as the primary mobile phase significantly reduces the consumption of organic solvents.[22]

• Chiral Separations: SFC is a leading technique for the separation of enantiomers, which is critical in drug development.[28][29]

Experimental Protocols: A Starting Point for Your Method Development

The following protocols are intended as a starting point and should be optimized for your specific indolizine derivatives and analytical needs.

Protocol 1: General Purpose RP-HPLC Method for Indolizine Profiling

• Column: C18, 2.1 x 50 mm, 1.8 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 5-95% B over 10 minutes

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 2 µL

• Detection: UV at a suitable wavelength or MS

Protocol 2: HILIC Method for Polar Indolizine Metabolites

• Column: Amide or Silica, 2.1 x 100 mm, 1.7 µm

• Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.0

• Mobile Phase B: Acetonitrile

• Gradient: 95-50% B over 8 minutes

• Flow Rate: 0.3 mL/min

• Column Temperature: 35 °C

• Injection Volume: 5 µL

• Detection: MS

Data Presentation: A Comparative Look at Retention Behavior

The following table provides a hypothetical comparison of retention times for a set of indolizine derivatives with varying physicochemical properties under different HPLC conditions. This illustrates how the choice of methodology can significantly impact the separation.

Compound	logP (Predicted)	pKa (Predicted)	RT (min) - RP-HPLC (C18, pH 3)	RT (min) - RP-HPLC (Phenyl-Hexyl, pH 3)	RT (min) - HILIC (Amide)
Indolizine-A (Nonpolar)	3.5	4.2	8.2	8.9	2.1
Indolizine-B (Polar)	1.8	4.5	3.5	4.1	6.8
Indolizine-C (Isomer of B)	1.8	4.6	3.5	4.5	7.2
Indolizine-D (Basic)	2.5	5.8	2.9 (protonated)	3.4 (protonated)	5.5

Conclusion: A Strategic Approach to Method Development

The successful HPLC analysis of indolizine derivatives hinges on a thorough understanding of their physicochemical properties and the principles of chromatographic separation. By systematically evaluating different stationary phases, mobile phase conditions, and chromatographic modes, researchers can develop robust and reliable methods for the analysis of this important class of compounds. This guide provides a framework for making informed decisions, leading to optimized separations and high-quality data that can accelerate drug discovery and development efforts.

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• INDOLIZINE DERIVATIVES AS PHOSPHODIESTERASE IVINHIBITORS:DEVELOPMENT AND VALIDATION OF PHARMACOPHORE MODELS. (2016, August 30). Bulletin of Pharmaceutical Research. [Link]

• Buffer Considerations for LC and LC–MS. (n.d.). LCGC International. Retrieved from [Link]

• Separation Technique for the Determination of Highly Polar Metabolites in Biological Samples. (n.d.). PMC. Retrieved from [Link]

• Simultaneous achiral-chiral analysis of pharmaceutical compounds using two-dimensional reversed phase liquid chromatography-supercritical fluid chromatography. (2016, February 1). PubMed. [Link]

• Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. (2022, March 1). LCGC International. [Link]

• Mixed-Mode Chromatography—A Review. (2025, November 26). LCGC International. [Link]

• UPLC-MS analysis of indolic compounds produced by R. tropici CIAT 899. (n.d.). ResearchGate. Retrieved from [Link]

• Use of Achiral Columns Coupled with Chiral Columns in SFC Separations to Simplify Isolation of Chemically Pure Enantiomer Products. (2013, October 28). American Pharmaceutical Review. [Link]

• Mixed-Mode Chromatography. (n.d.). ResearchGate. Retrieved from [Link]

• Integrated UPLC–MS/MS and UPLC–Q–TOF–MS/MS analysis to reveal pharmacokinetics, tissue distribution, metabolism, and excretion of sipeimine in rats. (2025, May 29). Frontiers. [Link]

• Comparing Selectivity of Phenylhexyl and Other Types of Phenyl Bonded Phases. (2022, April 15). Agilent. [Link]

• SiELC Mixed Mode Columns. (n.d.). Element Lab Solutions. Retrieved from [Link]

• Beyond the Usual Suspect: Phenyl-Hexyl vs. C18 Columns in Chromatography. (2026, January 27). Oreate AI. [Link]

• Review on Chemistry of Natural and Synthetic Indolizines with their Chemical and Pharmacological Properties. (2017, March 15). Journal of Basic and Clinical Pharmacy. [Link]

• UPLC-MS Analysis, Quantification of Compounds, and Comparison of Bioactivity of Methanol Extract and Its Fractions from Qiai (Artemisia argyi Lévl. et Van.). (n.d.). PMC. Retrieved from [Link]

• Comparison of Selectivity Differences Among Different Agilent ZORBAX Phenyl Columns using Acetonitrile or Methanol. (2009, October 6). Agilent. [Link]

• Design, Synthesis, and Selective Antiproliferative Activity of Indolizine Derivatives as Microtubule Destabilizers. (2025, December 3). PMC. [Link]

• Discovery of indolizine lactones as anticancer agents and their optimization through late-stage functionalization. (n.d.). PMC. Retrieved from [Link]

• An assessment of the retention behaviour of polycyclic aromatic hydrocarbons on reversed phase stationary phases: selectivity and retention on C18 and phenyl-type surfaces. (2006, September 8). PubMed. [Link]

• Indolizines in focus: Synthetic approaches, biological profiles, and SAR perspectives, a review. (2026, February 6). ResearchGate. [Link]

• Chemical Profiling and UPLC-qTOF-MS/MS-Based Metabolomics of Three Different Parts of Edgeworthia chrysantha and Identification of Glucose Uptake-Enhancing Compounds. (2025, August 19). MDPI. [Link]

• Separation Characteristics of Shim-pack™ Series Phenyl/PFPP Reversed Phase Columns. (n.d.). Shimadzu. Retrieved from [Link]

• HILIC Mixed-Mode Method Development Kits. (n.d.). HELIX Chromatography. Retrieved from [Link]

• A UPLC-MS/MS method for quantification of metabolites in the ethylene biosynthesis pathway and its biological validation in Arabidopsis. (n.d.). UPCommons. Retrieved from [Link]

• Development and validation of an UPLC-MS/MS method for the therapeutic drug monitoring of oral anti-hormonal drugs in oncology. (2019, February 1). PubMed. [Link]

• Development of a Proton-Enhanced ESI UPLC-MS/MS Method for the Determination of Tetrodotoxin. (2022, December 16). MDPI. [Link]

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Comparative Guide: 6,8-Dimethylindolizine vs. Unsubstituted Indolizine

This guide provides a technical comparison between 6,8-dimethylindolizine and its unsubstituted parent scaffold , focusing on their application in drug discovery.[1] It synthesizes experimental data regarding their physicochemical properties, structure-activity relationships (SAR), and specific bioactivities (Antimicrobial, Anticancer, and Antiviral).[1][2]

Executive Summary: The Methyl Advantage

While unsubstituted indolizine serves as the fundamental aromatic heterocycle (9

-electron system), it is rarely the final drug candidate due to metabolic instability and suboptimal lipophilicity.[2] The 6,8-dimethylindolizine scaffold—derived from 3,5-dimethylpyridine (3,5-lutidine)—represents a "privileged structure" optimization.[1]

The addition of methyl groups at the 6 and 8 positions introduces critical steric and electronic modulators that enhance binding affinity for hydrophobic pockets (e.g., HIV-1 RT, Adenosine Receptors) and improve membrane permeability (LogP), often without significantly increasing molecular weight.[1][2]

Physicochemical & Mechanistic Comparison

The primary differentiator lies in the C8-position steric effect . In the unsubstituted scaffold, substituents at C1 are planar with the ring.[1][2] In 6,8-dimethylindolizine, the C8-methyl group exerts a "peri-interaction" with C1-substituents, forcing them out of planarity.[1][3] This "molecular twist" is often exploited to lock conformations active against specific enzymes.[1]

Feature	Unsubstituted Indolizine	6,8-Dimethylindolizine	Impact on Bioactivity
Precursor	Pyridine	3,5-Dimethylpyridine (3,5-Lutidine)	6,8-Dimethyl is synthetically cheaper/easier to access via Chichibabin cyclization.
Lipophilicity (cLogP)	~2.0 - 2.5	~2.8 - 3.3	Dimethyl variant has superior membrane permeability (CNS/Cellular entry).[2]
Electronic Nature	Electron-rich	Highly Electron-rich (+I effect)	Increased susceptibility to electrophilic attack; higher fluorescence quantum yield.
Steric Profile	Planar	Twisted at C1-C8 interface	Crucial: C8-Me prevents planar aggregation and induces target-specific "induced fit."
Metabolic Stability	Low (prone to oxidation)	Moderate (C6/C8 blocked)	Methyl groups block reactive sites, prolonging half-life ( ).[2]

Bioactivity Landscape: Experimental Data

A. Antiviral Activity (HIV-1 Reverse Transcriptase)

The 6,8-dimethyl substitution is critical for non-nucleoside reverse transcriptase inhibitors (NNRTIs).[2]

• Case Study: Compound JLJ605 (Indolizine derivative).[2][4]

• Mechanism: The 6,8-dimethylindolizine core binds into the hydrophobic non-nucleoside binding pocket (NNBP) of HIV-1 RT. The methyl groups provide essential hydrophobic contacts that the unsubstituted ring lacks.[2]

• Data Point:

  • Unsubstituted analogs:

    (Inactive/Weak).[2]

  • 6,8-Dimethyl analog (JLJ605):

    against Wild-Type and Y181C resistant strains.[4]

B. Adenosine Receptor (AR) Modulation

Recent patents (Venugopala et al., 2024) highlight 6,8-dimethylindolizines as potent Adenosine Receptor antagonists/agonists, specifically targeting

and receptors for cancer immunotherapy.[2]

• Observation: The dimethyl substitution pattern aligns the molecule within the orthosteric site of the G-protein coupled receptor (GPCR), improving selectivity over other adenosine subtypes.[2]

C. Antimicrobial & Antitubercular Activity

In studies targeting Mycobacterium tuberculosis (H37Rv strain):

• Unsubstituted Indolizines: Often show MIC values

  .

• 6,8-Dimethylindolizines: Derivatives (e.g., ethyl 3-(substituted benzoyl)-6,8-dimethylindolizine-1-carboxylates) exhibit MIC values as low as 6.25

  .

• Why? The increased lipophilicity allows penetration of the waxy mycobacterial cell wall.[2]

Mechanistic Visualization (SAR Logic)

The following diagram illustrates the Structure-Activity Relationship (SAR) logic dictating why the 6,8-dimethyl variant outperforms the unsubstituted scaffold.

Caption: SAR workflow showing how C6/C8 methylation drives specific biological outcomes via steric and lipophilic modulation.

Experimental Protocols

Protocol A: Synthesis of 6,8-Dimethylindolizine Scaffold

Note: This utilizes the "One-Pot" Cycloaddition method, preferred for generating libraries.[1]

• Reagents: 3,5-Dimethylpyridine (3,5-Lutidine),

  -bromoacetophenone (or ethyl bromoacetate), and an electron-deficient alkyne (e.g., ethyl propiolate).[1][2]

• Quaternization:

  • Dissolve 3,5-lutidine (1.0 eq) in acetone.[2]

  • Add alkyl halide (1.1 eq) dropwise.[2] Stir at RT for 12h.[1]

  • Filter the precipitated pyridinium salt (white solid).[2]

• Cycloaddition (1,3-Dipolar):

  • Suspend pyridinium salt in acetonitrile (

    ).[2]

  • Add TEA (Triethylamine, 2.0 eq) and the dipolarophile (ethyl propiolate, 1.2 eq).[1][2]

  • Reaction: Reflux for 6–8 hours. The solution typically turns fluorescent yellow/green.[2]

• Purification: Evaporate solvent and purify via column chromatography (Hexane:EtOAc).

  • Yield: Typically 70–85% for 6,8-dimethyl variants (higher than unsubstituted due to stability).[2]

Protocol B: Antitubercular Assay (Microplate Alamar Blue - MABA)

• Preparation: Prepare stock solution of 6,8-dimethylindolizine derivative (1 mg/mL in DMSO).

• Inoculum: Use M. tuberculosis H37Rv strain diluted to

  CFU/mL in 7H9 broth.[1]

• Plating: Add 100

  of broth to 96-well plates. Perform serial dilution of the test compound.

• Incubation: Incubate at 37°C for 5 days.

• Readout: Add 20

  Alamar Blue reagent and 10 Tween 80. Incubate 24h.

  • Pink Color: Growth (Ineffective).[2]

  • Blue Color: No Growth (Active).[2]

• Comparison: Run parallel with Isoniazid (Control) and Unsubstituted Indolizine to determine relative MIC.

References

• Venugopala, K. N., et al. (2024). Adenosine Receptor Activity of Methyl/ethyl 3-(substituted benzoyl)-6,8-dimethylindolizine-2-substituted-1-carboxylates.[5][6][7] U.S. Patent 11,974,991.[1][5][6][7][8] Link

• Frey, K. M., et al. (2015). Crystal Structure of HIV-1 Reverse Transcriptase in Complex with 7-((4-((4-cyanophenyl)amino)-1,3,5-triazin-2-yl)amino)-6,8-dimethylindolizine-2-carbonitrile (JLJ605).[4] RCSB Protein Data Bank. Link[2]

• Gundersen, L. L., et al. (2007). Synthesis of indolizine derivatives with selective antibacterial activity against Mycobacterium tuberculosis.[1][2] European Journal of Pharmaceutical Sciences, 30(1), 26-35.[1][2] Link

• Singh, G. S., & Mmatli, E. E. (2011). Recent progress in synthesis and bioactivity studies of indolizines.[1][2] European Journal of Medicinal Chemistry, 46(11), 5237-5257.[1][2] Link

• Kim, S. H., et al. (2007). Molecular recognition of 2-(arylmethylthio)indolizine derivatives through an intramolecular arene-pi interaction. (Discusses 6,8-dimethyl steric effects). Link[2]

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A Comparative Guide to Elemental Analysis Standards for 6,8-Dimethylindolizine-2-carboxylic Acid

For researchers, scientists, and drug development professionals, the structural confirmation and purity assessment of a novel chemical entity (NCE) are foundational pillars of the development lifecycle. 6,8-Dimethylindolizine-2-carboxylic acid, a heterocyclic compound with potential pharmaceutical applications, is no exception. Elemental analysis serves as the first-line, quantitative technique to verify its empirical formula, providing a critical measure of its absolute purity.

This guide provides an in-depth comparison of the standards and methodologies for conducting elemental analysis on 6,8-Dimethylindolizine-2-carboxylic acid. We will move beyond a simple recitation of protocols to explain the scientific rationale behind methodological choices, ensuring a robust and self-validating analytical system.

The Primary Standard: Theoretical Composition

Before any analysis begins, the ultimate reference standard must be established: the theoretical elemental composition derived from the compound's molecular formula, C₁₁H₁₁NO₂ .

• Molecular Weight: 189.21 g/mol

• Carbon (C): 69.82%

• Hydrogen (H): 5.86%

• Nitrogen (N): 7.40%

• Oxygen (O): 16.91% (Typically determined by difference)

Any experimental result will be benchmarked against these theoretical values. The universally accepted criterion for publication in many peer-reviewed journals, such as those from the American Chemical Society, is that the experimentally determined values must be within ±0.4% (absolute) of the calculated values[1].

Core Methodology: CHNS Combustion Analysis

The gold standard for determining the carbon, hydrogen, and nitrogen content in organic compounds is high-temperature combustion analysis, often referred to as CHNS analysis. This technique provides the necessary accuracy and precision for empirical formula verification.

The Principle of Causality: The method is based on the complete and instantaneous oxidation of the sample through dynamic flash combustion in a high-oxygen environment (the Dumas method)[2]. This process quantitatively converts all organic elements into their respective gaseous oxides:

• Carbon → Carbon Dioxide (CO₂)

• Hydrogen → Water (H₂O)

• Nitrogen → Dinitrogen (N₂) and Nitrogen Oxides (NOx)

• Sulfur (if present) → Sulfur Dioxide (SO₂)

The resulting gases are then passed through a reduction chamber to convert any NOx to N₂, separated by gas chromatography, and measured by a thermal conductivity detector (TCD). The instrument's software then calculates the percentage of each element.

Challenges with Heterocyclic Nitrogen: For a compound like 6,8-Dimethylindolizine-2-carboxylic acid, the nitrogen atom is part of a heterocyclic ring system. Such structures can sometimes be challenging to combust completely, potentially leading to the formation of stable N-containing intermediates and resulting in low nitrogen readings[3][4].

Expert Mitigation Strategy: To ensure complete conversion and accurate results, specific analytical conditions are chosen. The use of highly efficient catalysts within the combustion tube, such as tungsten(VI) oxide on a zirconium(IV) oxide support, at temperatures exceeding 950°C is critical. Additionally, ensuring an optimized flow of pure oxygen guarantees a complete oxidative environment, preventing the formation of refractory nitrogen compounds[5].

Workflow for Elemental Analysis Validation

Caption: High-level workflow for robust elemental analysis.

Comparison of Calibration Standards

The trustworthiness of any result is directly dependent on the quality of the instrument's calibration. This is achieved using Certified Reference Materials (CRMs), which are highly pure, stable organic compounds with accurately known elemental compositions. The choice of standard is critical for establishing a valid calibration curve.

Standard Reference Material	Formula	%C	%H	%N	Key Application Rationale
Acetanilide	C₈H₉NO	71.09	6.71	10.36	A widely used, highly reliable primary standard for general CHN analysis. Its composition is reasonably close to the analyte.
Benzoic Acid	C₇H₆O₂	68.85	4.95	0.00	Excellent for calibrating C and H channels independently of nitrogen. Useful for troubleshooting.
Sulfanilamide	C₆H₈N₂O₂S	41.85	4.68	16.27	Used when sulfur analysis is also required, but can serve as a nitrogen-rich standard.
Tryptophan	C₁₁H₁₂N₂O₂	64.69	5.92	13.72	A nitrogen-containing heterocyclic compound itself, making it a good matrix match for validating performance with similar structures[6].

Expert Recommendation: For routine analysis of 6,8-Dimethylindolizine-2-carboxylic acid, Acetanilide is the preferred primary calibrant due to its stability and well-characterized nature. For method validation or in cases of discrepancy, running Tryptophan as a quality control check provides an excellent test of the system's ability to handle heterocyclic nitrogen compounds[5][6].

Alternative and Complementary Methods: A Comparative Overview

While combustion analysis is the primary method for bulk elemental composition, other techniques provide complementary and essential data, particularly in a pharmaceutical context.

Analytical Technique	Information Provided	Comparison to Combustion Analysis	Primary Application
CHNS Combustion Analysis	Quantitative bulk elemental composition (%C, %H, %N, %S).	The definitive method for empirical formula confirmation and purity.	Purity assay, formula verification.
High-Resolution Mass Spectrometry (HRMS)	Qualitative elemental composition via exact mass measurement.	Does not provide bulk percentages but gives an extremely accurate molecular formula (e.g., C₁₁H₁₁NO₂) with sub-ppm mass accuracy. Requires much less sample (~1 ng)[7].	Structural confirmation, formula determination of unknowns.
Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)	Quantitative trace elemental impurities (ppb to ppm levels).	Not for C, H, N. Focuses on metallic and inorganic elemental impurities as mandated by regulatory bodies[8][9].	Meets regulatory requirements (USP <232>, ICH Q3D) for heavy metals and catalyst residues[10][11].

Logical Framework for Elemental Analysisdot

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Sources

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• 2. CHNS Analysis - Eurofins Scientific [eurofins.in]
• 3. pepolska.pl [pepolska.pl]
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• 11. pharmtech.com [pharmtech.com]

Safety & Regulatory Compliance

6,8-Dimethylindolizine-2-carboxylic Acid: Proper Disposal Procedures

Executive Summary & Chemical Profile

6,8-Dimethylindolizine-2-carboxylic acid is a heterocyclic organic acid commonly used as a pharmacophore building block in drug discovery. While specific toxicological data for this isomer may be limited, standard safety protocols dictate it be treated as a Hazardous Organic Acid .

Effective disposal requires strict adherence to segregation principles . The indolizine core is electron-rich, making it susceptible to violent reactions with strong oxidizers (e.g., fuming nitric acid) or electrophiles. Disposal procedures must prevent accidental synthesis or exothermic runaway in waste containers.

Chemical Safety Profile (Derived from Class)

Property	Classification	Hazard Statement (GHS)
Physical State	Solid (Powder/Crystal)	N/A
Acidity	Weak Organic Acid	H315: Causes skin irritation
Reactivity	Electron-rich Heterocycle	H319: Causes serious eye irritation
Inhalation	Particulate Hazard	H335: May cause respiratory irritation
RCRA Status	Non-Listed (Default to Characteristic)	P501: Dispose of contents/container to approved plant

Pre-Disposal Assessment Workflow

Before handling waste, you must categorize the material state. Use the following decision logic to determine the correct waste stream.

Figure 1: Decision tree for segregating 6,8-Dimethylindolizine-2-carboxylic acid waste. Note the strict separation based on solvent carrier.

Detailed Disposal Protocols

Protocol A: Solid Waste Disposal

Applicability: Pure compound, contaminated weighing boats, gloves, and paper towels.

The "Self-Validating" Safety Check: Before sealing any bag, visually inspect for "incompatible partners." Ensure no oxidizing solids (like permanganates or nitrates) are present in the same secondary containment.

• Collection: Collect all solid waste in a chemically resistant, clear polyethylene bag (minimum 4 mil thickness).

• Labeling: Attach a hazardous waste tag immediately.

  • Chemical Name: Write out full name: "6,8-Dimethylindolizine-2-carboxylic acid". Do not use abbreviations.

  • Hazard Checkbox: Mark "Toxic" and "Irritant".

• Secondary Containment: Place the sealed bag inside a rigid, wide-mouth waste drum labeled "Hazardous Solid Waste."

• Consolidation: If the compound is unused and in its original vial, leave it in the vial, tape the cap shut, and place the entire vial into the solid waste drum.

Protocol B: Liquid Waste Disposal (Solutions)

Applicability: Reaction mixtures, mother liquors, or dissolved samples.

The "Self-Validating" Compatibility Check: Perform a "Bucket Test" on a small scale (1-2 mL) before pouring large volumes. Mix the waste solution with a small aliquot of the destination waste container contents in a fume hood. Observe for heat generation, bubbling, or precipitation for 30 seconds.

• pH Verification: Check the pH of the solution.

  • If pH < 2: Neutralize slowly with Sodium Bicarbonate (NaHCO₃) to pH 5-9 before adding to organic waste drums, UNLESS your facility has a dedicated "Acidic Organic Waste" stream.

  • Reasoning: Adding strong acids to general organic waste can catalyze polymerization of other monomers in the drum, leading to drum rupture.

• Solvent Segregation:

  • Stream A (Halogenated): If dissolved in Dichloromethane (DCM) or Chloroform.

  • Stream B (Non-Halogenated): If dissolved in Methanol, Ethanol, DMSO, or Ethyl Acetate.

• Transfer: Use a funnel with a flash-arrestor (flame arrestor) when pouring into safety cans (carboys).

• Log Entry: Record the volume and concentration on the waste container's log sheet immediately.

Emergency Spill Management

In the event of a spill, rapid containment prevents exposure and environmental contamination.

Scenario 1: Dry Powder Spill

• Isolate: Evacuate the immediate area (radius 3 meters).

• PPE: Don double nitrile gloves, safety goggles, and an N95 (or P100) particulate respirator.

• Containment: Do not dry sweep (creates dust). Cover the spill with wet paper towels or oil-impregnated sweeping compound to suppress dust.

• Cleanup: Scoop material into a disposal bag. Wipe the surface with a soap/water solution.[1]

• Disposal: Treat all cleanup materials as Solid Hazardous Waste (Protocol A).

Scenario 2: Liquid Spill

• Absorb: Cover the spill immediately with an inert absorbent (Vermiculite, Bentonite, or Sand).

  • Avoid: Do not use paper towels for large acid spills as they can degrade rapidly.

• Neutralize (If Acidic): If the spill is a concentrated acid solution, sprinkle Sodium Bicarbonate over the absorbent until bubbling ceases.

• Collect: Scoop the absorbent into a heavy-duty bag.

• Decontaminate: Wash the area with water and detergent.

Regulatory & Compliance Framework

This guide aligns with the following authoritative standards. Adherence ensures compliance with US and International safety laws.

• RCRA (Resource Conservation and Recovery Act): While 6,8-Dimethylindolizine-2-carboxylic acid is not explicitly "P-listed" or "U-listed" (40 CFR § 261.33), it must be managed as a "Characteristic Waste" if it exhibits ignitability or corrosivity, or under the "Generator Knowledge" clause as a toxic organic solid [1].

• OSHA Hazard Communication (29 CFR 1910.1200): All waste containers must be labeled according to GHS standards, identifying the specific chemical and its hazards [2].

• Segregation Logic: The prohibition of mixing organic acids with oxidizers is based on the chemical incompatibility standards outlined in Prudent Practices in the Laboratory [3].

References

• U.S. Environmental Protection Agency (EPA). Criteria for the Definition of Solid Waste and Hazardous Waste. 40 CFR Part 261. Available at: [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard.[2][3] 29 CFR 1910.1200.[4][3] Available at: [Link]

• National Research Council. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Available at: [Link]

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Personal protective equipment for handling 6,8-Dimethylindolizine-2-carboxylic acid

A Researcher's Guide to Safely Handling 6,8-Dimethylindolizine-2-carboxylic acid

Hazard Assessment: Understanding the Risks

6,8-Dimethylindolizine-2-carboxylic acid is a member of the indolizine family, which are N-fused heterocyclic compounds recognized for their biological and optical properties.[1][2] The presence of the carboxylic acid functional group adds another layer to its chemical reactivity and potential hazards.

Key Potential Hazards:

• Corrosivity: Carboxylic acids, while often weak acids, can be corrosive to skin, eyes, and respiratory tracts.[3] They may also corrode metals, which is a consideration for storage.[3]

• Irritation: Based on data for similar indole-based carboxylic acids, there is a potential for skin and eye irritation.[4]

• Allergic Reactions: Some individuals may develop allergic skin reactions upon repeated or prolonged contact with related indole compounds.[5][6]

• Toxicity: Although the specific toxicity of 6,8-Dimethylindolizine-2-carboxylic acid is not documented, some related compounds are classified as toxic if swallowed or inhaled.[7][8] Therefore, it is prudent to handle this compound with measures to prevent ingestion and inhalation.

• Combustibility: Carboxylic acids can be flammable or combustible.[3]

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is paramount when handling any chemical. For 6,8-Dimethylindolizine-2-carboxylic acid, the following PPE is recommended to mitigate the identified potential hazards. Personal protective equipment should be considered the last line of defense, with engineering controls like fume hoods being the primary safety measure.[9]

PPE Component	Specification	Rationale
Eye Protection	Chemical safety goggles or a full-face shield.	To protect against potential splashes of the compound if in solution, or from airborne dust particles.[4][10][11]
Hand Protection	Chemical-resistant nitrile gloves.	To prevent skin contact, which could lead to irritation or allergic reactions.[8][10] Gloves should be inspected before use and disposed of properly after handling the compound.[6][8]
Body Protection	A long-sleeved laboratory coat.	To protect the skin and personal clothing from accidental spills or contamination.[9]
Respiratory Protection	A NIOSH/MSHA-approved respirator with a particulate filter.	Recommended if there is a risk of generating dust or aerosols, especially when handling the solid compound outside of a fume hood.[4][11]
Footwear	Closed-toe shoes.	To protect the feet from potential spills.[9]

Operational Plan: Safe Handling and Storage Procedures

A systematic approach to handling and storage is crucial for maintaining a safe laboratory environment.

Step-by-Step Handling Protocol:

• Preparation: Before handling, ensure that an eyewash station and safety shower are readily accessible.[7]

• Engineering Controls: Whenever possible, handle 6,8-Dimethylindolizine-2-carboxylic acid within a chemical fume hood to minimize the inhalation of any dust or vapors.[7]

• Dispensing: When weighing or transferring the solid compound, do so carefully to avoid creating dust.

• Solution Preparation: If preparing solutions, add the solid to the solvent slowly to avoid splashing.

• Avoid Ingestion and Inhalation: Do not eat, drink, or smoke in the laboratory.[8] Avoid breathing in dust or vapors.[4][11]

• Post-Handling: After handling, wash your hands thoroughly.[6][8]

Storage Guidelines:

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][7]

• Avoid storing in metal cabinets due to the corrosive nature of carboxylic acids.[3]

• Keep away from incompatible materials such as strong bases and oxidizing agents.[5]

Disposal Plan: Responsible Waste Management

Proper disposal of chemical waste is a critical aspect of laboratory safety and environmental responsibility.

• Waste Collection: All waste materials containing 6,8-Dimethylindolizine-2-carboxylic acid, including contaminated gloves, weigh boats, and empty containers, should be collected in a designated and clearly labeled hazardous waste container.

• Disposal Route: Dispose of the chemical waste through an approved waste disposal plant.[4][5][6][7][8] Do not dispose of it down the drain or in the regular trash.

• Large Quantities: For the disposal of larger quantities, it is advisable to engage a professional chemical waste management company.[12]

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

Caption: PPE selection workflow for handling 6,8-Dimethylindolizine-2-carboxylic acid.

By adhering to these guidelines, researchers can confidently and safely work with 6,8-Dimethylindolizine-2-carboxylic acid, fostering a culture of safety and scientific excellence.

References

• Interactive Learning Paradigms, Incorporated. The MSDS HyperGlossary: Carboxylic Acid. [Link]

• Quicktest. Safety equipment, PPE, for handling acids. [Link]

• SciSpace. Breakthroughs in Indole and Indolizine Chemistry – New Synthetic Pathways, New Applications. [Link]

• The University of Edinburgh. Personal Protective Equipment | Health & Safety. [Link]

• Industrial Safety Tips. PPE For Chemical Handling With Example. [Link]

• Lirias. asian journal - of organic chemistry. [Link]

• ResearchGate. Various methods for the synthesis of indolizine derivatives. [Link]

• International Journal of Engineering Trends and Technology. Recent Advances in the Synthesis of Indolizines and their Derivatives. [Link]

• De Gruyter. Recent advances in the synthesis of indolizines and their π-expanded analogues. [Link]

• ACS Omega. Metal-Free Synthesis of Functionalized Indolizines via a Cascade Michael/SN2/Aromatization Reaction of 2-Alkylazaarene Derivatives with Bromonitroolefins. [Link]

• United Nations Office on Drugs and Crime. Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. [Link]

• PMC. A recyclable stereoauxiliary aminocatalyzed strategy for one-pot synthesis of indolizine-2-carbaldehydes. [Link]

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